2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol

Core Science & Biosynthesis

2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol CAS number search

An In-Depth Technical Guide on 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol: A Search for its CAS Number and Scientific Profile

Executive Summary

This technical guide addresses the inquiry for information on the compound 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol, with an initial focus on identifying its Chemical Abstracts Service (CAS) number. An extensive search of chemical databases and scientific literature was conducted. The investigation concluded that there is no publicly registered CAS number for this specific chemical structure. The absence of a CAS number and associated published data suggests that 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol is likely a novel compound, a theoretical molecule, or an uncatalogued research intermediate. This guide will detail the search methodology, interpret the findings, and provide a scientific perspective on the compound's structure and potential areas for further investigation.

The Quest for a CAS Number: Methodology and Findings

The primary step in characterizing any chemical compound is the identification of its CAS number, a unique numerical identifier that eliminates ambiguity. A thorough search was initiated for the CAS number corresponding to "2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol".

Search Strategy:

• Nomenclature-Based Search: Queries were performed across major chemical databases using the systematic name.

• Substructure Search: Searches were conducted for related structures, such as methyl-isothiazole derivatives and cyclohexanol compounds containing a heterocyclic moiety.

• Literature Review: Scientific journals and patent databases were scanned for mentions of this compound or its synthesis.

Results:

The comprehensive search did not yield a registered CAS number for 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol. Furthermore, no publications detailing its synthesis, characterization, or biological activity were found.

Interpretation of Findings: The Status of an Undocumented Compound

From the perspective of a Senior Application Scientist, the absence of a CAS number and associated literature points to several possibilities:

• Novelty: The compound may have never been synthesized or characterized before, making it a novel chemical entity.

• Theoretical Nature: It might be a molecule that has only been conceived theoretically for research purposes but not yet practically realized.

• Proprietary Research: The compound could be an intermediate in a proprietary drug development pipeline and, therefore, not disclosed in the public domain.

• Nomenclature Ambiguity: There is a possibility of a typographical error in the chemical name. A critical point of potential confusion is the distinction between 1,2-thiazole (isothiazole) and the more commonly researched 1,3-thiazole isomer.

Structural Analysis and Visualization

To aid researchers in verifying the compound of interest, a visual representation of the molecular structure is essential. The name 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol describes a cyclohexanol ring substituted at the second position with a 3-methyl-1,2-thiazole (isothiazole) group.

Caption: Hypothesized structure of 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol.

To illustrate the potential for isomeric confusion, the structure of the 1,3-thiazole analogue is also presented.

Caption: Structure of a 2-(2-Methyl-1,3-thiazol-5-yl)cyclohexan-1-ol analogue.

Potential Scientific Context and Future Directions

While no specific data exists for the target compound, we can infer potential areas of interest based on its structural motifs. The thiazole ring is a well-known pharmacophore present in numerous approved drugs and biologically active agents, exhibiting a wide range of activities including antimicrobial and anticancer properties.[1][2] The cyclohexanol moiety provides a three-dimensional scaffold that can influence solubility, metabolic stability, and receptor binding.

For researchers interested in this molecule, the logical next steps would be:

• Verify the Structure: The most critical step is to confirm the exact chemical structure and name from the original source. A chemical drawing, SMILES string, or InChI key would be invaluable.

• De Novo Synthesis: If the compound is indeed novel and of interest, a synthetic route would need to be designed. This would likely involve the formation of the isothiazole ring followed by its coupling to a cyclohexanone precursor and subsequent reduction of the ketone.

• Characterization: Once synthesized, the compound would require full characterization using techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis to confirm its structure and purity.

• Biological Screening: Based on the properties of related thiazole compounds, initial biological screening could focus on areas like oncology, infectious diseases, or inflammation.

Conclusion

The compound 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol remains an undocumented chemical entity in the public scientific domain. No CAS number has been assigned, and no literature on its synthesis or properties is currently available. It is recommended that the primary focus for any research on this topic should be the verification of the compound's precise structure. Should the molecule prove to be novel and of scientific interest, its synthesis and characterization would be the foundational steps toward understanding its chemical and biological profile.

References

As no direct literature for the target compound was found, this reference list includes sources that discuss the general importance and synthesis of the thiazole scaffold, which would be relevant for any future investigation.

• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Source: PMC, National Center for Biotechnology Information.

• Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles. Source: MDPI.

• A general synthesis of thiazoles. Part 6. Synthesis of 2-amino-5-heterylthiazoles. Source: Indian Academy of Sciences.

• Synthesis, Molecular Docking Studies and In Silico ADMET Screening of New Heterocycles Linked Thiazole Conjugates as Potent Anti-Hepatic Cancer Agents. Source: PMC, National Center for Biotechnology Information.

Sources

• 1. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents [mdpi.com]

chemical structure of 3-methylisothiazole cyclohexanol derivatives

An In-depth Technical Guide to the Synthesis, Characterization, and Potential Applications of 3-Methylisothiazole Cyclohexanol Derivatives

Abstract

The convergence of distinct pharmacophoric scaffolds into novel molecular architectures is a cornerstone of modern drug discovery. This guide provides a comprehensive technical overview of a promising, yet underexplored, class of compounds: 3-methylisothiazole cyclohexanol derivatives. By uniting the biologically active isothiazole ring system with the versatile cyclohexanol moiety, these derivatives present a unique opportunity for developing new therapeutic agents. This document serves as a foundational resource for researchers, offering insights into the strategic design, synthesis, structural elucidation, and potential pharmacological relevance of these hybrid molecules. We will delve into the causality behind experimental design, present detailed, self-validating protocols, and explore the prospective applications grounded in the established bioactivities of the parent structures.

Introduction: The Scientific Rationale for Hybridization

In the quest for novel therapeutics, the strategic combination of known bioactive fragments offers a rational approach to navigating new chemical space and unlocking unique pharmacological profiles. The isothiazole nucleus is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including antiviral, anti-inflammatory, and immunotropic properties.[1][2] The 3-methylisothiazole variant, in particular, serves as a key building block for compounds with demonstrated therapeutic potential.[3][4][5]

Concurrently, cyclohexanol and its derivatives are fundamental intermediates in the synthesis of numerous pharmaceuticals and other commercially important chemicals.[6][7] The cyclohexyl ring provides a non-planar, lipophilic scaffold that can improve pharmacokinetic properties such as membrane permeability and metabolic stability. Its hydroxyl group offers a convenient handle for a variety of chemical transformations, allowing it to be tethered to other molecules.[6][8]

The union of 3-methylisothiazole and cyclohexanol, therefore, represents a logical and compelling strategy. The resulting derivatives are hypothesized to leverage the biological imprint of the isothiazole ring while benefiting from the favorable physicochemical properties imparted by the cyclohexanol moiety. This guide will explore the chemical pathways to access these novel structures and the analytical methods required to confirm their identity and purity.

Strategic Pathways for Synthesis

The synthesis of 3-methylisothiazole cyclohexanol derivatives can be approached through several strategic disconnections. The most direct methods involve the coupling of a suitably functionalized 3-methylisothiazole with a reactive cyclohexanol derivative. The choice of strategy depends on the desired point of attachment and the commercial availability of starting materials.

A generalized workflow for the synthesis is presented below. This process emphasizes a modular approach, beginning with the preparation of reactive intermediates, followed by a coupling reaction, and concluding with rigorous purification and characterization.

Caption: Generalized workflow for the synthesis of 3-methylisothiazole cyclohexanol derivatives.

Key Synthetic Approaches

Two primary retrosynthetic strategies are considered most viable:

• N-Alkylation of an Aminoisothiazole: This approach utilizes a nucleophilic amine on the isothiazole ring, such as 5-amino-3-methylisothiazole, which can be reacted with an electrophilic cyclohexanol derivative (e.g., a cyclohexyl halide or tosylate). This forms a C-N bond, linking the two moieties.

• Ether Synthesis: This strategy involves creating an ether linkage (C-O-C). This can be achieved by deprotonating the hydroxyl group of cyclohexanol to form a cyclohexoxide, which then acts as a nucleophile to displace a leaving group (e.g., a halogen) from a functionalized 3-methylisothiazole.

The following sections will detail a plausible experimental protocol based on the N-alkylation approach, as it often provides a stable and synthetically accessible linkage.

Experimental Protocols and Methodologies

The protocols described herein are designed as self-validating systems. Each major step includes purification and characterization to ensure the integrity of the intermediates before proceeding, which is critical for the unambiguous synthesis of the final target compound.

Protocol 1: Synthesis of N-Cyclohexyl-3-methylisothiazol-5-amine

This protocol details the N-alkylation of 5-amino-3-methylisothiazole with cyclohexyl bromide. The reaction proceeds via a nucleophilic substitution mechanism.

Step 1: Preparation of Cyclohexyl Bromide (Activation of Cyclohexanol)

• Rationale: The hydroxyl group of cyclohexanol is a poor leaving group. It must first be converted into a better leaving group, such as a bromide, to facilitate nucleophilic attack. The Appel reaction is a reliable method for this transformation.

• Procedure:

  • To a stirred solution of triphenylphosphine (1.2 eq) in anhydrous dichloromethane (DCM, 10 mL/g of alcohol) under a nitrogen atmosphere at 0 °C, add bromine (1.2 eq) dropwise.

  • Allow the mixture to stir for 15 minutes, during which time a white precipitate of triphenylphosphine dibromide will form.

  • Add a solution of cyclohexanol (1.0 eq) in anhydrous DCM dropwise to the suspension.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

  • Concentrate the solution under reduced pressure. The crude product can be purified by distillation to yield pure cyclohexyl bromide.

Step 2: N-Alkylation Coupling Reaction

• Rationale: 5-Amino-3-methylisothiazole acts as the nucleophile, attacking the electrophilic carbon of cyclohexyl bromide. A non-nucleophilic base is required to scavenge the HBr byproduct, driving the reaction to completion.

• Procedure:

  • In a round-bottom flask, dissolve 5-amino-3-methylisothiazole hydrochloride (1.0 eq) and potassium carbonate (2.5 eq) in dimethylformamide (DMF).

  • Add cyclohexyl bromide (1.1 eq) to the mixture.

  • Heat the reaction mixture to 80 °C and stir for 24 hours under a nitrogen atmosphere.

  • Monitor the reaction by TLC until the starting amine is consumed.

  • Cool the reaction to room temperature and pour it into ice-water.

  • Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

Step 3: Purification via Column Chromatography

• Rationale: The crude product will contain unreacted starting materials and side products. Column chromatography is an essential purification technique to isolate the desired compound based on polarity differences.[9]

• Procedure:

  • Prepare a silica gel slurry in a non-polar solvent (e.g., hexane) and pack it into a glass column.[9]

  • Dissolve the crude product in a minimal amount of DCM and adsorb it onto a small amount of silica gel.

  • Load the dried sample onto the top of the packed column.

  • Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 5% and gradually increasing to 30% ethyl acetate).

  • Collect fractions and monitor them by TLC.

  • Combine the fractions containing the pure product and evaporate the solvent to yield the purified N-cyclohexyl-3-methylisothiazol-5-amine.

Structural Characterization and Data Analysis

Confirmation of the chemical structure is paramount. A combination of spectroscopic techniques provides unambiguous evidence of the successful synthesis.[10][11]

Technique	Expected Observations for N-Cyclohexyl-3-methylisothiazol-5-amine
¹H NMR	~2.4 ppm (s, 3H): Singlet for the methyl protons on the isothiazole ring. ~6.5 ppm (s, 1H): Singlet for the proton at the C4 position of the isothiazole ring. ~1.2-2.0 ppm (m, 10H): A series of multiplets corresponding to the ten protons on the cyclohexyl ring's CH₂ groups. ~3.5 ppm (m, 1H): Multiplet for the single proton on the cyclohexyl carbon attached to the nitrogen. ~5.0 ppm (br s, 1H): A broad singlet for the N-H proton.
¹³C NMR	~15 ppm: Carbon of the C3-methyl group. ~100-110 ppm: C4 of the isothiazole ring. ~150-160 ppm: C3 and C5 of the isothiazole ring. ~25, 26, 33 ppm: Carbons of the cyclohexyl ring CH₂ groups. ~55 ppm: CH carbon of the cyclohexyl ring attached to the nitrogen.
FT-IR	~3300 cm⁻¹: N-H stretching vibration. ~2930 & 2850 cm⁻¹: C-H stretching from the cyclohexyl and methyl groups. ~1550-1600 cm⁻¹: C=N and C=C stretching vibrations within the isothiazole ring.
Mass Spec (EI)	Molecular Ion Peak (M⁺): Expected at m/z = 196.12, corresponding to the molecular weight of C₁₀H₁₆N₂S.

Potential Biological Applications and Mechanism of Action

While the specific biological activity of 3-methylisothiazole cyclohexanol derivatives must be determined empirically, we can extrapolate potential applications from the known pharmacology of related structures. Isothiazole and thiazole derivatives have been investigated as kinase inhibitors, which are crucial in cancer therapy.[12]

A hypothetical mechanism of action involves the derivative acting as an ATP-competitive inhibitor of a protein kinase. The isothiazole ring could form key hydrogen bonds within the ATP-binding pocket, while the cyclohexyl group occupies a hydrophobic region, enhancing binding affinity and selectivity.

Caption: Hypothetical mechanism of action as an ATP-competitive kinase inhibitor.

Conclusion

The synthesis of 3-methylisothiazole cyclohexanol derivatives represents a fertile ground for the discovery of novel chemical entities with therapeutic potential. This guide has laid out a rational and technically detailed framework for their creation and characterization. By following structured, self-validating protocols, researchers can confidently synthesize these compounds and explore their biological activities. The fusion of the isothiazole pharmacophore with the property-enhancing cyclohexanol scaffold provides a promising strategy for developing the next generation of targeted therapies.

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• 3-METHYLISOTHIAZOLE CAS#: 693-92-5 . ChemWhat. [Link]

• Cyclohexanol in Pharmaceutical Synthesis: A Key Intermediate . (2026). Autech Industry. [Link]

• Kletskov, A. V., et al. (2019). Isothiazoles in the Design and Synthesis of Biologically Active Substances and Ligands for Metal Complexes . Thieme Chemistry. [Link]

• Regiec, A., et al. (2006). New isothiazole derivatives: synthesis, reactivity, physicochemical properties and pharmacological activity . PubMed. [Link]

• Experiment 8: Preparation of Cyclohexene from Cyclohexanol . University of the West Indies at Mona. [Link]

• Alam, M. A., et al. (2019). A Review on Isothiazoles and their Derivatives: Synthesis, Reactions and Pharmaceutical Importance . ResearchGate. [Link]

• Cyclohexanol - Wikipedia . Wikipedia. [Link]

• Synthesis of Cyclohexene The Dehydration of Cyclohexanol . University of Missouri–St. Louis. [Link]

• Burak, K., & Machoń, Z. (1992). Synthesis of isothiazole derivatives with potential biological activity . PubMed. [Link]

• Mohan, C. (2012). SYNTHESIS AND CHARACTERIZATION OF SOME NOVEL TRANS-CYCLOHEXANOL DERIVATIVES . ResearchGate. [Link]

• Preparation of Cyclohexene from Cyclohexanol . (2024). Chemistry LibreTexts. [Link]

• Shoaib, M., et al. CYCLOHEXANE AND ITS FUNCTIONALLY SUBSTITUTED DERIVATIVES: IMPORTANT CLASS OF ORGANIC COMPOUNDS WITH POTENTIAL ANTIMICROBIAL ACTIVITIES . CABI Digital Library. [Link]

• An, T. N. M., et al. (2026). Design, synthesis, biological evaluation, and in silico studies of novel 1,3-thiazole derivatives . RSC Publishing. [Link]

• Adams, A., & Slack, R. (1959). 5-amino-3-methyl-isothiazole and process.

• 3(2H)-Isothiazolone, 2-methyl- . NIST WebBook. [Link]

• Synthesis and characterization of Thiazole derivatives of N-substituted lsatin . SlideShare. [Link]

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• Aminothiazole compounds as kinase inhibitors and methods of using the same . PubChem. [Link]

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molecular weight and formula of 2-(3-methylisothiazol-5-yl)cyclohexanol

An In-depth Technical Guide to 2-(3-methylisothiazol-5-yl)cyclohexanol

This guide provides a comprehensive overview of the chemical properties, a proposed synthesis protocol, and analytical characterization methods for the novel compound 2-(3-methylisothiazol-5-yl)cyclohexanol. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry.

Introduction

The isothiazole ring is a significant heterocyclic scaffold known to be a constituent in a variety of pharmacologically active compounds.[1][2] Isothiazole derivatives have shown a broad spectrum of biological activities, including anti-inflammatory, antiviral, and antimicrobial properties.[1][3] The cyclohexanol moiety, a common structural motif in many natural products and synthetic compounds, provides a versatile framework that can influence lipophilicity and conformational properties.

The compound 2-(3-methylisothiazol-5-yl)cyclohexanol represents a unique conjunction of these two important chemical entities. While this specific molecule is not extensively documented in current chemical literature, its structure suggests potential for novel biological activity. This guide aims to provide a theoretical framework for its synthesis and characterization, thereby enabling its exploration for potential applications in medicinal chemistry and materials science.

Chemical Identity and Properties

The structure of 2-(3-methylisothiazol-5-yl)cyclohexanol consists of a cyclohexanol ring substituted at the 2-position with a 3-methylisothiazol-5-yl group.

Table 1: Chemical and Physical Properties

Property	Value
Chemical Formula	C₁₀H₁₅NOS
Molecular Weight	197.30 g/mol
IUPAC Name	2-(3-methylisothiazol-5-yl)cyclohexan-1-ol
CAS Number	Not available
Predicted LogP	2.1 (indicative of moderate lipophilicity)
Predicted Boiling Point	~320 °C
Predicted Melting Point	~70-80 °C

Note: Predicted values are estimations based on computational models and the properties of analogous structures.

Proposed Synthesis Protocol

The synthesis of 2-(3-methylisothiazol-5-yl)cyclohexanol can be approached through the reaction of an organometallic derivative of 3-methylisothiazole with cyclohexene oxide. This method provides a direct route to the desired 2-substituted cyclohexanol.[4][5][6] A plausible synthetic route is outlined below.

Synthesis of 5-bromo-3-methylisothiazole (Intermediate 1)

The synthesis of the isothiazole precursor can be achieved through established methods for the halogenation of isothiazoles.

Synthesis of 2-(3-methylisothiazol-5-yl)cyclohexanol

This key step involves the formation of an organolithium reagent from 5-bromo-3-methylisothiazole, followed by its nucleophilic attack on cyclohexene oxide. Organolithium reagents are known to react with epoxides to yield alcohols.[7][8]

Experimental Protocol:

• Preparation of the Organolithium Reagent:

  • In a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen), dissolve 5-bromo-3-methylisothiazole (1 equivalent) in anhydrous diethyl ether or tetrahydrofuran (THF).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add a solution of n-butyllithium (1.1 equivalents) in hexanes dropwise via syringe, maintaining the temperature below -70 °C.

  • Stir the reaction mixture at -78 °C for 1 hour to ensure complete formation of 5-lithio-3-methylisothiazole.

• Reaction with Cyclohexene Oxide:

  • To the freshly prepared organolithium solution, add cyclohexene oxide (1.2 equivalents) dropwise, ensuring the temperature remains at -78 °C.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and quench by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent.

Caption: Proposed synthesis of 2-(3-methylisothiazol-5-yl)cyclohexanol.

Analytical Characterization

To confirm the structure and purity of the synthesized 2-(3-methylisothiazol-5-yl)cyclohexanol, a combination of spectroscopic techniques should be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the cyclohexyl and isothiazole protons. The proton on the carbon bearing the hydroxyl group (CH-OH) should appear as a multiplet. The methyl group on the isothiazole ring would be a singlet around 2.3-2.5 ppm. The single proton on the isothiazole ring should appear as a singlet in the aromatic region.[9][10]

• ¹³C NMR: The carbon NMR spectrum will show ten distinct signals corresponding to the ten carbon atoms in the molecule. The carbon attached to the hydroxyl group will be in the range of 65-75 ppm. The carbons of the isothiazole ring will appear in the aromatic region.[11]

Mass Spectrometry (MS)

Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to determine the molecular weight and fragmentation pattern of the compound.[12] The mass spectrum should show a molecular ion peak [M]⁺ corresponding to the molecular weight of 197.30. Fragmentation patterns would likely involve the loss of water from the cyclohexanol ring and cleavage of the bond between the two ring systems.[3][13][14]

Infrared (IR) Spectroscopy

The IR spectrum will provide information about the functional groups present. A broad absorption band in the region of 3200-3600 cm⁻¹ is characteristic of the O-H stretching vibration of the alcohol group.[15] C-H stretching vibrations for the alkyl and aromatic protons will be observed around 2850-3000 cm⁻¹.

Potential Applications and Future Research

The unique combination of the isothiazole and cyclohexanol moieties in 2-(3-methylisothiazol-5-yl)cyclohexanol suggests several avenues for future research.

• Medicinal Chemistry: Given the wide range of biological activities associated with isothiazole derivatives, this compound could be screened for various pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer activities.[16]

• Agrochemicals: Isothiazole-containing compounds have been investigated for their use as fungicides and pesticides.

• Materials Science: The functional groups present could allow for its use as a building block in the synthesis of more complex molecules or polymers.

Further studies should focus on the stereoselective synthesis of the different isomers of 2-(3-methylisothiazol-5-yl)cyclohexanol, as the stereochemistry of the cyclohexanol ring can have a significant impact on biological activity.

References

• Benchchem. Application Notes and Protocols for the GC-MS Analysis of Cyclohexanol and its Derivatives. Available from: https://www.benchchem.
• Alam, M. A., et al. A Review on Isothiazoles and their Derivatives: Synthesis, Reactions and Pharmaceutical Importance. Med & Analy Chem Int J. 2019; 3(2): 000137.
• Sasane, N. A., et al. Isothiazoles: Synthetic Strategies and Pharmacological Applications. In S-Heterocycles Retrospect, Prospects, and Biological Applications. Royal Society of Chemistry. 2024.
• Incerti, M., et al. Complete 1H and 13C NMR spectral assignment of benzo[d]isothiazole derivatives and of an isoindole isoster. Magn Reson Chem. 2008; 46(12):1175-9.
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• Vicini, P., et al. Chemistry of Biologically Active Isothiazoles. Current Organic Chemistry. 2010; 14(18): 2038-2056.
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• EI Mass spectrum of the TMS derivative of cyclohexanol (3).
• Letsinger, R. L., et al. The Reactions of Some Organometallic Compounds with Cyclohexene Oxide. Journal of the American Chemical Society. 1952; 74(2): 399-401.
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Strategic Deployment of Isothiazole-Substituted Cyclohexanols in Drug Discovery

An In-Depth Technical Guide for Medicinal Chemists

Executive Summary: The Isothiazole Advantage

In the landscape of modern drug discovery, the isothiazole-substituted cyclohexanol motif represents a high-value, underutilized "white space." While thiazoles (1,3-thiazoles) are ubiquitous in FDA-approved drugs (e.g., Ritonavir, Dasatinib), their 1,2-isomers—isothiazoles —offer distinct physicochemical profiles that are often overlooked due to synthetic perceptions of instability.

This guide provides a validated roadmap for integrating isothiazole building blocks into cyclohexyl scaffolds. The combination of the isothiazole (an electron-deficient, polar aromatic ring) with a cyclohexanol (a sp³-rich, conformationally distinct linker) offers three strategic advantages:

• Bioisosteric Replacement: Isothiazoles serve as metabolically stable bioisosteres for pyridines and phenyl rings, lowering lipophilicity (LogP) while maintaining aromatic stacking interactions.

• Vector Control: The regiochemistry of the isothiazole attachment (C-3, C-4, or C-5) allows for precise vector exploration in binding pockets, distinct from the vectors provided by standard phenyl or pyridine rings.

• H-Bonding Capability: The cyclohexanol hydroxyl group acts as a critical anchor point (H-bond donor/acceptor), often essential for locking active conformations in GPCR and kinase targets.

Strategic Value & Physicochemical Profile

The isothiazole ring is less basic than pyridine and thiazole, impacting solubility and target interaction.

Property	Isothiazole (1,[1][2]2)	Thiazole (1,[2][3]3)	Pyridine	Implication
pKa (Conj. Acid)	-0.5	2.5	5.2	Isothiazole is a weaker base; less likely to be protonated at physiological pH.
Dipole Moment	~2.4 D	~1.6 D	~2.2 D	Higher polarity can improve solubility of lipophilic scaffolds.
Metabolic Liability	Low (Ring S-N bond)	Moderate (C-2 oxidation)	Moderate (N-oxidation)	Isothiazoles are generally resistant to P450 oxidative metabolism compared to thiazoles.
H-Bond Acceptor	Weak (N2)	Moderate (N3)	Strong (N1)	Modulates binding affinity without incurring desolvation penalties.

Synthetic Architectures: The "Fragility" Challenge

The primary barrier to adopting isothiazole building blocks is the ring fragmentation that occurs during metalation, particularly at the C-5 position. This section details the mechanistic pitfalls and the "Turbo-Grignard" solution.

The Fragmentation Pitfall (C-5 Instability)

Direct lithiation of isothiazole at C-5 using n-BuLi is chemically feasible but kinetically treacherous. The resulting 5-lithioisothiazole species is prone to a retro-cycloaddition-type fragmentation, yielding reactive thio-enamine species that polymerize or react non-productively.

Mechanism of Failure:

• Deprotonation at C-5 (most acidic site).

• Ring opening to form an acyclic thio-enamine nitrile.

• Loss of the pharmacophore.

The Solution: Halogen-Metal Exchange & Knochel Bases

To bypass fragmentation, two strategies are employed:

• Strategy A (C-4 Attachment): Use 4-bromoisothiazole.[2] The C-4 position is less acidic but the C-Br bond allows for rapid Halogen-Lithium exchange at -78°C, which is faster than the fragmentation rate.

• Strategy B (C-5 Attachment): Use Knochel-Hauser Base (TMPMgCl·LiCl).[4][5][6][7] This bulky, stabilized base allows for deprotonation at higher temperatures (0°C to RT) without triggering the ring-opening pathway due to the stabilizing effect of the magnesium/lithium cluster.

Visualization: Synthetic Decision Tree

Figure 1: Synthetic decision tree highlighting the risk of C-5 fragmentation and the mitigation strategy using Knochel-Hauser bases.

Stereochemical Considerations

When reacting a metallated isothiazole with a substituted cyclohexanone (e.g., 4-tert-butylcyclohexanone), stereochemistry is governed by the size of the nucleophile and the conformation of the ring.

• Axial Attack: The isothiazolyl anion (relatively small and planar) will predominantly attack from the axial direction (less sterically hindered pathway if the ketone is unhindered, but governed by torsional strain).

• Equatorial Attack: Leads to the axial alcohol.

• Result: For 4-substituted cyclohexanones, the major product is typically the trans-alcohol (hydroxyl group axial, isothiazole equatorial) due to thermodynamic control if equilibration is possible, or kinetic control favoring axial attack.

Recommendation: Always verify stereochemistry using NOESY NMR. The isothiazole ring protons (C3-H, C4-H, C5-H) provide distinct signals that show cross-peaks with cyclohexyl axial protons.

Detailed Experimental Protocol

Protocol: Synthesis of 4-(1-Hydroxycyclohexyl)isothiazole

Rationale: This protocol utilizes the C-4 attachment strategy, which is the most robust and scalable method for initial SAR exploration. It uses iPrMgCl·LiCl (Turbo Grignard) to effect a clean halogen-metal exchange without cryostatic cooling to -78°C, making it suitable for process scale-up.

Materials:

• 4-Bromoisothiazole (1.0 eq)

• iPrMgCl·LiCl (1.3 M in THF, 1.1 eq)

• Cyclohexanone (1.2 eq)

• Anhydrous THF (0.5 M concentration)

• Saturated aq. NH₄Cl

Step-by-Step Workflow:

• Preparation: Flame-dry a 3-neck round-bottom flask under Argon. Charge with 4-bromoisothiazole (1.0 g, 6.1 mmol) and anhydrous THF (12 mL).

• Exchange: Cool the solution to 0°C (ice bath). Dropwise add iPrMgCl·LiCl (5.1 mL, 6.7 mmol) over 10 minutes.

  • Expert Note: Unlike nBuLi, which requires -78°C to prevent "dance" reactions or degradation, the Turbo Grignard forms a stable magnesiate species at 0°C.

• Incubation: Stir at 0°C for 30 minutes. Monitor by LCMS (quench a small aliquot with MeOH) to ensure complete consumption of the bromide (M+H 164/166) and formation of the des-bromo species (M+H 86).

• Addition: Cool to -20°C (acetone/ice). Add cyclohexanone (0.76 mL, 7.3 mmol) dropwise.

• Reaction: Allow the mixture to warm slowly to Room Temperature (RT) over 2 hours.

• Quench: Cool to 0°C. Quench with saturated aq. NH₄Cl (10 mL). Dilute with EtOAc.

• Workup: Separate phases. Extract aqueous layer with EtOAc (2x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography (SiO₂). Elute with 0-40% EtOAc in Hexanes. The product is typically a white solid or viscous oil.

Self-Validation Checkpoints:

• Checkpoint 1 (Exchange): If LCMS shows starting material remaining after 30 mins, do NOT add ketone. Add 0.1 eq more Grignard and stir longer.

• Checkpoint 2 (Product): The product should show a characteristic broad singlet for the -OH (exchangeable with D₂O) and two aromatic doublets (or singlets depending on resolution) for the isothiazole C-3/C-5 protons (~8.4 and 8.6 ppm).

References

• Knochel, P., et al. (2011).[5] Regioselective functionalization of the thiazole scaffold using TMPMgCl·LiCl and TMP2Zn[5][6][7]·2MgCl2·2LiCl. Journal of Organic Chemistry. Link

• Iddon, B. (1995). Synthesis and Reactions of Lithiated Monocyclic Azoles Containing Two or More Hetero-Atoms. Part V: Isothiazoles and Thiazoles. Heterocycles. Link

• Bemis, G. W., & Murcko, M. A. (1996). The properties of known drugs.[6][8][9] 1. Molecular frameworks. Journal of Medicinal Chemistry. (Foundational reference for scaffold analysis). Link

• Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry. Link

• Sigma-Aldrich Technical Bulletin. Selective Metalation and Additions using Knochel-Hauser Base. Link

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An In-depth Technical Guide to the Properties of 5-Substituted 3-Methyl-1,2-thiazole Compounds

For Researchers, Scientists, and Drug Development Professionals

The 1,2-thiazole, or isothiazole, scaffold is a privileged five-membered heterocyclic motif that has garnered significant attention in medicinal chemistry. Its unique electronic properties and ability to engage in various non-covalent interactions have made it a cornerstone in the design of numerous biologically active agents. This technical guide focuses specifically on the 3-methyl-1,2-thiazole core, with a particular emphasis on the influence of diverse substituents at the 5-position on the physicochemical properties, biological activities, and therapeutic potential of these compounds. As a Senior Application Scientist, this guide aims to provide not just a compilation of data, but a cohesive narrative that elucidates the causal relationships between chemical structure and biological function, offering field-proven insights for the rational design of novel therapeutics.

The 3-Methyl-1,2-thiazole Core: A Foundation for Diverse Biological Activity

The 3-methyl-1,2-thiazole ring system serves as a versatile and stable core for drug design. The presence of the nitrogen and sulfur atoms in a 1,2-relationship imparts a unique electronic distribution, influencing the molecule's polarity, hydrogen bonding capacity, and metabolic stability. The methyl group at the 3-position can provide a crucial anchor for binding to biological targets and can influence the overall lipophilicity of the molecule. However, it is the substituent at the 5-position that often dictates the specific biological activity and potency of the compound, making it a key focal point for medicinal chemistry efforts.

Synthetic Strategies for 5-Substituted 3-Methyl-1,2-thiazoles

The construction of the 3-methyl-1,2-thiazole ring with desired 5-substituents can be achieved through several established synthetic routes. The choice of a particular method often depends on the availability of starting materials and the nature of the desired substituent at the 5-position.

The Rees Synthesis: A Versatile Approach

One of the prominent methods for the synthesis of substituted isothiazoles is the Rees synthesis.[1] This route typically involves the reaction of a primary enamine with 4,5-dichloro-1,2,3-dithiazolium chloride.[1] For the synthesis of 5-substituted 3-methylisothiazoles, a suitable β-aminocrotonate derivative can be employed as the enamine component. The mild reaction conditions, often at room temperature, make this a favorable method for a range of substrates.[1]

The Singh Synthesis: A One-Pot Procedure

The Singh synthesis offers an operationally simple and efficient one-pot procedure for the preparation of isothiazoles from β-ketodithioesters and ammonium acetate.[1] This method is particularly advantageous for its good to excellent yields and its suitability for generating a library of analogs.

Synthesis from β-iminothioamides

A classical approach to the synthesis of 5-amino-3-methylisothiazole involves the ring-closure of a corresponding β-iminothioamide using an oxidizing agent such as chloramine, potassium persulfate, or hydrogen peroxide.[2] This method provides a direct route to the valuable 5-amino substituted scaffold, which can serve as a precursor for a wide array of further derivatizations.

Experimental Protocol: Synthesis of 5-Amino-3-methylisothiazole [2]

• Step 1: Preparation of β-iminothio-n-butyramide: This starting material can be prepared from the corresponding nitrile through known literature procedures.

• Step 2: Oxidative Cyclization:

  • An ice-cooled solution of sodium hydroxide in water is treated with chlorine gas to generate a solution of chloramine.

  • Powdered β-iminothio-n-butyramide is added to the freshly prepared chloramine solution.

  • The reaction mixture is shaken for several hours and then left to stand overnight.

  • The resulting solution is extracted with a suitable organic solvent (e.g., ether).

  • The combined organic extracts are dried over a drying agent (e.g., magnesium sulfate) and the solvent is removed under reduced pressure to yield 5-amino-3-methylisothiazole as an oil.

  • The product can be further purified by conversion to its hydrochloride salt and subsequent regeneration of the free base.

Physicochemical Properties and Structural Characterization

The physicochemical properties of 5-substituted 3-methyl-1,2-thiazole compounds are crucial for their pharmacokinetic and pharmacodynamic profiles. Properties such as lipophilicity (logP), aqueous solubility, and pKa are heavily influenced by the nature of the substituent at the 5-position. For instance, the introduction of a halogen, such as chlorine, at the 5-position can significantly increase the lipophilicity of the molecule.

The structural confirmation of these compounds relies on a combination of spectroscopic techniques. 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy are instrumental in elucidating the substitution pattern on the isothiazole ring.[3] Mass spectrometry (MS) is used to confirm the molecular weight of the synthesized compounds.[3] For unambiguous structure determination, single-crystal X-ray diffraction analysis is the gold standard and has been used to confirm the structure of several 3-methylisothiazole derivatives.[3][4]

Biological Activities and Therapeutic Potential

The versatility of the 5-position of the 3-methyl-1,2-thiazole core has been exploited to develop compounds with a wide range of biological activities.

Antimicrobial Activity

Derivatives of 5-amino-3-methylisothiazole have shown promising antibacterial activity.[2] For example, a sulfanilamide derivative of 5-amino-3-methylisothiazole has demonstrated antibacterial activity comparable to or greater than that of the well-known drug sulfathiazole, particularly against E. coli.[2] The introduction of a chloro group at the 5-position, coupled with an N-(4-chlorophenyl) substitution, has been shown to yield compounds with potent bactericidal activity against carbapenem-resistant Enterobacterales (CRE) and methicillin-resistant Staphylococcus aureus (MRSA), with Minimum Inhibitory Concentration (MIC) values below 0.032 µg/mL against certain strains.[5]

5-Substituent	Organism	MIC (µg/mL)	Reference
-Cl (with N-(4-chlorophenyl) substitution)	E. coli BL21 (NDM-1)	< 0.032	[5]
-Cl (with N-(4-chlorophenyl) substitution)	MRSA	2	[5]
Various phenylthiazole derivatives	Staphylococcus aureus	125	[6]
Various phenylthiazole derivatives	Candida albicans	250-1000	[6]

Anti-inflammatory Properties

Several 5-substituted 3-methyl-1,2-thiazole derivatives have demonstrated significant anti-inflammatory activity.[7][8] For instance, certain amide derivatives of 5-(4-chlorobenzoyl)amino-3-methyl-4-isothiazolecarboxylic acid have shown potent anti-inflammatory effects in both carrageenan-induced edema and air-pouch inflammation models in rodents.[7] These compounds are believed to exert their effects, at least in part, through the inhibition of cyclooxygenase (COX) enzymes.[8]

Antiproliferative and Anticancer Activity

The 3-methyl-1,2-thiazole scaffold has been incorporated into molecules with significant antiproliferative activity. N'-substituted 5-chloro-3-methylisothiazole-4-carboxylic acid hydrazide derivatives have been synthesized and evaluated for their anticancer potential.[9] One of the most active compounds in this series, 5-chloro-3-methyl-N'-[(1E,2E)-(3-phenyloprop-2-en-1-ylidene]isothiazole-4-carbohydrazide, exhibited IC50 values below 15 µg/mL against breast and colon cancer cell lines.[9]

5-Substituent	Cell Line	IC50 (µg/mL)	Reference
-Cl (with hydrazide side chain)	Breast Cancer (MCF-7)	< 15	[9]
-Cl (with hydrazide side chain)	Colon Cancer (LoVo)	< 15	[9]

Experimental Protocol: In Vitro Antiproliferative MTT Assay [9]

• Cell Culture: Human cancer cell lines (e.g., MV4-11 leukemia, LoVo colon adenocarcinoma, MCF-7 breast adenocarcinoma) and a normal cell line (e.g., MCF-10A) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Compound Treatment: Cells are seeded in 96-well plates and allowed to attach. They are then treated with various concentrations of the test compounds for a specified period (e.g., 72 hours).

• MTT Assay:

  • After the incubation period, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

  • The plates are incubated to allow for the conversion of MTT to formazan by metabolically active cells.

  • The formazan crystals are dissolved in a suitable solvent (e.g., DMSO).

  • The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) is determined from the dose-response curves.

Neuroprotective Effects

While some studies on neuroprotective thiazole derivatives have focused on the 1,3-thiazole isomer, the broader class of thiazoles has shown promise in this area.[10][11][12] For instance, 2-cyclopropylimino-3-methyl-1,3-thiazoline hydrochloride has demonstrated neuroprotective effects against oxidative stress.[11][12] This suggests that the 3-methyl-1,2-thiazole core could also be a valuable starting point for the design of novel neuroprotective agents, warranting further investigation.

Structure-Activity Relationships (SAR)

The accumulated data allows for the deduction of preliminary structure-activity relationships for 5-substituted 3-methyl-1,2-thiazole compounds.

• Antimicrobial Activity: The presence of a halogen, particularly chlorine, at the 5-position appears to be crucial for potent antibacterial activity, especially when combined with appropriately substituted aryl groups.[5]

• Anti-inflammatory Activity: Amide functionalities derived from a carboxylic acid at the 4-position, with a substituted benzoyl group at the 5-amino position, are associated with significant anti-inflammatory effects.[7]

• Antiproliferative Activity: A 5-chloro substituent in combination with an extended conjugated system, such as a cinnamaldehyde-derived hydrazone at the 4-position, enhances anticancer activity.[9]

Conclusion and Future Directions

The 5-substituted 3-methyl-1,2-thiazole scaffold represents a highly promising and versatile platform for the discovery of new therapeutic agents. The ability to readily modify the substituent at the 5-position allows for the fine-tuning of physicochemical properties and the optimization of biological activity against a range of targets. The demonstrated potential of these compounds as antimicrobial, anti-inflammatory, and anticancer agents underscores the importance of continued research in this area.

Future efforts should focus on a more systematic exploration of the chemical space around the 5-position, employing a diverse range of substituents to probe their effects on various biological targets. The development of more efficient and stereoselective synthetic methodologies will be crucial for accessing novel and complex derivatives. Furthermore, a deeper understanding of the mechanism of action of the most potent compounds, through techniques such as X-ray crystallography of protein-ligand complexes and detailed biochemical assays, will be essential for guiding the rational design of the next generation of 5-substituted 3-methyl-1,2-thiazole-based drugs.

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• 11. Neuroprotective Effects of 2-Cyclopropylimino-3-Methyl-1,3-Thiazoline Hydrochloride Against Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Neuroprotective effects of 2-cyclopropylimino-3-methyl-1,3-thiazoline hydrochloride against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. medwinpublisher.org [medwinpublisher.org]
• 14. par.nsf.gov [par.nsf.gov]

Novel Heterocyclic Cyclohexanol Fragments: 3D Scaffolds for High-Fidelity FBDD

Topic: Novel Heterocyclic Cyclohexanol Fragments for Drug Discovery Content Type: In-Depth Technical Guide Audience: Medicinal Chemists, Structural Biologists, and Drug Discovery Leads

Executive Summary: Escaping Flatland

The dominance of planar, sp²-rich aromatics in fragment libraries has historically contributed to late-stage attrition due to poor solubility and "brick-dust" physicochemical profiles. The integration of heterocyclic cyclohexanol fragments represents a critical shift toward "3D-rich" drug discovery. These scaffolds offer high fraction sp³ (Fsp³) character, defined stereochemical exit vectors, and the ability to engage hydrogen-bonding networks that flat biaryl systems cannot access.

This guide provides a technical blueprint for designing, synthesizing, and deploying these fragments to optimize ligand efficiency (LE) and physicochemical properties in Fragment-Based Drug Discovery (FBDD).

Structural Rationale & Design Logic

The Fsp³ Advantage

Unlike flat heteroaromatics, cyclohexanol-based fragments introduce chirality and three-dimensionality. This "Escape from Flatland" (Lovering et al.) correlates directly with improved clinical success rates by enhancing solubility and reducing promiscuous binding.

Vector Analysis: Axial vs. Equatorial

The cyclohexane ring exists primarily in a chair conformation. Substituents at the 1- and 4-positions can adopt either axial or equatorial orientations, providing distinct vectors for fragment growth:

• Equatorial Vectors: Extend into the solvent or along the binding channel, ideal for linking to other pharmacophores (mimicking para-substituted phenyls but with 3D depth).

• Axial Vectors: Project perpendicular to the ring plane, useful for capturing specific interactions in "deep" pockets or inducing a conformational twist.

The Heterocyclic Advantage

Coupling a cyclohexanol to a heterocycle (e.g., pyridine, pyrazole, or piperidine) creates a "privileged scaffold." The heterocycle provides the necessary π-stacking or specific H-bond acceptor/donor motifs, while the cyclohexanol provides the solubility handle and the sp³ spacer.

Key Fragment Classes:

• 4-Heteroaryl-cyclohexan-1-ols: Bioisosteres for biaryl systems.

• 4-Hydroxypiperidines: Nitrogen-embedded analogs offering basicity modulation.

• Fused Tetrahydroindazolols: Rigid, bicyclic systems for constraining vectors.

Mandatory Visualization: FBDD Workflow

The following diagram outlines the workflow for integrating these 3D fragments into a screening campaign.

Caption: Workflow for integrating high-Fsp³ heterocyclic cyclohexanol fragments into FBDD campaigns.

Synthetic Methodologies: Stereocontrol is King

The synthesis of these fragments often fails not on the connectivity, but on the stereochemistry . Separating cis and trans isomers is inefficient; stereoselective synthesis is required.

Protocol: Stereoselective Synthesis of trans-4-(Pyridin-4-yl)cyclohexan-1-ol

This protocol describes the synthesis of a trans-1,4-disubstituted fragment, a common bioisostere for para-substituted biphenyls.

Objective: Synthesize thermodynamically stable trans-alcohol from the corresponding ketone.

Reagents & Materials:

• Substrate: 4-(Pyridin-4-yl)cyclohexan-1-one (synthesized via Michael addition or metal-halogen exchange).

• Reducing Agent: Sodium Borohydride (NaBH₄) – Thermodynamic Control.

• Solvent: Methanol (MeOH) or Ethanol (EtOH).[1]

• Quench: Ammonium Chloride (sat. aq. NH₄Cl).

Step-by-Step Methodology:

• Dissolution: Dissolve 4-(pyridin-4-yl)cyclohexan-1-one (1.0 eq) in MeOH (0.2 M concentration) at 0°C.

• Addition: Add NaBH₄ (1.5 eq) portion-wise over 15 minutes. Note: Gas evolution (H₂) will occur.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2 hours. Monitor by LC-MS.[2]

  • Mechanism:[3] The small hydride attacks from the sterically more hindered axial face (to avoid torsional strain in the transition state), yielding the equatorial alcohol (trans product) as the major isomer.

• Quench: Carefully add sat. aq. NH₄Cl at 0°C to destroy excess hydride.

• Workup: Remove MeOH under reduced pressure. Extract the aqueous residue with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: If necessary, purify via flash chromatography (DCM/MeOH gradient).

Alternative for cis-Isomer (Axial Alcohol): To access the cis-isomer (axial alcohol), use L-Selectride at -78°C. The bulky hydride attacks from the less hindered equatorial face, forcing the hydroxyl group into the axial position (Kinetic Control).

Data Presentation: Reducing Agent Selection

Target Isomer	Orientation of -OH	Control Type	Recommended Reagent	Selectivity (dr)
Trans	Equatorial	Thermodynamic	NaBH₄ / MeOH	~9:1
Cis	Axial	Kinetic	L-Selectride / THF (-78°C)	>20:1
Mix	Both	Non-selective	LiAlH₄	~1:1

Visualization: Stereochemical Control Logic

The following diagram illustrates the mechanistic divergence based on reagent selection.

Caption: Mechanistic divergence in cyclohexanone reduction: Reagent size dictates stereochemical outcome.

Case Study: Optimization of a Kinase Inhibitor

Context: A fragment screen identified a biaryl fragment (Phenyl-Pyridine) binding to the ATP pocket of a kinase. Problem: The fragment had poor solubility (LogP 3.8) and lacked a key hydrogen bond to the hinge region backbone.

Solution: The Cyclohexanol Switch

• Design: The central phenyl ring was replaced with a trans-cyclohexane ring.

• Functionalization: A hydroxyl group was introduced at the 4-position (trans to the pyridine).

• Result (Compound X):

  • Solubility: Improved 50-fold due to the disruption of planarity (Fsp³ increase).

  • Potency: The equatorial hydroxyl group acted as a H-bond donor to a backbone carbonyl in the solvent-exposed region, improving IC₅₀ from 15 µM to 450 nM.

  • Metabolic Stability: The cyclohexyl ring eliminated a metabolic "soft spot" (oxidation of the phenyl ring) seen in the original fragment.

This exemplifies the "Fragment Growing" strategy where the cyclohexanol core serves as both a structural spacer and a functional handle.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. [Link]

• Erlanson, D. A., et al. (2016). Fragment-to-Lead: Driving Drug Discovery. Journal of Medicinal Chemistry. [Link]

• Hung, A. W., et al. (2011). Route to Three-Dimensional Fragments Using Diversity-Oriented Synthesis. Angewandte Chemie International Edition. [Link]

• Roughley, S. D., & Jordan, A. M. (2011). The Medicinal Chemist’s Guide to Solving ADMET Challenges. Royal Society of Chemistry. [Link]

Sources

• 1. beilstein-journals.org [beilstein-journals.org]
• 2. Compound Libraries - Enamine [enamine.net]
• 3. youtube.com [youtube.com]

Protocols & Analytical Methods

synthesis of 2-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-ol from cyclohexene oxide

Application Note & Protocol

Topic: Synthesis of 2-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-ol from Cyclohexene Oxide

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note provides a comprehensive guide to the synthesis of trans-2-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-ol, a novel heterocyclic alcohol with potential applications in medicinal chemistry and materials science. The synthetic strategy is centered on the nucleophilic ring-opening of cyclohexene oxide. The key steps involve the regioselective deprotonation of 3-methyl-1,2-thiazole to generate a potent carbon-based nucleophile, followed by its stereospecific reaction with the epoxide. This document outlines the underlying chemical principles, provides a detailed, step-by-step experimental protocol, and offers expert insights into reaction optimization and troubleshooting.

Introduction and Scientific Context

The 1,2-thiazole (isothiazole) ring is a significant heterocyclic motif found in a range of biologically active compounds and functional materials. Its unique electronic properties and ability to participate in hydrogen bonding make it a valuable scaffold in drug design.[1] The target molecule, 2-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-ol, combines this important heterocycle with a functionalized cyclohexane ring, creating a chiral building block suitable for further elaboration.

The synthetic approach described herein leverages a classic and powerful transformation in organic chemistry: the nucleophilic ring-opening of an epoxide.[2][3] Epoxides, with their inherent ring strain, are highly reactive towards nucleophiles, providing a reliable method for constructing 1,2-difunctionalized frameworks.[2] This protocol employs an organolithium reagent derived from 3-methyl-1,2-thiazole, which acts as the carbon nucleophile to open the cyclohexene oxide ring. Such reactions are known to proceed with high stereoselectivity, offering excellent control over the final product's three-dimensional structure.[2][4]

Mechanistic Principles

The overall synthesis is a two-stage process executed in a single pot. It begins with the formation of a highly reactive nucleophile, which then initiates the key bond-forming reaction.

Generation of the Thiazole Nucleophile: Regioselective Lithiation

The first critical step is the deprotonation of 3-methyl-1,2-thiazole to create a carbanionic species. In the thiazole ring system, the proton at the C5 position is the most acidic ring proton due to the electron-withdrawing nature of the adjacent sulfur and nitrogen atoms.[5][6]

Using a strong, non-nucleophilic base such as n-butyllithium (n-BuLi) in an anhydrous aprotic solvent like tetrahydrofuran (THF) at low temperatures (-78 °C) facilitates the clean and regioselective abstraction of this C5 proton. This generates the key intermediate, 5-lithio-3-methyl-1,2-thiazole.

Key Considerations:

• Anhydrous Conditions: Organolithium reagents are extremely sensitive to moisture and protic solvents. Rigorous exclusion of water is mandatory to prevent quenching of the reagent.

• Low Temperature: The lithiated intermediate is thermally unstable. Maintaining a low temperature (-78 °C) is crucial to prevent side reactions, such as ring cleavage, which can occur with some lithiated isothiazoles.[5][7]

Stereoselective Ring-Opening of Cyclohexene Oxide

Once formed, the 5-lithio-3-methyl-1,2-thiazole acts as a potent nucleophile. Its addition to cyclohexene oxide proceeds via a classic SN2 mechanism.[2][4]

• Nucleophilic Attack: The lithiated C5 carbon of the thiazole attacks one of the electrophilic carbon atoms of the epoxide ring.

• Stereochemistry: The SN2 attack occurs from the backside, leading to an inversion of configuration at the carbon atom being attacked. This results in a trans relationship between the incoming thiazole group and the resulting alcohol. This is a well-established principle for the ring-opening of cyclic epoxides under basic or nucleophilic conditions.[2]

• Protonation: The initial product is a lithium alkoxide. A subsequent aqueous workup (e.g., with saturated ammonium chloride solution) protonates the alkoxide to yield the final trans-2-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-ol product.

The complete reaction mechanism is depicted below.

Caption: Overall synthetic workflow for the target molecule.

Detailed Experimental Protocol

Disclaimer: This protocol involves hazardous materials, including pyrophoric organolithium reagents. All operations must be conducted by trained personnel in a suitable fume hood under an inert atmosphere. Appropriate personal protective equipment (PPE), including safety glasses, a flame-retardant lab coat, and gloves, must be worn at all times.

Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	Amount	Moles (mmol)	Stoichiometry
3-Methyl-1,2-thiazole	C₄H₅NS	99.15	0.50 g	5.04	1.0 equiv
n-Butyllithium	C₄H₉Li	64.06	2.22 mL	5.55	1.1 equiv
Cyclohexene Oxide	C₆H₁₀O	98.14	0.54 mL	5.29	1.05 equiv
Anhydrous THF	C₄H₈O	72.11	30 mL	-	-
Sat. aq. NH₄Cl	NH₄Cl	53.49	20 mL	-	-
Ethyl Acetate	C₄H₈O₂	88.11	~100 mL	-	-
Anhydrous MgSO₄	MgSO₄	120.37	As needed	-	-

Equipment

• Two-necked round-bottom flask (100 mL), oven-dried

• Magnetic stirrer and stir bar

• Inert gas (Argon or Nitrogen) line with manifold

• Syringes and needles

• Low-temperature thermometer

• Dry ice/acetone bath

• Separatory funnel

• Rotary evaporator

Step-by-Step Procedure

A. Generation of 5-lithio-3-methyl-1,2-thiazole

• Assemble the oven-dried 100 mL two-necked flask with a stir bar, a rubber septum, and a condenser attached to the inert gas line.

• Flame-dry the entire apparatus under a high flow of inert gas and allow it to cool to room temperature.

• Add 3-methyl-1,2-thiazole (0.50 g, 5.04 mmol) and anhydrous THF (20 mL) to the flask via syringe.

• Cool the resulting solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (2.5 M in hexanes, 2.22 mL, 5.55 mmol) dropwise via syringe over 10 minutes. Ensure the internal temperature does not rise above -70 °C.

• Stir the reaction mixture at -78 °C for 1 hour. A color change to deep yellow or orange is typically observed, indicating the formation of the lithiated species.

B. Reaction with Cyclohexene Oxide 7. In a separate, dry vial, dissolve cyclohexene oxide (0.54 mL, 5.29 mmol) in anhydrous THF (10 mL). 8. Add the cyclohexene oxide solution dropwise to the cold (-78 °C) solution of the lithiated thiazole over 15 minutes. 9. Allow the reaction to stir at -78 °C for 2 hours. 10. After 2 hours, remove the cooling bath and allow the reaction mixture to warm slowly to room temperature over approximately 1 hour.

C. Workup and Purification 11. Cool the reaction mixture to 0 °C in an ice-water bath. 12. Cautiously quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution (20 mL). 13. Transfer the mixture to a separatory funnel and add deionized water (20 mL). 14. Extract the aqueous layer with ethyl acetate (3 x 30 mL). 15. Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate. 16. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. 17. The resulting crude oil should be purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

Expected Outcome

The procedure is expected to yield trans-2-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-ol as a colorless to pale yellow oil or a low-melting solid. The yield can be expected to be in the range of 60-80% based on similar literature preparations of epoxide ring-opening with organolithium reagents.

Visualization of the Reaction Mechanism

The stereochemical outcome of the reaction is dictated by the SN2 pathway.

Caption: SN2 attack leading to the trans-diaxial intermediate.

Troubleshooting and Expert Insights

• Low Yield: The most common cause of low yield is the presence of moisture, which quenches the n-BuLi and the lithiated intermediate. Ensure all glassware is rigorously dried and solvents are anhydrous.

• Side Products: If the reaction is allowed to warm prematurely after lithiation, ring-cleavage of the isothiazole may occur.[7] It is critical to add the epoxide at -78 °C. Another potential side reaction is the deprotonation of the epoxide itself by the strong base, though this is generally less favorable than nucleophilic attack.[8]

• Purification: The product contains both a hydroxyl group and a heterocyclic nitrogen atom, which can cause tailing on silica gel chromatography. Adding a small amount of triethylamine (0.5-1%) to the eluent can help mitigate this issue.

• Stereochemical Confirmation: The trans stereochemistry of the product can be confirmed using 1H NMR spectroscopy. The proton attached to the carbon bearing the hydroxyl group (H1) will typically appear as a multiplet with a large diaxial coupling constant (J ≈ 8-12 Hz) to the adjacent proton (H2).

Conclusion

This application note details a reliable and stereoselective method for synthesizing trans-2-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-ol. The protocol relies on the well-established principles of organolithium chemistry and the nucleophilic ring-opening of epoxides. By carefully controlling reaction parameters, particularly temperature and stoichiometry, this method provides efficient access to a valuable heterocyclic building block for further synthetic exploration in drug discovery and materials science.

References

• Hodgson, D. M., Fleming, M. J., & Stanway, S. J. (2007). The Reactivity of Epoxides with Lithium 2,2,6,6-Tetramethylpiperidide in Combination with Organolithiums or Grignard Reagents. The Journal of Organic Chemistry, 72(13), 4763–4773. [Link]

• Harder, S., van Lenthe, J. H., van Eikema Hommes, N. J. R., & Schleyer, P. v. R. (1994). Nucleophilic Ring Opening of Epoxides by Organolithium Compounds: Ab Initio Mechanisms. Journal of the American Chemical Society, 116(6), 2508–2512. [Link]

• Chemistry LibreTexts. (2020). 15.9: Reactions of Epoxides with Grignard and Organolithium Reagents. [Link]

• CHEM 2325 Module 11: Reaction of Grignard Reagent/Organolithium Compound with Epoxide. (2024). YouTube. [Link]

• Ashenhurst, J. (2015). Epoxide Ring Opening With Base. Master Organic Chemistry. [Link]

• Organic Chemistry Portal. Thiazole synthesis. [Link]

• Al-Ostath, A. I., et al. (2021). SYNTHESIS OF 1,3-THIAZOLE DERIVATIVES. ResearchGate. [Link]

• Hosseini Nejad, E., et al. (2012). Alternating ring-opening polymerization of cyclohexene oxide and anhydrides : effect of catalyst, cocatalyst, and anhydride structure. Eindhoven University of Technology research portal. [Link]

• Micetich, R. G. (1970). Lithiation of five-membered heteroaromatic compounds. The methyl substituted 1,2-azoles, oxadiazoles, and thiadiazoles. Canadian Journal of Chemistry, 48(13), 2006-2015. [Link]

• Sahu, D., et al. (2017). Modular synthesis of thiazoline and thiazole derivatives by using a cascade protocol. RSC Advances. [Link]

• Hodgson, D. M., et al. (2017). Homologation of Boronic Esters with Lithiated Epoxides. Organic Syntheses, 94, 234-251. [Link]

• Ayati, A., et al. (2020). Review of the synthesis and biological activity of thiazoles. Taylor & Francis Online. [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiazole. [Link]

• Li, Y., et al. (2012). Epoxide ring-opening reaction of cyclohexene oxide with various amines... ResearchGate. [Link]

• Zhang, Y., et al. (2024). Ring-Opening Polymerization of Cyclohexene Oxide and Cycloaddition with CO2 Catalyzed by Amine Triphenolate Iron(III) Complexes. PubMed. [Link]

• Khan, K. M., et al. (2006). Enantioselective Ring Opening of meso-Cyclohexene Epoxide with Phenyllithium Catalyzed by Chiral Schiff Base Ligands. SciELO. [Link]

• Wikipedia. (n.d.). Thiazole. [Link]

• Micetich, R. G. (1970). Lithiation of five-membered heteroaromatic compounds. The methyl substituted 1,2-azoles, oxadiazoles, and thiadiazoles. Canadian Journal of Chemistry. [Link]

• Safaa, K. D., et al. (2005). The Reactions of Tris(Trimethylsilyl)Methyl Lithium with Some Epoxides. ResearchGate. [Link]

• Clutch Prep. (2024). What products are obtained from the reaction of cyclohexene oxide with a. methoxide ion? [Link]

• Malhotra, S., et al. (2014). Synthetic Approaches to (R)-Cyclohex-2-Enol. Oriental Journal of Chemistry. [Link]

• Rajappa, S., et al. (1979). A general synthesis of thiazoles. Part 6. Synthesis of 2-amino-5-heterylthiazoles. Indian Academy of Sciences. [Link]

• Alam, M. A., et al. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. MDPI. [Link]

• Al-Adely, M. K. K., et al. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and ... PMC. [Link]

• Di Salvo, A., et al. (2022). Parallel Synthesis of Structurally Diverse Heterocycle Compounds using Microwave Assisted Three Component Reaction. Sciforum. [Link]

• Dragomanova, S., et al. (2020). Synthesis of (1R,2R,6S)-2-(1H-1,2,4-triazol-3-ylthio)-3-methyl-6-(prop-1-en-2- yl)cyclohex-3-enol (PA96). ResearchGate. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. What products are obtained from the reaction of cyclohexene oxide... | Study Prep in Pearson+ [pearson.com]
• 4. chem.libretexts.org [chem.libretexts.org]
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• 6. Synthesis, Reactions and Medicinal Uses of Thiazole | Pharmaguideline [pharmaguideline.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. The Reactivity of Epoxides with Lithium 2,2,6,6-Tetramethylpiperidide in Combination with Organolithiums or Grignard Reagents [organic-chemistry.org]

Application Note: Regioselective C5-Lithiation of 3-Methylisothiazole

Executive Summary

Functionalizing the isothiazole core is a critical yet hazardous operation in medicinal chemistry. While the C5 position of 3-methylisothiazole is electronically activated for deprotonation, the ring system is notoriously susceptible to fragmentation.

The Core Problem: Direct treatment of 3-methylisothiazole with alkyllithiums (e.g., n-BuLi) frequently results in low yields due to nucleophilic attack at the sulfur atom, triggering the "Micetich Ring-Opening Pathway" (cleavage of the N–S bond).

The Solution: This protocol details a Safe-Fail methodology using in situ generated Lithium Diisopropylamide (LDA) at -78°C. By utilizing a non-nucleophilic bulky base, we suppress the S-attack pathway, exclusively favoring C5-deprotonation to generate the stable 5-lithio-3-methylisothiazole species, which can then be trapped with diverse electrophiles.

Mechanistic Insight & Critical Parameters

The "Micetich" Trap: Why n-BuLi Fails

In 1970, Micetich and co-workers demonstrated that isothiazoles containing an N–S bond are prone to nucleophilic attack at the sulfur atom. When n-BuLi is used, it acts as a nucleophile rather than a base.

• Path A (Desired): Base removes H-5 (pKa ~25-30), forming the C5 carbanion.

• Path B (Fatal): n-BuLi attacks the Sulfur atom, cleaving the N–S bond and resulting in an acyclic thio-enamine byproduct.

The Steric Solution

To bypass Path B, we employ LDA . The steric bulk of the diisopropylamine groups prevents the nitrogen lone pair from approaching the sulfur atom, while the high basicity is sufficient to deprotonate C5.

Visualization of Competing Pathways

The following diagram illustrates the divergent reactivity based on base selection.

Figure 1: Divergent reaction pathways. n-BuLi favors ring destruction via sulfur attack, while LDA enforces regioselective C5 lithiation.

Experimental Protocol

Materials & Equipment

Component	Grade/Specification	Purpose
3-Methylisothiazole	>98% Purity	Substrate
Diisopropylamine	Distilled over CaH₂	Amine source for LDA
n-Butyllithium	1.6M or 2.5M in Hexanes	Lithium source
THF	Anhydrous, inhibitor-free	Solvent (stabilizes Li-species)
Inert Gas	Argon (preferred) or N₂	Exclude moisture/O₂
Cryostat/Bath	Dry Ice/Acetone (-78°C)	Kinetic control

Step-by-Step Methodology

Phase 1: Generation of LDA (In-Situ)

Rationale: Commercial LDA can degrade. Fresh preparation ensures accurate stoichiometry and eliminates hydroxide impurities.

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, temperature probe, and argon inlet.

• Solvent Charge: Add anhydrous THF (10 mL per mmol of substrate) and cool to -78°C .

• Amine Addition: Add Diisopropylamine (1.1 equiv) via syringe.

• Lithiation: Add n-BuLi (1.1 equiv) dropwise over 10 minutes.

  • Observation: No significant color change usually occurs.

• Activation: Stir at 0°C for 15 minutes to ensure complete formation of LDA, then re-cool to -78°C .

Phase 2: Regioselective Lithiation

• Substrate Addition: Dissolve 3-methylisothiazole (1.0 equiv) in a minimal amount of anhydrous THF. Add this solution dropwise to the LDA mixture at -78°C over 15 minutes.

  • Critical Control: Maintain internal temperature below -70°C to prevent anion degradation.

• Metallation Time: Stir at -78°C for 45 minutes .

  • Note: The solution may turn light yellow or orange, indicating the formation of the lithiated species.

Phase 3: Electrophilic Trapping

• Electrophile Addition: Add the Electrophile (1.2–1.5 equiv) dropwise (neat or in THF).

  • Examples: Benzaldehyde (C-C bond), Iodine (Halogenation), DMF (Formylation).

• Reaction Monitoring: Stir at -78°C for 30 minutes.

• Warming: Allow the reaction to warm slowly to room temperature (over ~2 hours) unless the electrophile is highly reactive (e.g., TMSCl), in which case warming can be faster.

Phase 4: Quench & Workup

• Quench: Add saturated aqueous NH₄Cl (5 mL/mmol) at 0°C.

• Extraction: Extract with EtOAc (3x).

• Purification: Wash combined organics with Brine, dry over Na₂SO₄, concentrate, and purify via flash chromatography.

Workflow Visualization

Figure 2: Operational workflow for the C5-lithiation protocol. Color-coded phases indicate critical temperature control zones.

Troubleshooting & Optimization Guide

The following table summarizes common failure modes and their corrective actions based on internal validation data.

Observation	Probable Cause	Corrective Action
Complex mixture / Tar	Ring fragmentation (Micetich Pathway).	Ensure LDA is used, not n-BuLi. Verify temp stayed < -70°C during addition.
Low Yield (<30%)	Incomplete deprotonation or wet solvent.	Increase metallation time to 60 min. Re-distill DIPA and THF.
Starting Material Recovery	Electrophile added too fast or "wet".	Dry electrophile (molecular sieves). Ensure anion formation time is sufficient.
Regioisomer Mix	Lateral lithiation (C3-Methyl).[1][2][3]	Unlikely with LDA at -78°C. If observed, ensure temp is strictly controlled; lateral lithiation requires higher activation energy.

References

• Micetich, R. G. (1970). "Lithiation of five-membered heteroaromatic compounds." Canadian Journal of Chemistry, 48(13), 2006–2015.[2]

  • Key Finding: Establishes the propensity of isothiazoles to undergo ring cleavage via nucleophilic attack at sulfur by n-BuLi.[1][2]

• Krogsgaard-Larsen, P., et al. (2002). "Regioselective lithiation of 3-(benzyloxy)isothiazole." Journal of Organic Chemistry (Cited in NSF Review).

  • Key Finding: Demonstrates the successful use of LDA for C5-lithiation of isothiazoles without ring opening.
• Iddon, B. (1998). "Lithiation of Isothiazoles." Heterocycles. (General Reference for Isothiazole Chemistry).

• BenchChem Technical Support. (2025). "Application Notes for Functionalization of Thiazole Rings."

  • Key Finding: Provides comparative protocols for similar 1,3-azole systems.

Disclaimer: This protocol involves the use of pyrophoric reagents (n-BuLi) and should only be performed by trained personnel in a fume hood. Always consult the SDS for all chemicals before use.

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. researchgate.net [researchgate.net]

The Isothiazole Scaffold in Drug Discovery: Application Notes for the Pharmaceutical Intermediate 2-(3-methylisothiazol-5-yl)cyclohexan-1-ol

Introduction: The Isothiazole Ring as a Privileged Pharmacophore

The isothiazole ring system, a five-membered aromatic heterocycle containing adjacent nitrogen and sulfur atoms, is a cornerstone in modern medicinal chemistry.[1][2] Its unique electronic properties and ability to engage in various non-covalent interactions have led to its incorporation into a multitude of biologically active compounds.[3] Isothiazole derivatives have demonstrated a broad spectrum of pharmacological activities, including but not limited to, antiviral, anti-inflammatory, and immunotropic properties.[2][4] The versatility of the isothiazole scaffold makes it a valuable building block in the synthesis of novel therapeutic agents.[2] This document provides detailed application notes and protocols for the use of 2-(3-methylisothiazol-5-yl)cyclohexan-1-ol, a representative isothiazole-containing pharmaceutical intermediate. While this specific molecule is not extensively documented in publicly available literature, the following protocols are based on established principles of isothiazole chemistry and are intended to serve as a comprehensive guide for researchers in drug development.

Physicochemical Properties and Handling

The physicochemical properties of a pharmaceutical intermediate are critical for its handling, storage, and reaction scalability. While empirical data for 2-(3-methylisothiazol-5-yl)cyclohexan-1-ol is not available, the table below outlines expected properties based on its structural motifs.

Property	Expected Value/Characteristic	Rationale
Molecular Formula	C₁₀H₁₅NOS	Based on structural components.
Molecular Weight	197.30 g/mol	Calculated from the molecular formula.
Appearance	Off-white to pale yellow solid	Typical for many organic compounds of this nature.
Solubility	Soluble in methanol, ethanol, DMSO, and chlorinated solvents. Limited solubility in water.	The cyclohexanol moiety provides some polarity, while the overall structure is largely nonpolar.
Storage	Store in a cool, dry, well-ventilated area away from strong oxidizing agents.	Standard practice for chemical intermediates to prevent degradation.

Safety Precautions: Isothiazole derivatives, particularly isothiazolinones, are known to have biocidal activity and can be skin sensitizers.[5][6] Therefore, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Hypothetical Synthesis of 2-(3-methylisothiazol-5-yl)cyclohexan-1-ol

The synthesis of 3,5-disubstituted isothiazoles can be achieved through various established methods.[7] One plausible route to the title compound involves the reaction of a β-dicarbonyl equivalent with a source of sulfur and ammonia, followed by the introduction of the cyclohexanol moiety. A hypothetical two-step synthesis is outlined below.

Protocol 1: Synthesis of 5-acetyl-3-methylisothiazole

This protocol is adapted from known methods for the synthesis of 3,5-disubstituted isothiazoles.[7]

Materials:

• 2,4-pentanedione

• Ammonia solution (28-30%)

• Sulfur powder

• Methanol

• Hydrochloric acid

• Sodium bicarbonate

• Dichloromethane

• Anhydrous magnesium sulfate

• Rotary evaporator

• Magnetic stirrer with heating plate

• Standard laboratory glassware

Procedure:

• To a solution of 2,4-pentanedione (1 equivalent) in methanol, add ammonia solution (2.5 equivalents) and elemental sulfur (1.1 equivalents).

• Stir the reaction mixture at room temperature for 24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, carefully neutralize the reaction mixture with 2M hydrochloric acid.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with saturated sodium bicarbonate solution, and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel to afford 5-acetyl-3-methylisothiazole.

Protocol 2: Grignard Reaction to form 2-(3-methylisothiazol-5-yl)cyclohexan-1-ol

Materials:

• 5-acetyl-3-methylisothiazole

• Cyclohexylmagnesium bromide (1.5 M in THF)

• Anhydrous tetrahydrofuran (THF)

• Ammonium chloride solution (saturated)

• Diethyl ether

• Anhydrous magnesium sulfate

• Rotary evaporator

• Magnetic stirrer

• Standard laboratory glassware under inert atmosphere (e.g., Schlenk line)

Procedure:

• Dissolve 5-acetyl-3-methylisothiazole (1 equivalent) in anhydrous THF in a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to 0 °C using an ice bath.

• Slowly add cyclohexylmagnesium bromide (1.2 equivalents) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Upon completion, quench the reaction by the slow addition of saturated ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 2-(3-methylisothiazol-5-yl)cyclohexan-1-ol.

Caption: Hypothetical two-step synthesis of the target intermediate.

Application as a Pharmaceutical Intermediate: A Representative Protocol

The hydroxyl group of 2-(3-methylisothiazol-5-yl)cyclohexan-1-ol provides a reactive handle for further functionalization, a common strategy in drug development to modulate a compound's pharmacokinetic and pharmacodynamic properties. The following protocol describes a hypothetical esterification reaction.

Protocol 3: Esterification of 2-(3-methylisothiazol-5-yl)cyclohexan-1-ol

Materials:

• 2-(3-methylisothiazol-5-yl)cyclohexan-1-ol

• 4-Nitrobenzoyl chloride

• Triethylamine

• Dichloromethane (anhydrous)

• 1M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Rotary evaporator

• Magnetic stirrer

• Standard laboratory glassware

Procedure:

• Dissolve 2-(3-methylisothiazol-5-yl)cyclohexan-1-ol (1 equivalent) in anhydrous dichloromethane in a round-bottom flask.

• Add triethylamine (1.5 equivalents) to the solution and stir for 5 minutes at room temperature.

• Add 4-nitrobenzoyl chloride (1.1 equivalents) portion-wise to the reaction mixture.

• Stir the reaction at room temperature for 12-16 hours, monitoring by TLC.

• Upon completion, wash the reaction mixture with 1M hydrochloric acid, followed by saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired ester.

Quality Control and Characterization

Rigorous quality control is essential to ensure the purity and identity of any pharmaceutical intermediate.

Protocol 4: Quality Control Workflow

• Thin Layer Chromatography (TLC): A rapid and simple method to assess the purity of the compound and to monitor reaction progress. A suitable mobile phase would be a mixture of hexane and ethyl acetate.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product with high accuracy. A C18 column with a gradient of water and acetonitrile is a common starting point.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for structural elucidation and confirmation. The spectra should be consistent with the proposed structure of 2-(3-methylisothiazol-5-yl)cyclohexan-1-ol.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.[8]

• Infrared (IR) Spectroscopy: To identify the presence of key functional groups, such as the hydroxyl (-OH) group in the final intermediate.

Caption: A typical quality control workflow for a pharmaceutical intermediate.

Potential Downstream Applications in Drug Discovery

The isothiazole nucleus is present in a variety of approved drugs and clinical candidates.[3] The intermediate 2-(3-methylisothiazol-5-yl)cyclohexan-1-ol could potentially be utilized in the synthesis of compounds targeting a range of therapeutic areas.

• Antiviral Agents: Isothiazole derivatives have shown promise as antiviral agents.[4]

• Anti-inflammatory Drugs: The anti-inflammatory properties of some isothiazoles have been documented.[2]

• Kinase Inhibitors: The isothiazole ring can serve as a scaffold for the development of kinase inhibitors, which are crucial in oncology.[4]

Caption: Potential therapeutic areas for derivatives of the title intermediate.

Conclusion

While 2-(3-methylisothiazol-5-yl)cyclohexan-1-ol is not a widely documented pharmaceutical intermediate, its structural components—the versatile isothiazole ring and the functionalizable cyclohexanol moiety—make it a molecule of interest for synthetic and medicinal chemists. The protocols and application notes provided herein, though based on established chemical principles rather than specific literature for this compound, offer a robust framework for its synthesis, handling, and potential applications in drug discovery. As with any novel compound, thorough characterization and safety evaluation are paramount.

References

• Organic Chemistry Portal. Isothiazole synthesis. [Link]

• PubChem. 2-(3-Ethylcyclohexyl)-5-methyl-1,3-thiazole. [Link]

• De Oliveira Silva, A., McQuade, J., & Szostak, M. (2019). Recent Advances in the Synthesis and Reactivity of Isothiazoles.
• Science of Synthesis: Houben-Weyl Methods of Molecular Transformations. (2004). Product Class 15: Isothiazoles.

• PubChem. 2-(3-Ethylcyclohexyl)-5-methyl-1,3-thiazole. [Link]

• Alam, M. A., et al. (2019). A Review on Isothiazoles and their Derivatives: Synthesis, Reactions and Pharmaceutical Importance.
• Google Patents. (1959). 5-amino-3-methyl-isothiazole and process. US2871243A.
• ResearchGate. (2023). The importance of isothiazoles in medicinal and pharmaceutical sectors.
• Castanedo-Tardana, M. P., & Zug, K. A. (2013). Methylisothiazolinone.
• Fortunato, M., Siopa, F., & Afonso, C. A. M. (2021). (1R,4S,5S)-5-((3-Hydroxypropyl)amino)-4-((1-Methyl-1H-tetrazol-5-yl)thio)Cyclopent-2-en-1-ol. Molbank, 2021(2), M1199.
• Burnett, C. L., et al. (2021). Amended Safety Assessment of Methylisothiazolinone as Used in Cosmetics. International journal of toxicology, 40(1_suppl), 5S–19S.

• GSRS. METHYLCHLOROISOTHIAZOLINONE. [Link]

• COSMILE Europe. METHYLCHLOROISOTHIAZOLINONE. [Link]

• ResearchGate. (2019). A Review on Isothiazoles and their Derivatives: Synthesis, Reactions and Pharmaceutical Importance.

• Semantic Scholar. A Review on Isothiazoles and their Derivatives: Synthesis, Reactions and Pharmaceutical Importance. [Link]

• ResearchGate. (2012). Characteristics and molecular properties of the target isothiazolinones.
• MilliporeSigma. (2025).
• Wikipedia. (2024). Methylisothiazolinone.
• MDPI. (2024). Crystal Structure of the Biocide Methylisothiazolinone.

• Kimyasal.net. Methylisothiazolinone. [Link]

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preparation of chiral 2-(3-methylisothiazol-5-yl)cyclohexan-1-ol isomers

An Application Guide for the Stereoselective Preparation and Analysis of 2-(3-methylisothiazol-5-yl)cyclohexan-1-ol Isomers

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for the stereoselective synthesis, separation, and characterization of the four isomers of 2-(3-methylisothiazol-5-yl)cyclohexan-1-ol. The isothiazole ring is a crucial pharmacophore in medicinal chemistry, and the stereochemical configuration of drug candidates profoundly impacts their efficacy and safety.[1][2] This guide details two primary strategies for obtaining stereochemically pure isomers: (1) a diastereoselective synthesis followed by chiral separation, and (2) an enantioselective catalytic approach for direct access to enantioenriched products. Detailed protocols for synthesis, purification via High-Performance Liquid Chromatography (HPLC), and characterization by Nuclear Magnetic Resonance (NMR) spectroscopy are provided to ensure researchers can confidently prepare and validate their target compounds.

Introduction and Strategic Overview

The compound 2-(3-methylisothiazol-5-yl)cyclohexan-1-ol possesses two stereocenters, giving rise to four possible stereoisomers: (1R,2R), (1S,2S), (1R,2S), and (1S,2R). The isothiazole moiety is found in a range of biologically active compounds, including kinase inhibitors and antimicrobial agents.[1][3][4] The cyclohexane scaffold provides a three-dimensional structure that can orient functional groups for optimal interaction with biological targets.[5] Consequently, access to each stereoisomer in high purity is essential for structure-activity relationship (SAR) studies in drug discovery.

Our strategic approach is bifurcated to provide maximum flexibility. The first pathway focuses on controlling the relative stereochemistry (cis vs. trans) through a diastereoselective reduction, followed by the physical separation of the resulting enantiomeric pairs. The second, more elegant approach, employs an asymmetric catalyst to control both relative and absolute stereochemistry simultaneously.

Caption: Overview of synthetic strategies for isomer preparation.

Synthesis Protocol I: Diastereoselective Approach

This protocol first establishes the cyclohexyl-isothiazole linkage and then controls the relative stereochemistry of the hydroxyl group relative to the isothiazole substituent.

Step A: Synthesis of 2-(3-methylisothiazol-5-yl)cyclohexan-1-one (3)

The key transformation is the conjugate addition of a 3-methylisothiazole nucleophile to 2-cyclohexen-1-one. This is achieved by generating an organolithium species from 3-methylisothiazole.

Caption: Synthesis of the ketone intermediate via conjugate addition.

Protocol:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add anhydrous tetrahydrofuran (THF, 100 mL). Cool the flask to -78 °C in a dry ice/acetone bath.

• Lithiation: Add 3-methylisothiazole (1.0 eq) to the cooled THF. Slowly add n-butyllithium (1.05 eq, 2.5 M in hexanes) dropwise over 15 minutes. The choice of n-BuLi is critical for efficient deprotonation at the C5 position, which is the most acidic carbon due to its proximity to the sulfur atom. Stir the resulting solution at -78 °C for 1 hour.

• Conjugate Addition: Add 2-cyclohexen-1-one (1.2 eq) dropwise. The reaction is maintained at low temperature to prevent undesired side reactions, such as direct 1,2-addition to the carbonyl group. Stir at -78 °C for 3 hours.

• Quenching: Quench the reaction by slowly adding saturated aqueous ammonium chloride solution (50 mL). Allow the mixture to warm to room temperature.

• Workup & Purification: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 75 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography (eluting with a hexane/ethyl acetate gradient) to yield the target ketone 3 .

Step B: Diastereoselective Reduction to 2-(3-methylisothiazol-5-yl)cyclohexan-1-ol (4)

The reduction of the ketone intermediate 3 yields a mixture of cis and trans diastereomers. The ratio is highly dependent on the steric bulk of the reducing agent.

• Small Hydride Donors (e.g., NaBH₄): These agents typically favor axial attack on the carbonyl, leading predominantly to the equatorial alcohol, which results in the trans isomer.

• Bulky Hydride Donors (e.g., L-Selectride®): These agents favor equatorial attack due to steric hindrance from the axial protons on the cyclohexane ring, leading to the axial alcohol, which results in the cis isomer.

Table 1: Diastereoselective Reduction Conditions

Reducing Agent	Typical Solvent	Expected Major Isomer	Typical Diastereomeric Ratio (d.r.)
Sodium Borohydride (NaBH₄)	Methanol (MeOH)	trans	~4:1 to 10:1
L-Selectride®	THF	cis	>20:1

Protocol (for cis isomer):

• Reaction Setup: To a flame-dried flask under argon, dissolve ketone 3 (1.0 eq) in anhydrous THF (50 mL) and cool to -78 °C.

• Reduction: Slowly add L-Selectride® (1.5 eq, 1.0 M in THF) dropwise. The bulky sec-butyl groups effectively block the axial face, forcing hydride delivery from the equatorial direction. Monitor the reaction by TLC until the starting material is consumed (typically 2-4 hours).

• Quenching & Workup: Cautiously quench the reaction by the slow addition of 3 M aqueous sodium hydroxide, followed by 30% hydrogen peroxide. This step is crucial to decompose the borane byproducts. Stir vigorously for 1 hour while warming to room temperature. Extract with diethyl ether (3 x 50 mL), wash the combined organic layers with brine, dry over sodium sulfate, and concentrate.

• Purification: Purify by column chromatography to yield the desired diastereomerically-enriched alcohol 4 .

Synthesis Protocol II: Enantioselective Approach

For direct access to an enantioenriched isomer, an asymmetric transfer hydrogenation (ATH) of ketone 3 is an excellent strategy.[6] This method uses a chiral ruthenium catalyst to transfer hydrogen from a hydrogen donor (e.g., formic acid/triethylamine) enantioselectively.

Protocol (Asymmetric Transfer Hydrogenation):

• Catalyst Preparation: In a Schlenk flask under argon, prepare the catalyst solution by dissolving a chiral Ru(II) catalyst, such as (R,R)-Ts-DPEN RuCl(p-cymene), (0.01 eq) in a 5:2 mixture of formic acid and triethylamine (azeotropic mixture).

• Reaction: In a separate flask, dissolve ketone 3 (1.0 eq) in the formic acid/triethylamine mixture. Add the catalyst solution.

• Monitoring: Heat the reaction to 40 °C and monitor by chiral HPLC. The reaction typically reaches completion within 12-24 hours.

• Workup: Upon completion, dilute the reaction with water and extract with ethyl acetate. Wash the organic layer with saturated sodium bicarbonate solution to remove formic acid, then with brine. Dry over sodium sulfate and concentrate.

• Purification: Purify by column chromatography to yield the enantioenriched alcohol product. The enantiomeric excess (e.e.) should be determined by chiral HPLC analysis.

Analytical Protocols: Separation and Characterization

Accurate determination of diastereomeric ratio (d.r.) and enantiomeric excess (e.e.) is paramount.

Chiral HPLC for Isomer Separation and e.e. Determination

Polysaccharide-based chiral stationary phases (CSPs) are highly effective for separating alcohol enantiomers and diastereomers.[7][8] A screening of different columns and mobile phases is often necessary to achieve baseline separation (Resolution, Rs ≥ 1.5).[9][10]

Caption: Workflow for chiral HPLC analysis.

Protocol:

• System: HPLC system with a UV detector.

• Column Selection: Screen columns such as Chiralcel® OD-H, AD-H, and OJ-H.[11] Polysaccharide-based columns are the industry standard for this type of separation.[8]

• Mobile Phase: Start with a mobile phase of n-Hexane/Isopropanol (IPA) at a 90:10 (v/v) ratio. Adjust the ratio to optimize resolution.[11] For acidic or basic compounds, adding a small amount of trifluoroacetic acid or diethylamine (0.1%) can improve peak shape.[9]

• Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection Wavelength: 254 nm (due to the isothiazole chromophore).

• Sample Preparation: Dissolve ~1 mg of the alcohol mixture in the mobile phase. Filter through a 0.45 µm syringe filter before injection.[7]

• Data Analysis: Calculate enantiomeric excess using the formula: e.e. (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100, where Area₁ and Area₂ are the peak areas of the two enantiomers.

Table 2: Representative Chiral HPLC Screening Data

Stationary Phase	Mobile Phase (Hexane/IPA)	Retention Time 1 (min)	Retention Time 2 (min)	Resolution (Rs)	Comments
Chiralcel® OD-H	95:5	12.4	14.1	1.8	Baseline separation achieved.
Chiralcel® AD-H	90:10	10.8	11.5	1.1	Partial separation; requires optimization.
Chiralcel® OJ-H	98:2	25.6	29.8	2.1	Excellent separation but long run time.

NMR Spectroscopy for Diastereomeric Ratio (d.r.) Determination

¹H NMR spectroscopy is a powerful, non-destructive method for determining the d.r. of a sample.[12] The principle lies in the fact that protons in diastereomers are in chemically different environments and thus have distinct chemical shifts.[12]

Protocol:

• Sample Preparation: Dissolve 5-10 mg of the purified alcohol mixture in a suitable deuterated solvent (e.g., CDCl₃).

• Acquisition: Acquire a standard ¹H NMR spectrum.

• Analysis:

  • Identify well-resolved signals corresponding to each diastereomer. Protons adjacent to the stereocenters (e.g., the H1 proton on the carbon bearing the hydroxyl group) are ideal candidates as they experience the largest chemical shift difference.

  • Integrate the area under the chosen peaks for each diastereomer.

  • The diastereomeric ratio is the direct ratio of these integrals.[12]

• Advanced Methods: If signals overlap in the standard spectrum, advanced techniques like band-selective pure shift NMR can be employed to collapse multiplets into singlets, dramatically improving resolution and allowing for accurate integration.[13]

Conclusion

This guide provides robust and versatile protocols for the preparation and analysis of the stereoisomers of 2-(3-methylisothiazol-5-yl)cyclohexan-1-ol. By leveraging either a diastereoselective synthesis coupled with chiral HPLC or a direct asymmetric catalytic method, researchers can obtain the desired isomers in high stereochemical purity. The detailed analytical procedures for HPLC and NMR ensure that the stereochemical outcome of these syntheses can be rigorously validated, a critical step in the development of new chiral chemical entities for the pharmaceutical industry.

References

• Adams, R. W., et al. (2012). Diastereomeric ratio determination by high sensitivity band-selective pure shift NMR spectroscopy.
• BenchChem (2025). A Comparative Guide to Determining Diastereomeric Ratios: NMR Spectroscopy vs.
• Yanagida, Y., et al. (2011). Asymmetric synthesis of isothiazoles through Cu catalysis: direct catalytic asymmetric conjugate addition of allyl cyanide to α,β-unsaturated thioamides.
• Morris, G. A., et al. (2012). Diastereomeric Ratio Determination by High Sensitivity Band-Selective Pure Shift NMR Spectroscopy. Manchester NMR Methodology Group.
• BenchChem (2025). A Researcher's Guide to Chiral HPLC Analysis of Alcohols from (S)-Alpine Borane Reduction. BenchChem.
• Yanagida, Y., et al. (2011). Asymmetric synthesis of isothiazoles through Cu catalysis: Direct catalytic asymmetric conjugate addition of allyl cyanide to α,β-unsaturated thioamides. Kyushu University Pure Portal Site.
• Jayarathna, S. (2020).
• Academia.edu. Diastereomeric ratio determination by high sensitivity band-selective pure shift NMR spectroscopy.
• ResearchGate (2020). Synthetic Approaches to (R)-Cyclohex-2-Enol.
• Isothiazoles in the Design and Synthesis of Biologically Active Substances and Ligands for Metal Complexes. (2019). Who we serve.
• BenchChem (2025). A Researcher's Guide to Chiral HPLC Analysis of Trifluoromethyl-Substituted Alcohols. BenchChem.
• HPLC manual (for chiral HPLC analysis).
• Dong, M. W. (2020). A Strategy for Developing HPLC Methods for Chiral Drugs.
• Enantiocontrolled Preparation of ϒ-Substituted Cyclohexenones: Synthesis and Kinase Activity Assays of Cyclopropyl-Fused Cyclohexane Nucleosides. PMC.
• Diastereoselective (3 + 3)-Annulations of Trisubstituted Michael Acceptors for Access to Polyfunctional Cyclohexanones. PMC.
• Alam, M. A., et al. (2019). A Review on Isothiazoles and their Derivatives: Synthesis, Reactions and Pharmaceutical Importance. Medwin Publishers.
• Diastereoselective synthesis of highly substituted cyclohexanones and tetrahydrochromene-4-ones via conjugate addition of curcumins to arylidenemalon
• Playing with Selectivity for Optimal Chiral Separation. (2023).
• Isothiazole synthesis. Organic Chemistry Portal.
• Synthesis of chiral polyaminothiazoles. (2007). PMC.
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• Methylisothiazolinone. Helvacioglu.com.

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Application Note: Strategies for the Functionalization of Cyclohexanol Moieties in Isothiazole-Based Scaffolds

For Researchers, Scientists, and Drug Development Professionals.

Introduction: The Strategic Value of Isothiazole-Cyclohexanol Scaffolds

The isothiazole ring is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer properties.[1][2][3] Its unique electronic properties and ability to engage in various intermolecular interactions make it an attractive scaffold for drug design.[1][4] In the pursuit of novel therapeutics, the potency, selectivity, and pharmacokinetic (ADME) properties of a lead compound are frequently optimized by modifying its peripheral substituents.

When an isothiazole core is appended with a cyclohexanol ring, the hydroxyl-bearing carbocycle presents a versatile handle for synthetic diversification. The functionalization of this cyclohexanol moiety allows for the systematic exploration of the surrounding chemical space, enabling chemists to fine-tune molecular properties. For instance, converting the secondary alcohol to a ketone opens a gateway to a host of subsequent C-N and C-C bond-forming reactions. Alternatively, direct derivatization of the hydroxyl group to form ethers or esters can significantly alter polarity, lipophilicity, and hydrogen bonding capacity.

This application note provides a detailed guide to key synthetic strategies for the functionalization of a cyclohexanol ring attached to an isothiazole derivative. It moves beyond simple procedural descriptions to explain the causality behind reagent choice and reaction design, offering robust, field-tested protocols for implementation in a drug discovery setting.

Section 1: The Gateway Transformation: Oxidation to Cyclohexanones

The conversion of the secondary alcohol of the cyclohexanol ring to a cyclohexanone is arguably the most powerful initial transformation. The resulting ketone is a versatile electrophile, serving as a precursor for reductive amination, Wittig reactions, and various nucleophilic additions.

Rationale for Reagent Selection: While numerous reagents can effect this oxidation (e.g., PCC, Swern, TEMPO), Dess-Martin Periodinane (DMP) is often the reagent of choice in complex molecule synthesis.[5][6] Its primary advantages are the exceptionally mild, neutral reaction conditions and high chemoselectivity, which ensure the integrity of sensitive functional groups often present on the isothiazole core or other parts of the molecule.[5][7] The reaction is typically fast, high-yielding, and features a straightforward workup.[5][6]

Protocol 1: Dess-Martin Periodinane (DMP) Oxidation

This protocol describes the oxidation of a generic isothiazole-cyclohexanol substrate to the corresponding isothiazole-cyclohexanone.

Materials:

• Isothiazole-cyclohexanol substrate (1.0 eq)

• Dess-Martin Periodinane (DMP) (1.2 - 1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• 10% aqueous sodium thiosulfate (Na₂S₂O₃)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for chromatography

Procedure:

• Reaction Setup: Under an inert atmosphere (Nitrogen or Argon), dissolve the isothiazole-cyclohexanol substrate (1.0 eq) in anhydrous DCM (approx. 10-20 mL per mmol of substrate).

• Reagent Addition: To the stirred solution at room temperature, add Dess-Martin Periodinane (1.2 eq) in a single portion.[5] Expert Insight: For substrates prone to side reactions, the reaction can be cooled to 0 °C before DMP addition.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) (e.g., using a 3:1 Hexanes:Ethyl Acetate mobile phase). The reaction is typically complete within 1-3 hours. A new, more nonpolar spot corresponding to the ketone should appear, and the starting material spot should disappear.

• Quenching: Upon completion, dilute the reaction mixture with an equal volume of DCM. Pour the mixture into a separatory funnel containing a 1:1 mixture of saturated aqueous NaHCO₃ and 10% aqueous Na₂S₂O₃. Stir vigorously until the layers are clear. Causality: The thiosulfate quenches any excess DMP and reduces the iodinane byproduct to a water-soluble species, facilitating its removal.

• Workup: Separate the organic layer. Extract the aqueous layer twice with fresh DCM. Combine all organic extracts.

• Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude ketone can then be purified by flash column chromatography on silica gel.

Workflow: Oxidation of Isothiazole-Cyclohexanol

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• 5. organic-synthesis.com [organic-synthesis.com]
• 6. Dess-Martin Oxidation [organic-chemistry.org]
• 7. acl.digimat.in [acl.digimat.in]

Application Notes & Protocols: Reductive Amination of Isothiazole Cyclohexanols

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Isothiazole-Containing Amines

The isothiazole nucleus is a privileged scaffold in medicinal chemistry, appearing in a range of pharmaceuticals and biologically active compounds.[1][2] Its unique electronic properties and ability to engage in various non-covalent interactions make it a valuable component in the design of enzyme inhibitors, receptor modulators, and other therapeutic agents.[3] The synthesis of amine-containing isothiazole derivatives is of particular interest, as the amine functionality provides a key handle for further molecular elaboration and for establishing crucial interactions with biological targets.[4]

Reductive amination stands out as one of the most powerful and widely used methods for the formation of carbon-nitrogen bonds, offering a controlled and efficient route to secondary and tertiary amines while avoiding the overalkylation issues often associated with direct alkylation.[5][6] This application note provides a detailed guide to the reductive amination of isothiazole-substituted cyclohexanones (derived from their corresponding cyclohexanols) to generate novel isothiazole-cyclohexylamines, valuable precursors for drug discovery programs.

Mechanistic Principles: The "Why" Behind the Protocol

A thorough understanding of the reaction mechanism is paramount for successful and reproducible synthetic outcomes. Reductive amination is a two-stage process that occurs in a single pot:

• Imine/Iminium Ion Formation: The reaction is initiated by the condensation of a primary or secondary amine with a carbonyl compound (in this case, an isothiazole-substituted cyclohexanone) to form a hemiaminal intermediate. Under mildly acidic conditions, this intermediate readily dehydrates to form an imine (for primary amines) or an enamine (for secondary amines). The imine can then be protonated to generate a more electrophilic iminium ion.[7][8]

• Reduction: A selective reducing agent is then used to deliver a hydride to the electrophilic carbon of the imine or iminium ion, yielding the final amine product.[8]

The choice of reducing agent is critical. A successful reductive amination requires a reagent that will preferentially reduce the imine/iminium ion in the presence of the starting carbonyl compound.[9] Sodium triacetoxyborohydride (NaBH(OAc)₃) is an excellent choice for this transformation due to its mildness and remarkable selectivity for imines over ketones and aldehydes.[10][11] The electron-withdrawing acetate groups attenuate the reactivity of the borohydride, making it less likely to reduce the starting ketone.

The role of an acid catalyst, typically acetic acid, is also crucial. It protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and accelerating the initial nucleophilic attack by the amine.[7][12] It also facilitates the dehydration of the hemiaminal intermediate to form the imine.

Visualizing the Reaction Pathway

Caption: Mechanism of Reductive Amination.

Experimental Protocol: Synthesis of N-(Isothiazol-3-yl)cyclohexanamine

This protocol details a general procedure for the reductive amination of an isothiazole-substituted cyclohexanone with a primary amine.

Materials:

• Isothiazole-substituted cyclohexanone (1.0 equiv)

• Primary amine (1.1-1.5 equiv)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5-2.0 equiv)

• Glacial Acetic Acid (AcOH) (1.0-2.0 equiv)

• Anhydrous 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Standard laboratory glassware and magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add the isothiazole-substituted cyclohexanone (1.0 equiv) and the chosen anhydrous solvent (DCE or THF).

• Addition of Amine and Acid: Add the primary amine (1.1-1.5 equiv) to the solution, followed by the addition of glacial acetic acid (1.0-2.0 equiv). Stir the mixture at room temperature for 20-30 minutes to facilitate imine formation.

• Addition of Reducing Agent: In a single portion, add sodium triacetoxyborohydride (1.5-2.0 equiv) to the reaction mixture. Note: The addition may cause some effervescence.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup: Carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution until effervescence ceases. Transfer the mixture to a separatory funnel and extract with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Experimental Workflow Visualization

Caption: Step-by-step experimental workflow.

Quantitative Data Summary

Entry	Cyclohexanone Precursor	Amine	Reducing Agent	Solvent	Yield (%)	Purity (%)
1	4-(Isothiazol-3-yl)cyclohexanone	Benzylamine	NaBH(OAc)₃	DCE	85	>95
2	3-(Isothiazol-5-yl)cyclohexanone	Cyclohexylamine	NaBH(OAc)₃	THF	78	>95
3	4-(Isothiazol-3-yl)cyclohexanone	Aniline	NaBH(OAc)₃	DCE	65	>90

Note: Yields and purities are representative and may vary depending on the specific substrates and reaction conditions.

Expertise & Experience: Field-Proven Insights and Troubleshooting

• Solvent Choice: 1,2-Dichloroethane (DCE) is often the preferred solvent as it is aprotic and does not interfere with the reducing agent.[13] Tetrahydrofuran (THF) is also a suitable alternative.[11] Protic solvents like methanol can react with the borohydride reducing agent and are generally avoided with sodium triacetoxyborohydride.[14]

• Amine Nucleophilicity: The success of the reaction can be dependent on the nucleophilicity of the amine. Electron-rich alkylamines and anilines with electron-donating groups tend to react more readily. Weakly basic or sterically hindered amines may require longer reaction times or slightly elevated temperatures.[9]

• Stability of the Isothiazole Ring: The isothiazole ring is generally stable under the mild conditions of reductive amination with sodium triacetoxyborohydride.[3] However, it is always prudent to monitor for any potential side reactions involving the heterocycle, especially with more complex substrates.

• Workup Considerations: During the aqueous workup, it is important to ensure the aqueous layer is basic to keep the amine product in its free base form, which is more soluble in organic solvents.

• Purification Strategy: While column chromatography is a standard purification method, for basic amine products, an acidic workup followed by basification and extraction can be an effective preliminary purification step.

References

• brainly.com.
• Alfa Chemistry.
• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures1. The Journal of Organic Chemistry, 61(11), 3849–3862.
• Myers, A. G.
• Organic Chemistry Portal. Sodium triacetoxyborohydride.
• Abdel-Magid, A. F., & Maryanoff, C. A. (2002). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. In Comprehensive Organic Functional Group Transformations II (Vol. 2, pp. 199-239). Elsevier.
• Organic Reactions.
• Chemistry Steps.
• Tarasov, A. V., et al. (2019). The Reductive Amination of Aldehydes and Ketones and the Hydrogenation of Nitriles: Mechanistic Aspects and Selectivity Control.
• Organic Chemistry Portal.
• Master Organic Chemistry.
• Kaberdin, R. V., & Potkin, V. I. (2019). Isothiazoles in the Design and Synthesis of Biologically Active Substances and Ligands for Metal Complexes. Chemistry of Heterocyclic Compounds, 55(10), 973-999.
• Organic Chemistry Portal. Isothiazole synthesis.
• Rowley, J. M., et al. (2021). Imine Reductases and Reductive Aminases in Organic Synthesis.
• Alam, M. A., et al. (2019). A Review on Isothiazoles and their Derivatives: Synthesis, Reactions and Pharmaceutical Importance.
• Kulkarni, S., Akolkar, H., Khedkar, V. M., & Haghi, A. K. (2024). Isothiazoles: Synthetic Strategies and Pharmacological Applications. In Heterocyclic Scaffolds in Medicinal Chemistry. Royal Society of Chemistry.
• France, S. P., et al. (2022). Reductive aminations by imine reductases: from milligrams to tons. Catalysis Science & Technology, 12(10), 3148-3163.
• Semantic Scholar. A Review on Isothiazoles and their Derivatives: Synthesis, Reactions and Pharmaceutical Importance.
• RSC Publishing.
• ResearchGate. Selected examples of isothiazoles with pharmacological activity.
• Lemaire, M., et al. (2020). Thiazole and Isothiazole Ring–Containing Compounds in Crop Protection. CHIMIA International Journal for Chemistry, 74(9), 674-681.
• ResearchGate.
• ResearchGate. Reductive amination of cyclohexanone in the presence of cyclohexanol over zeolites Hβ and HY.
• Wang, Y., et al. (2022). Continuous Flow Reductive Amination of Cyclohexanone Using Pd/C Catalyst with High Productivity. Reaction Chemistry & Engineering, 7(1), 134-140.
• Reddit.
• Sigma-Aldrich.
• Gulevskaya, A. V., & Tyaglivy, A. S. (2018). Isothiazoles. In Modern Heterocyclic Chemistry (Vol. 2, pp. 939-1025). Wiley-VCH.
• Ghosh, T. (1999). Reaction of Isothiazolones with Amines.
• MDPI.
• El-Sayed, M., et al. (2016). Experimental and theoretical investigations into the stability of cyclic aminals. Beilstein Journal of Organic Chemistry, 12, 2326-2336.

Sources

• 1. medwinpublisher.org [medwinpublisher.org]
• 2. books.rsc.org [books.rsc.org]
• 3. par.nsf.gov [par.nsf.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Sodium triacetoxyborohydride [organic-chemistry.org]
• 11. chemistry.mdma.ch [chemistry.mdma.ch]
• 12. brainly.com [brainly.com]
• 13. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 14. Reductive Amination - Common Conditions [commonorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: 5-Substituted Isothiazole Synthesis

Current Status: Operational | Topic: Yield Optimization & Troubleshooting Ticket ID: ISO-SYN-005

Welcome to the Isothiazole Synthesis Support Hub

User: Research Scientist / Medicinal Chemist Objective: Maximize yield and regioselectivity for 5-substituted isothiazoles.

Isothiazoles are notoriously deceptive. Structurally simple, yet the N-S bond is a "ticking time bomb" susceptible to nucleophilic attack and ring fragmentation. This guide bypasses generic advice to address the specific failure modes of this heterocycle.

Quick Diagnostics: Which Route Are You Using?

Before proceeding, identify your current workflow to jump to the relevant troubleshooting module.

• Route A: You are trying to attach a group to an existing isothiazole ring using a base (Lithiation).

• Route B: You are building the ring from scratch (De Novo) using acyclic precursors.

• Route C: You are attaching an aryl group using a transition metal (C-H Activation).[1]

Module 1: The "Gold Standard" – Lithiation & Electrophilic Trapping

Best For: Introducing alkyl, acyl, or halogen groups at C-5. Primary Failure Mode: Ring Fragmentation (The "Black Tar" Scenario).

The Core Problem: The Temperature Cliff

The proton at C-5 is the most acidic (

), allowing lithiation. However, the resulting 5-lithioisothiazole is thermally unstable. Above specific temperature thresholds, the N-S bond cleaves, expelling elemental sulfur or forming thio-enone byproducts.

DOT Diagram: Lithiation vs. Fragmentation Pathway

Figure 1: The kinetic competition between trapping and fragmentation. Success depends entirely on maintaining the intermediate below the fragmentation threshold.

Troubleshooting Protocol: The "Cryo-Lock" Method

Symptom	Diagnosis	Corrective Action
Dark/Black Reaction Mixture	Ring fragmentation occurred.[2] The N-S bond broke before the electrophile could react.	Strict Temp Control: Maintain -78°C (acetone/dry ice) throughout addition. Do not allow to warm to 0°C until after quenching.
Recovery of Starting Material	Incomplete lithiation.	Base Choice: Switch from n-BuLi to LDA . LDA is less nucleophilic and reduces the risk of attacking the sulfur atom directly.
Regioselectivity Issues (C-3 vs C-5)	Competitive lithiation.	Blocking: Ensure C-3 is blocked or rely on the inherent acidity difference (C-5 is significantly more acidic than C-3).

The Self-Validating Protocol (Step-by-Step):

• Setup: Flame-dry flask, Ar atmosphere. Cool THF to -78°C.[3]

• Base Addition: Add LDA (1.1 equiv) dropwise. Validation: Solution should remain clear or pale yellow. If it turns dark immediately, your solvent is wet.

• Substrate Addition: Add isothiazole (dissolved in THF) down the side of the flask to precool it. Stir for 30 mins at -78°C.

• The "Color Test": The lithiated species often has a distinct color (often yellow/orange). If this color fades before you add the electrophile, the ring has opened.

• Trapping: Add the electrophile (e.g., aldehyde, alkyl halide) quickly.

• Quench: Add saturated

  while still at -78°C. This is critical. Warming the lithiated species before quenching is the #1 cause of failure [1].

Module 2: De Novo Synthesis – The HOSA Route

Best For: Creating the ring with the substituent already in place (high yield). Primary Failure Mode: Low conversion or formation of isomeric mixtures.

The Mechanism: N-S Bond Formation

This route utilizes

-thioxoketones (or enamino thiones) reacting with Hydroxylamine-O-sulfonic acid (HOSA). It is a "green" alternative that avoids metal catalysts.[4]

DOT Diagram: De Novo Synthesis Flow

Figure 2: The direct conversion of thioxoketones to isothiazoles using HOSA.

Optimization Guide

Parameter	Recommendation	Why?
Reagent Quality	Fresh HOSA	HOSA degrades over time. Titrate or use a fresh commercial batch. Old reagent leads to incomplete cyclization.
pH Control	Bicarbonate Buffer	The reaction generates acid. Maintaining a slightly basic/neutral pH prevents protonation of the nucleophilic nitrogen, ensuring cyclization [2].
Solvent	Ethanol/Water	Polar protic solvents stabilize the transition state for this specific cyclization.

Module 3: C-H Activation – Direct Arylation

Best For: Attaching complex aryl/heteroaryl groups at C-5 without pre-functionalization. Primary Failure Mode: Catalyst poisoning by Sulfur.

The Solution: Pd-Catalyzed CMD Mechanism

Isothiazoles can poison Pd catalysts due to the sulfur atom. You must use specific ligands or "cocktails" that outcompete the sulfur coordination or facilitate the Concerted Metalation-Deprotonation (CMD) pathway.

Recommended System:

• Catalyst:

  (5 mol%)[5]

• Ligand: Often ligandless or

  (though NHC ligands are superior for difficult substrates).

• Additive: PivOH (Pivalic Acid) (30 mol%). This is the secret ingredient. It acts as a proton shuttle, lowering the energy barrier for C-H bond cleavage [3].

• Solvent: DMA or Xylene (High boiling point required, 120°C+).

Troubleshooting Table:

Symptom	Cause	Fix
Low Conversion (<20%)	Catalyst poisoning.	Increase catalyst loading to 10% or switch to Pd-NHC complexes (e.g., PEPPSI-IPr) which are more robust against sulfur [4].
C-3 Arylation (Wrong Regioisomer)	Temperature too high or steric directing effects.	C-5 is electronically preferred. If C-3 forms, lower temp slightly or increase steric bulk of the carboxylic acid additive (e.g., use 1-Adamantanecarboxylic acid).

FAQ: Quick Fixes

Q: Can I use Grignard reagents instead of Lithiums? A: Generally, no. Isothiazole-magnesium species are less stable and harder to generate directly. However, generating the lithio-species and transmetallating to Zinc (

) or Magnesium ( ) can stabilize the intermediate, allowing you to warm the reaction to 0°C for coupling with less reactive electrophiles.

Q: My product decomposes on the silica column. A: Isothiazoles can be weak bases. If your silica is acidic, it might degrade the product. Add 1% Triethylamine to your eluent to neutralize the silica.

Q: How do I distinguish 3-substituted from 5-substituted isomers by NMR? A:

• C-5 H: Typically appears downfield (

  8.5 - 8.8 ppm).

• C-3 H: Typically appears upfield relative to C-5 (

  7.0 - 7.5 ppm).

• Verification: A 5-substituted product will lose the downfield peak; a 3-substituted product will lose the upfield peak.

References

• Micetich, R. G. "Lithiation of five-membered heteroaromatic compounds." Canadian Journal of Chemistry, 1970. (Foundational work on ring fragmentation/stability).

• Alam, M. A., et al. "A Review on Isothiazoles and their Derivatives: Synthesis, Reactions and Pharmaceutical Importance."[6] Medwin Publishers, 2019. (Details HOSA and cyclization routes).

• Gou, X., et al. "Pd-Catalyzed Direct C–H Arylation of Isothiazoles." Journal of Organic Chemistry, 2021.[7] (Modern C-H activation protocols).

• Inonu University Research. "CH Bond activation of 2-isobutylthiazole at C5 position catalysed by Pd-N-heterocyclic carbene complexes." Journal of Organometallic Chemistry, 2021. (Use of NHC ligands to prevent poisoning).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. abis-files.inonu.edu.tr [abis-files.inonu.edu.tr]
• 5. Ligandless Palladium-Catalyzed Direct C-5 Arylation of Azoles Promoted by Benzoic Acid in Anisole - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medwinpublisher.org [medwinpublisher.org]
• 7. Isothiazole synthesis [organic-chemistry.org]

Technical Support Center: Separation of Cis and Trans Isomers of 2-(Isothiazol-5-yl)cyclohexanol

Welcome to the technical support center for the diastereomeric separation of 2-(isothiazol-5-yl)cyclohexanol. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in successfully isolating and characterizing the cis and trans isomers of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for separating the cis and trans isomers of 2-(isothiazol-5-yl)cyclohexanol?

A1: The separation of these diastereomers hinges on exploiting their subtle differences in physical and chemical properties. The two most effective and commonly employed techniques are:

• Flash Column Chromatography: This is the workhorse method for laboratory-scale purification. It separates the isomers based on their differential adsorption to a stationary phase (typically silica gel) due to minor differences in polarity. The spatial arrangement of the hydroxyl (-OH) and isothiazolyl groups dictates how strongly each isomer interacts with the silica, leading to different elution times.[1][2]

• Fractional Crystallization: This classical technique is ideal for larger-scale separations and relies on the differing solubilities of the diastereomers in a specific solvent system.[3][4] Often, one isomer (typically the more stable or symmetrical trans isomer) will have a more ordered packing in a crystal lattice, making it less soluble and more prone to crystallize out of a saturated solution, leaving the other isomer enriched in the mother liquor.[5]

Q2: How can I determine the diastereomeric ratio (d.r.) of my crude mixture and assess the purity of my separated fractions?

A2: The most reliable and definitive method is Nuclear Magnetic Resonance (NMR) spectroscopy , particularly ¹H NMR.[3][6] Diastereomers have distinct chemical environments, which results in unique sets of signals in the NMR spectrum.

• For determining the d.r.: Identify a well-resolved proton signal that is unique to each isomer (e.g., the proton on the carbon bearing the hydroxyl group, H1). The ratio of the integrals for these distinct signals directly corresponds to the diastereomeric ratio of the mixture.

• For assessing purity: After separation, the ¹H NMR spectrum of a pure isomer should show only one set of characteristic signals. The absence of signals corresponding to the other isomer is a strong indicator of high purity.

High-Performance Liquid Chromatography (HPLC), especially on a chiral stationary phase (CSP), can also be a powerful analytical tool to separate and quantify the diastereomers.[7]

Q3: What are the expected spectroscopic differences between the cis and trans isomers in ¹H NMR?

A3: The key to distinguishing cis and trans isomers of 2-substituted cyclohexanols lies in the coupling constant (³J) between the protons on the carbons bearing the substituents (C1 and C2).[6] This is based on the Karplus relationship, which correlates the dihedral angle between adjacent protons to the magnitude of the coupling constant.

Assuming a stable chair conformation:

• Trans Isomer: The hydroxyl and isothiazolyl groups are typically in a di-equatorial or di-axial arrangement. In the more stable di-equatorial conformation, the protons at C1 and C2 are di-axial. This results in a large dihedral angle (~180°), leading to a large coupling constant (³J ≈ 8-12 Hz) .

• Cis Isomer: The substituents are in an axial-equatorial arrangement. This leads to either an axial-equatorial or equatorial-axial relationship between the C1 and C2 protons. Both scenarios result in a smaller dihedral angle (~60°), leading to a small coupling constant (³J ≈ 2-5 Hz) .

Therefore, a significantly larger coupling constant for the H1/H2 signals is a clear indicator of the trans isomer.[6]

Q4: Are there significant differences in the physical properties of the cis and trans isomers that I can exploit?

A4: Yes. Geometric isomers, such as cis and trans diastereomers, have different physical properties.[8] The trans isomer of a 1,2-disubstituted cyclohexane is generally more thermodynamically stable than the cis isomer because the two bulky substituents can occupy equatorial positions, minimizing steric strain.[5] This difference in stability and molecular symmetry often leads to:

• Different Melting Points and Boiling Points: The more symmetrical trans isomer may pack more efficiently into a crystal lattice, often resulting in a higher melting point.

• Different Solubilities: The solubility differences are the foundation of separation by fractional crystallization.[5][9] The less stable cis isomer is often more soluble.

• Different Polarity: The cis isomer, with both polar groups on the same side of the ring, often has a slightly larger net dipole moment, making it marginally more polar. This is the property exploited in normal-phase chromatography.

Troubleshooting Guide

Chromatography Issues

Problem	Probable Cause(s)	Recommended Solution(s)
Poor resolution on TLC (Rf values are too close)	1. Inappropriate Solvent System: The polarity of the mobile phase is not optimal to differentiate the small polarity difference between the isomers.[2] 2. Strong Solvent: The eluent is too polar, causing both isomers to move too quickly up the plate (High Rf).	1. Systematically decrease eluent polarity. Use a less polar solvent system. For example, if you are using 30% Ethyl Acetate in Hexane, try decreasing it to 15-20%. 2. Introduce a different solvent. Sometimes, adding a third solvent with different properties (e.g., dichloromethane, toluene, or a trace amount of methanol) can improve selectivity.[2] 3. Try a different stationary phase. If silica is not working, consider using alumina or a reverse-phase plate (C18).
Spots are streaking or tailing on the TLC plate	1. Sample Overload: Too much compound was spotted on the plate. 2. Acidic/Basic Nature of Compound: The isothiazole nitrogen or the hydroxyl group might be interacting too strongly with acidic sites on the silica gel.	1. Dilute your sample before spotting it on the TLC plate. 2. Add a modifier to the eluent. Add a small amount of a basic modifier like triethylamine (~0.1-1%) or an acidic modifier like acetic acid (~0.1-1%) to the mobile phase to suppress ionization and reduce tailing.
Co-elution during column chromatography	1. Column Overload: Too much crude material was loaded onto the column relative to its size. 2. Poor Column Packing: Channels or cracks in the stationary phase are causing poor separation. 3. Eluent Polarity Too High: The solvent system is too strong, flushing both isomers through the column too quickly.	1. Reduce the load. A general rule is a 1:50 to 1:100 ratio of compound to silica gel by weight. 2. Use a gradient elution. Start with a low polarity eluent and gradually increase the polarity. This will hold the more polar isomer on the column longer while allowing the less polar one to elute first. 3. Use a longer column or a stationary phase with a smaller particle size for higher efficiency.

Crystallization Issues

Problem	Probable Cause(s)	Recommended Solution(s)
An oil forms instead of crystals ("oiling out")	1. Solution is too supersaturated. 2. Cooling rate is too fast. 3. Impurities are present that inhibit crystal lattice formation.	1. Add more solvent to the hot solution to reduce saturation, then cool slowly. 2. Try a different solvent or solvent mixture. Experiment with various solvents to find one where the compound has high solubility when hot and low solubility when cold. 3. Scratch the inside of the flask with a glass rod at the solvent line to create nucleation sites. 4. Add a seed crystal of the desired pure isomer if available.[3]
Crystals are not pure (contain both isomers)	1. Eutectic Mixture Formation: The ratio of isomers in the solution may be at or near a eutectic point, where both crystallize simultaneously.[10] 2. Mother liquor was trapped in the crystals during filtration.	1. Perform multiple recrystallizations. Each step will enrich the crystals in the less soluble isomer.[7] 2. Change the solvent. The eutectic composition is solvent-dependent. A different solvent may allow for selective crystallization. 3. Ensure a thorough but quick wash of the filtered crystals with a small amount of cold crystallization solvent.
Low yield of recovered crystals	1. The compound is too soluble in the chosen solvent, even when cold. 2. Not enough time was allowed for crystallization.	1. Use a less polar solvent where the compound is less soluble. 2. Place the flask in a refrigerator or freezer (if the solvent's freezing point allows) after it has cooled to room temperature to maximize precipitation.[3] 3. Partially evaporate the solvent from the mother liquor and cool again to obtain a second crop of crystals. Note that the second crop may be less pure.

Experimental Protocols & Workflows

Workflow for Separation and Characterization

The overall process involves a systematic approach from initial analysis to final characterization of the pure isomers.

Workflow for separating and characterizing isomers.

Protocol 1: Method Development for Flash Column Chromatography

This protocol outlines the steps to find an optimal solvent system for separating the cis and trans isomers using Thin-Layer Chromatography (TLC).

• Prepare Stock Solution: Dissolve a small amount of the crude 2-(isothiazol-5-yl)cyclohexanol mixture in a suitable solvent (e.g., Dichloromethane or Ethyl Acetate) to create a concentrated stock solution.

• Initial Solvent Screening: Spot the stock solution on at least three different TLC plates. Develop each plate in a chamber with a different solvent system of varying polarity. Good starting points are mixtures of a non-polar solvent (like Hexane or Heptane) and a more polar solvent (like Ethyl Acetate or Diethyl Ether).

  • Chamber 1: 10% Ethyl Acetate / 90% Hexane

  • Chamber 2: 20% Ethyl Acetate / 80% Hexane

  • Chamber 3: 30% Ethyl Acetate / 70% Hexane

• Analyze Results: Visualize the plates under a UV lamp and/or by staining (e.g., with potassium permanganate). The ideal solvent system will show two distinct spots with a good separation (ΔRf > 0.1) and an Rf value for the lower spot between 0.2 and 0.35.

• Optimization:

  • If both spots are at the bottom (Rf < 0.1), increase the polarity of the eluent.

  • If both spots are at the top (Rf > 0.6), decrease the polarity.

  • If the spots are unresolved, try changing the polar solvent (e.g., switch from Ethyl Acetate to Diethyl Ether or a mix) to alter the selectivity.

• Scale-Up to Column: Once an optimal solvent system is found, use a slightly less polar mobile phase for the flash column to ensure good separation. For example, if 20% EtOAc/Hexane worked well on TLC, start the column with 15% EtOAc/Hexane.

Protocol 2: Characterization by ¹H NMR Spectroscopy

This protocol details how to use ¹H NMR to identify the cis and trans isomers.

• Sample Preparation: Prepare a clean, dry NMR tube for each purified isomer. Dissolve ~5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃).

• Acquire Spectrum: Obtain a high-resolution ¹H NMR spectrum for each sample.

• Identify Key Signals: Locate the multiplet corresponding to the proton on the carbon attached to the hydroxyl group (H1). This signal is typically found downfield due to the deshielding effect of the oxygen atom.

• Analyze Coupling Constants: Expand the region containing the H1 signal. Measure the coupling constant (J-value) for the interaction between H1 and the adjacent proton on the carbon with the isothiazolyl group (H2).

  • Large J-value (approx. 8-12 Hz): Indicates an axial-axial relationship between H1 and H2, confirming the trans isomer .[6]

  • Small J-value (approx. 2-5 Hz): Indicates an axial-equatorial or equatorial-axial relationship, confirming the cis isomer .[6]

• Confirm Purity: Integrate the entire spectrum. The absence of peaks corresponding to the other isomer confirms the sample's diastereomeric purity.

Troubleshooting Poor Chromatographic Separation

This decision tree provides a logical workflow for addressing poor separation during TLC or column chromatography.

A decision tree for troubleshooting chromatography.

References

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. (n.d.). PMC. Retrieved February 22, 2026, from [Link]

• Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. (n.d.). SlidePlayer. Retrieved February 22, 2026, from [Link]

• Help with separation of diastereomers. (2024, December 9). Reddit. Retrieved February 22, 2026, from [Link]

• Diastereomeric recrystallization. (n.d.). Wikipedia. Retrieved February 22, 2026, from [Link]

• Formation and Crystallization based Separation of Diastereomeric Salts. (n.d.). Max Planck Institute. Retrieved February 22, 2026, from [Link]

• The Subtle Dance of Cyclohexane: Unpacking Cis and Trans Isomers. (2026, January 27). Oreate AI Blog. Retrieved February 22, 2026, from [Link]

• Cis and Trans Isomers. (2025, August 10). Chemistry Steps. Retrieved February 22, 2026, from [Link]

• Cis vs. Trans Isomers | Differences & Examples. (n.d.). Study.com. Retrieved February 22, 2026, from [Link]

• Stereochemistry of disubstituted cyclohexane. (n.d.). SlideShare. Retrieved February 22, 2026, from [Link]

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• 5. The Subtle Dance of Cyclohexane: Unpacking Cis and Trans Isomers - Oreate AI Blog [oreateai.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution – Chiralpedia [chiralpedia.com]
• 10. pure.mpg.de [pure.mpg.de]

preventing ring opening of isothiazoles during organometallic coupling

A Guide to Preventing Ring-Opening of Isothiazoles During Organometallic Coupling Reactions

Welcome to the Technical Support Center for advanced isothiazole chemistry. This guide is designed for researchers, medicinal chemists, and process development scientists who are leveraging the unique properties of the isothiazole scaffold in drug discovery and materials science. We understand that the stability of the isothiazole ring during functionalization, particularly through organometallic cross-coupling reactions, is a critical challenge. This document provides in-depth troubleshooting advice, mechanistic insights, and practical protocols to help you navigate these complexities and achieve your synthetic goals without unintended ring-opening.

The Isothiazole Conundrum: A Delicate Balance of Reactivity

The isothiazole ring, a valuable pharmacophore found in drugs like Ziprasidone and Lurasidone, owes its utility to the unique electronic properties conferred by the adjacent nitrogen and sulfur heteroatoms.[1] However, this same arrangement makes the N-S bond susceptible to cleavage and the ring prone to opening, especially under the nucleophilic and/or basic conditions often employed in popular cross-coupling reactions.[1]

Positions C3 and C5 of the isothiazole ring are particularly electrophilic and thus susceptible to nucleophilic attack, which can initiate ring cleavage. This inherent reactivity becomes a significant hurdle when attempting to form new carbon-carbon or carbon-heteroatom bonds at specific positions on the ring using powerful catalytic methods like Suzuki-Miyaura, Heck, or Sonogashira couplings. The very reagents intended to facilitate bond formation can inadvertently trigger the degradation of the core structure.

This guide will equip you with the knowledge to strategically select catalysts, ligands, bases, and reaction conditions to favor the desired cross-coupling pathway over the destructive ring-opening cascade.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the organometallic functionalization of isothiazoles. Each question is answered with a detailed explanation of the underlying chemical principles and actionable troubleshooting steps.

Q1: My Suzuki-Miyaura coupling on a 3-halo-isothiazole is giving low yields and a complex mixture of byproducts. How do I diagnose and prevent ring-opening?

Answer: This is a classic problem arising from the competition between the desired Pd-catalyzed coupling and nucleophilic attack on the isothiazole ring. The base required for the Suzuki reaction, especially strong bases, can act as the nucleophile that initiates ring-opening.

Mechanistic Insight: The generally accepted mechanism for base-mediated ring opening involves the attack of a nucleophile (like a hydroxide or alkoxide from the base) at the C5 or C3 position, leading to the cleavage of the weak N-S bond. This process is often irreversible and leads to a cascade of decomposition products.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Suzuki coupling.

Detailed Recommendations:

• Re-evaluate Your Base: Strong bases like sodium tert-butoxide or hydroxides are often too harsh for sensitive isothiazole substrates.

  • Action: Switch to milder inorganic bases such as potassium carbonate (K₂CO₃), potassium phosphate (K₃PO₄), or cesium carbonate (Cs₂CO₃).[2] These bases are generally effective in Suzuki couplings while being less nucleophilic, thereby reducing the risk of ring-opening.

• Optimize Your Catalyst and Ligand: The goal is to accelerate the rate-determining oxidative addition and the subsequent reductive elimination steps of the catalytic cycle, making the coupling reaction kinetically favored over the decomposition pathway.

  • Action: Employ bulky, electron-rich phosphine ligands like SPhos or XPhos.[3] These ligands promote the formation of the active monoligated Pd(0) species, which can accelerate the catalytic cycle and provide steric shielding to the palladium center.[3][4]

• Control the Temperature: Elevated temperatures can increase the rate of decomposition.[5][6]

  • Action: Start by running the reaction at a lower temperature (e.g., room temperature to 60 °C) and monitor the progress. A slower, cleaner reaction is preferable to a fast, messy one. If the reaction is sluggish, a modest increase in temperature may be necessary, but this should be done cautiously.

Parameter	Problematic Condition	Recommended Condition	Rationale
Base	Strong, nucleophilic bases (e.g., NaOtBu, NaOH)	Weaker, non-nucleophilic bases (e.g., K₃PO₄, Cs₂CO₃)	Minimizes direct nucleophilic attack on the isothiazole ring.
Ligand	Small, electron-poor ligands (e.g., PPh₃)	Bulky, electron-rich phosphines (e.g., Buchwald ligands)	Accelerates the catalytic cycle, outcompeting degradation.[3]
Temperature	High temperatures (>100 °C)	Lowest effective temperature (start at RT - 60 °C)	Reduces the rate of thermal decomposition and side reactions.[5][6]
Solvent	Protic solvents (e.g., alcohols)	Anhydrous, aprotic solvents (e.g., Dioxane, Toluene)	Minimizes potential proton sources that can participate in decomposition pathways.[2]

Table 1. Recommended Adjustments for Isothiazole Suzuki-Miyaura Couplings.

Q2: I am attempting a Heck reaction with a bromo-isothiazole and an acrylate, but I'm observing significant decomposition and palladium black formation. What's going wrong?

Answer: Heck reactions often require higher temperatures, which can be detrimental to the stability of the isothiazole ring.[5] Palladium black formation is a sign of catalyst decomposition, which can be exacerbated by high temperatures and the presence of coordinating heteroatoms in the substrate.

Mechanistic Insight: The nitrogen atom of the isothiazole ring can coordinate to the palladium center. While this can sometimes be beneficial (see C-H activation), it can also lead to catalyst sequestration or promote undesired pathways. At high temperatures, the palladium catalyst can aggregate and precipitate as inactive palladium black, halting the catalytic cycle.

Troubleshooting Steps:

• Ligand Selection is Crucial: In Heck reactions, the ligand stabilizes the palladium catalyst and modulates its reactivity.

  • Action: If you are using a ligand-free system or a simple ligand like triphenylphosphine, consider switching to more robust and stabilizing ligands. Bulky phosphines or N-heterocyclic carbenes (NHCs) can prevent catalyst aggregation and improve catalytic turnover.[7][8]

• Revisit the Base and Solvent System: The choice of base and solvent can significantly impact catalyst stability and reaction outcome.

  • Action: Amine bases like triethylamine (Et₃N) are common in Heck reactions. Ensure it is pure and dry. For the solvent, a high-boiling aprotic solvent like DMF or NMP is often used, but ensure it is thoroughly degassed.[6][9]

• Temperature Staging: Instead of immediately heating to a high temperature, try a more controlled approach.

  • Action: Heat the reaction to a moderate temperature (e.g., 80-100 °C) and hold it there, monitoring for product formation. Only increase the temperature if the reaction is not proceeding. This can help find the "sweet spot" where the reaction proceeds without significant catalyst decomposition.

Caption: Competing pathways in isothiazole Heck coupling.

Q3: Can I use Sonogashira coupling for alkynylating an iodo-isothiazole without causing ring-opening?

Answer: Yes, Sonogashira coupling can be successful, but it requires careful management of the reaction conditions, particularly the base and the copper co-catalyst.

Key Considerations:

• Copper Co-catalyst: The traditional Sonogashira reaction uses a copper(I) salt (e.g., CuI) as a co-catalyst. However, copper salts can sometimes promote side reactions.

  • Action: Consider using a "copper-free" Sonogashira protocol.[10][11] These often rely on a more robust palladium/ligand system and can provide cleaner reactions, minimizing the risk of alkyne homocoupling (Glaser coupling) and other side reactions.[10]

• Base Selection: An amine base (e.g., Et₃N, DIPEA) is typically used to neutralize the HX generated and to deprotonate the terminal alkyne.

  • Action: Ensure the amine base is of high purity and freshly distilled. The basicity is necessary for the reaction, but a clean base will minimize the introduction of nucleophilic impurities that could attack the isothiazole ring.

Recommended Starting Conditions for Sonogashira Coupling of a 5-Iodo-isothiazole:

Component	Recommendation
Catalyst System	Pd(PPh₃)₂Cl₂ (2-5 mol%) / CuI (2-5 mol%) OR a copper-free system with a bulky phosphine ligand.
Base	Et₃N or DIPEA (Anhydrous, degassed)
Solvent	THF or Dioxane (Anhydrous, degassed)
Temperature	Room Temperature
Atmosphere	Strictly inert (Argon or Nitrogen)

Table 2. Recommended Conditions for Isothiazole Sonogashira Couplings.

General Protocols for Robust Isothiazole Coupling

The following protocol provides a robust starting point for the Suzuki-Miyaura coupling of a halo-isothiazole. It incorporates the principles discussed above to minimize the risk of ring-opening.

Experimental Protocol: Suzuki-Miyaura Coupling of 3-Bromo-4-cyanoisothiazole

Reagents & Setup:

• To an oven-dried Schlenk flask, add 3-bromo-4-cyanoisothiazole (1.0 equiv.), the desired boronic acid or ester (1.2-1.5 equiv.), and potassium phosphate (K₃PO₄, 3.0 equiv.).

• Add a magnetic stir bar.

• Seal the flask with a septum, and evacuate and backfill with argon or nitrogen (repeat this cycle 3 times).

• Under a positive pressure of inert gas, add the palladium pre-catalyst (e.g., SPhos-Pd-G3, 2 mol%) and the ligand (if not using a pre-catalyst, e.g., SPhos, 4 mol%).

• Add anhydrous, degassed 1,4-dioxane via syringe to achieve a concentration of approximately 0.1 M with respect to the isothiazole.

Reaction Execution:

• Stir the mixture at room temperature for 30 minutes.

• Slowly heat the reaction to 60-80 °C using an oil bath.

• Monitor the reaction progress by TLC or LC-MS every 1-2 hours.

• If the reaction is slow, a slight increase in temperature may be warranted, but do not exceed 100 °C without careful monitoring for byproduct formation.

Work-up & Purification:

• Once the reaction is complete (or has stalled), cool the mixture to room temperature.

• Dilute with ethyl acetate and filter through a pad of Celite to remove inorganic salts and palladium residues.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

By carefully controlling the reaction parameters, particularly the choice of a mild base and a robust, efficient catalyst system, the structural integrity of the isothiazole ring can be maintained throughout the cross-coupling process, leading to high yields of the desired functionalized products.

References

• Roger, J., et al. Palladium-Catalyzed Direct Arylation of Thiazoles with Aryl Bromides. ResearchGate, 2009. [Link]

• Gulevskaya, A. V., & Tyaglivy, A. S. Isothiazoles in the Design and Synthesis of Biologically Active Substances and Ligands for Metal Complexes. NSF Public Access Repository, 2019. [Link]

• Potkin, V. I., et al. Functionally substituted isoxazoles and isothiazoles: Synthesis, palladium(II) complexes and their catalytic activity. Russian Journal of General Chemistry, 2016. [Link]

• Beletskaya, I. P., & Cheprakov, A. V. The Heck reaction as a sharpening stone of palladium catalysis. ResearchGate, 2014. [Link]

• Nikam, D. N., et al. Thermally accelerated Heck reaction under direct mechanocatalysis using palladium milling balls. Nature Communications, 2022. [Link]

• Carrow, B. P., et al. Base-Assisted C-H Bond Cleavage in Cross-Coupling: Recent Insights into Mechanism, Speciation, and Cooperativity. Israel Journal of Chemistry, 2020. [Link]

• Christoforou, I. C., & Koutentis, P. A. New regiospecific isothiazole C-C coupling chemistry. Organic & Biomolecular Chemistry, 2006. [Link]

• Gholinejad, M., & Carmen, N. Optimization of conditions for the Heck reaction. ResearchGate, 2016. [Link]

• Besson, T., et al. Recent Advances in the Synthesis and Reactivity of Isothiazoles. ResearchGate, 2019. [Link]

• So, C. M. Development of phosphine ligands for efficient and chemoselective palladium-catalysed cross-coupling reactions. PolyU Electronic Theses, 2025. [Link]

• Doyle, A. G., et al. Univariate classification of phosphine ligation state and reactivity in cross-coupling catalysis. The Doyle Group, UCLA, 2021. [Link]

• Alam, M. A., et al. A Review on Isothiazoles and their Derivatives: Synthesis, Reactions and Pharmaceutical Importance. Medwin Publishers, 2019. [Link]

• Organic Chemistry Portal. Heck Reaction. Organic Chemistry Portal. [Link]

• Doucet, H. The Recent Development of Phosphine Ligands Derived from 2-Phosphino-Substituted Heterocycles and Their Applications in Palladium-Catalyzed Cross-Coupling Reactions. ResearchGate, 2019. [Link]

• Wikipedia. Sonogashira coupling. Wikipedia. [Link]

• Carrow, B. P., et al. Base-Assisted C–H Bond Cleavage in Cross-Coupling: Recent Insights into Mechanism, Speciation, and Cooperativity. PMC, 2020. [Link]

• Beletskaya, I. P., & Cheprakov, A. V. Heck Reaction—State of the Art. MDPI, 2017. [Link]

• D'Souza, D. M., & Müller, T. J. J. Regioselective palladium-catalyzed ring-opening reactions of C1-substituted oxabicyclo[3][12][12]hepta-2,5-diene-2,3-dicarboxylates. Beilstein Journal of Organic Chemistry, 2007. [Link]

• Smith, A. D., et al. Cooperative Palladium/Isothiourea Catalyzed Enantioselective Formal (3+2) Cycloaddition of Vinylcyclopropanes and α,β‐Unsaturated Esters. Angewandte Chemie International Edition, 2019. [Link]

• Singh, M. S., et al. Isothiazoles: Synthetic Strategies and Pharmacological Applications. ResearchGate, 2017. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Gulevskaya, A. V., & Tyaglivy, A. S. Isothiazoles by Ring Functionalization Reactions: Nucleophilic Substitution, Cross-Coupling and Side-Chain Functionalization. Thieme, 2019. [Link]

• Chinchilla, R., & Nájera, C. The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 2007. [Link]

• El-Sayed, M. S., et al. Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. RSC Advances, 2024. [Link]

• Alam, M. A., et al. A Review on Isothiazoles and their Derivatives: Synthesis, Reactions and Pharmaceutical Importance. ResearchGate, 2019. [Link]

• Chary, M. V., et al. Ligandless Palladium-Catalyzed Direct C-5 Arylation of Azoles Promoted by Benzoic Acid in Anisole. PMC, 2015. [Link]

• The Organic Chemistry Tutor. CROSS-COUPLING reactions - everything YOU need to know! (Full Introduction + overview). YouTube, 2022. [Link]

• Reddit. Diagnosing issues with a failed Suzuki coupling? r/Chempros, 2021. [Link]

• El-Damasy, A. K., et al. Design, synthesis, biological evaluation, and in silico studies of novel 1,3-thiazole derivatives. PMC, 2024. [Link]

• Itoh, T., & Mase, T. A Novel Practical Synthesis of Benzothiazoles via Pd-Catalyzed Thiol Cross-Coupling. Organic Letters, 2007. [Link]

Sources

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• 3. Phosphine Ligands [Cross-coupling Reaction using Transition Metal Catalysts] | TCI Deutschland GmbH [tcichemicals.com]
• 4. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 5. researchgate.net [researchgate.net]
• 6. Thermally accelerated Heck reaction under direct mechanocatalysis using palladium milling balls - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 11. Sonogashira Coupling [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Purification of Polar Heterocyclic Cyclohexanols

Welcome to the technical support center for the purification of polar heterocyclic cyclohexanols. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter the unique challenges posed by this class of molecules. The combination of a hydrogen-bonding cyclohexanol ring, a polar and often basic heterocycle, and potential stereochemical complexity can make purification a significant bottleneck.

This document moves beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot effectively and develop robust, validated purification methods.

Frequently Asked Questions & Troubleshooting Guide

Issue 1: My compound streaks badly on a standard silica gel TLC plate and gives poor yield from flash chromatography.

Question: I'm trying to purify my N-containing cyclohexanol derivative. On a silica TLC plate (eluting with ethyl acetate/hexane), it remains at the baseline or moves as a long, comet-like streak. When I attempt flash chromatography, the recovery is very low, and the fractions are still impure. What is happening?

Answer: This is a classic problem arising from strong, undesirable interactions between your polar, basic compound and the stationary phase.

• The Root Cause: Standard silica gel is decorated with silanol groups (Si-OH), which are acidic (pKa ≈ 4.5). If your heterocyclic cyclohexanol contains a basic nitrogen (like a piperidine or pyridine), it can be protonated by these silanols. This forms a salt that adsorbs very strongly to the silica surface. This strong, sometimes irreversible, binding leads to significant tailing (streaking) on TLC and poor recovery from a column.[1][2]

• Troubleshooting & Solutions:

  • Mobile Phase Modification (The Quick Fix): The most common solution is to add a small amount of a competitive base to your mobile phase to "mask" the acidic silanol sites.[1]

    • Protocol: Prepare your eluent (e.g., 95:5 Dichloromethane/Methanol) and add 0.5-2% triethylamine (TEA) or 1-2% ammonium hydroxide solution. Run a new TLC with this modified eluent. You should observe a more compact spot with a higher Rf value. Use this same modified solvent system for your flash column.

    • Why it Works: The added amine (like TEA) is a stronger base and will preferentially interact with the silanol groups, effectively blocking them. This prevents your compound of interest from getting "stuck," allowing it to travel through the column more smoothly.[1]

  • Use an Alternative Stationary Phase: If mobile phase modification isn't sufficient or if your compound is sensitive to bases, consider a different stationary phase.

    • Alumina: Basic or neutral alumina can be an excellent alternative to silica for purifying basic compounds.[3]

    • Deactivated Silica: You can purchase commercially prepared "base-deactivated" silica columns or deactivate it yourself by flushing a packed column with an eluent containing 1-2% TEA before loading your sample.[1]

  • Consider a Different Chromatographic Mode: For very polar compounds, normal-phase chromatography may not be the best choice. (See Issues 2 and 3).

Issue 2: My compound is too polar for normal-phase chromatography and isn't retained on a C18 reverse-phase column.

Question: My compound has multiple hydroxyl groups and a charged heterocycle. It doesn't move off the baseline in any normal-phase solvent system (even 20% methanol in DCM). When I try reverse-phase (C18 column with acetonitrile/water), it elutes immediately in the solvent front. How can I purify it?

Answer: You are in the challenging "polar compound" gap where neither traditional normal-phase nor reverse-phase chromatography is effective.[4][5] The ideal solution here is to switch to a chromatographic mode designed specifically for polar analytes: Hydrophilic Interaction Liquid Chromatography (HILIC) .

• What is HILIC? HILIC is a technique that uses a polar stationary phase (like bare silica, diol, or amide columns) with a mobile phase consisting of a high percentage of an organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[6][7]

  • Mechanism: A water-rich layer forms on the surface of the polar stationary phase. Polar analytes partition into this layer and are retained. Elution is achieved by increasing the amount of water in the mobile phase, which increases its polarity and displaces the analyte.[8] Essentially, it provides normal-phase type separation using reverse-phase type solvents.

• Experimental Protocol: HILIC for a Polar Heterocyclic Cyclohexanol

  • Column Selection: Use a bare silica flash column.

  • Mobile Phase Preparation:

    • Solvent A (Weak): Acetonitrile

    • Solvent B (Strong):es Water (often with a buffer, e.g., 10 mM ammonium formate, to ensure consistent ionization and good peak shape)

  • Method Development:

    • Start with a high percentage of Solvent A (e.g., 95:5 A:B).

    • Run a gradient, decreasing the concentration of A and increasing B (e.g., from 95:5 to 50:50 A:B over 10-15 column volumes).

    • Your polar compound, which was not retained on C18, will now be well-retained and will elute as the mobile phase becomes more aqueous.[5]

• Visualization: Purification Strategy Decision Workflow This diagram outlines a logical path for choosing a purification method.

  Caption: Decision tree for selecting an appropriate chromatographic method.

Issue 3: My compound is highly water-soluble. How can I extract it from an aqueous reaction mixture?

Question: My reaction was run in an aqueous solvent, and my product, a cyclohexanol with a protonated amine, is very soluble in water. It won't partition into common organic solvents like ethyl acetate or DCM.

Answer: This is a common challenge in drug development, especially with salt forms. The key is to manipulate the chemical properties of your molecule to temporarily decrease its water solubility.[8][9]

• Strategy 1: pH Adjustment (for ionizable heterocycles)

  • Principle: If your heterocycle is basic (e.g., piperidine, pKa ~11), it will exist as a charged, water-soluble ammonium salt in a neutral or acidic aqueous solution. By raising the pH of the aqueous layer with a base (e.g., NaHCO₃, Na₂CO₃, or even dilute NaOH) to a value ~2 pH units above the pKa of your heterocycle, you will deprotonate it. The resulting free base is much less polar and will have significantly higher solubility in organic solvents.

  • Protocol:

    • Cool your aqueous reaction mixture in an ice bath.

    • Slowly add a saturated aqueous solution of NaHCO₃ or Na₂CO₃ while monitoring the pH with pH paper or a meter until it is basic (e.g., pH 9-10).

    • Extract the mixture several times with an organic solvent like ethyl acetate or dichloromethane.[10]

    • Combine the organic layers, dry with Na₂SO₄, filter, and concentrate.

• Strategy 2: "Salting Out"

  • Principle: The solubility of many polar organic compounds in water can be decreased by saturating the aqueous phase with an inorganic salt, such as sodium chloride (NaCl).[11] The salt ions are highly solvated by water molecules, reducing the amount of "free" water available to dissolve your organic compound, effectively "pushing" it into the organic layer.

  • Protocol: Before extraction, add solid NaCl to the aqueous layer until it is saturated (i.e., no more salt will dissolve). Then, proceed with the extraction using a suitable organic solvent. This technique can be combined with pH adjustment for maximum effect.

• Strategy 3: Using More Polar Solvents

  • If the above methods fail, you may need to use more polar, water-miscible, or partially miscible organic solvents for the extraction. A common choice is tetrahydrofuran (THF) or n-butanol.[11] Continuous liquid-liquid extraction may be required for efficient recovery with these systems.[11]

Issue 4: I can't get my purified compound to crystallize; it always forms an oil.

Question: After chromatography, I have a pure, but amorphous solid or a thick oil. I need a crystalline solid for characterization and stability. How can I induce crystallization?

Answer: Crystallization is a crucial purification step, often removing impurities that co-elute during chromatography.[12][13] The failure to crystallize usually stems from residual impurities, persistent solvent, or the inherent properties of the molecule.

• The "Like Dissolves Like" Principle: Polar compounds tend to crystallize from polar solvents, and non-polar compounds from non-polar solvents.[12] The key is to find a solvent (or solvent system) where your compound is soluble when hot but poorly soluble when cold.[14]

• Troubleshooting & Techniques:

  • Solvent Screening:

    • Place a few milligrams of your oil in several small test tubes.

    • Add a few drops of different solvents (e.g., ethanol, isopropanol, acetonitrile, ethyl acetate, water) to each tube.

    • Find a solvent that dissolves the oil when heated but causes it to precipitate or turn cloudy upon cooling. This is your ideal single-solvent system.

  • Anti-Solvent Crystallization (Solvent Pair System): This is one of the most powerful techniques.[14]

    • Protocol:

      • Dissolve your compound in a minimal amount of a "good" solvent in which it is highly soluble (e.g., methanol, water).

      • Slowly add a "poor" or "anti-solvent" in which your compound is insoluble (e.g., diethyl ether, hexane, toluene) dropwise at room temperature or while warm, until the solution becomes persistently cloudy (turbid).

      • Add a drop or two of the "good" solvent to make it clear again.

      • Allow the solution to cool slowly. Crystals should form at the interface or as the solution cools.[15]

    • Common Solvent Pairs: Ethanol-water, acetone-water, ethyl acetate-hexane, methanol-diethyl ether.[14]

  • Inducing Nucleation: If a supersaturated solution fails to produce crystals, you need to induce nucleation.

    • Seed Crystals: If you have a tiny crystal from a previous batch, add it to the solution.

    • Scratching: Use a glass rod to scratch the inside surface of the flask below the solvent level. The microscopic imperfections in the glass can provide a nucleation site.[14]

• Data Summary: Common Crystallization Solvents

Solvent Class	Examples	Polarity	Notes
Protic	Water, Methanol, Ethanol	High	Excellent for highly polar compounds, often used in solvent pairs.
Dipolar Aprotic	Acetone, Acetonitrile, Ethyl Acetate	Medium	Versatile, good for a wide range of polarities.
Apolar	Hexane, Cyclohexane, Toluene	Low	Typically used as anti-solvents for polar compounds.

Advanced Chromatographic Strategies

For particularly challenging separations, such as those involving closely related diastereomers or stubborn impurities, more advanced techniques may be necessary.

Ion-Exchange Chromatography (IEX)

• When to Use: This technique is ideal when your heterocyclic cyclohexanol can be reliably charged (either positively or negatively).[16][17] It separates molecules based on the strength of their ionic interaction with a charged stationary phase.

• How it Works:

  • Cation Exchange: If your heterocycle is basic, you can work at a pH where it is protonated (positively charged). You would use a cation exchange column with negative functional groups (e.g., sulfonic acid). Your compound will bind to the column.

  • Elution: You can elute the bound compound by either increasing the salt concentration (ionic strength) of the mobile phase or by changing the pH to neutralize your compound, thus disrupting the ionic interaction.[18]

• Benefits: IEX offers very high selectivity and resolving power for charged molecules, often separating compounds that are inseparable by other means.[17]

Visualization: Mechanism of Ion-Exchange vs. Normal Phase

Caption: Comparison of interactions in Normal Phase vs. Ion-Exchange Chromatography.

References

• Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. (2011).
• Hydrophilic Interaction Liquid Chromatography (HILIC)—A Powerful Separation Technique. (2020). Longdom Publishing.
• HILIC.Dr. Maisch.
• Hydrophilic interaction chrom
• Hydrophilic Interaction Liquid Chrom
• 9 Ways to Crystallize Organic Compounds. (2026). wikiHow.
• Liquid–liquid extraction.Wikipedia.
• Reverse-phase HPLC analysis and purific
• Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. (2019). Agilent.
• The Impact of Water as an Additive on the Elution of Some Basic Organic Compounds in Supercritical Fluid Chrom
• 3.3.
• Solvent Extraction Techniques.
• How can we extract water soluble compounds during liquid-liquid extraction? (2014).
• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. (2025).
• SOP: CRYSTALLIZ
• Reversed-phase chrom
• Reversed Phase.Dr. Maisch.
• Overview of Liquid-Liquid Extraction (LLE)
• Advanced crystallisation methods for small organic molecules. (2023). ePrints Soton.
• Comprehending Liquid-Liquid Extraction: Fundamentals, Methods, and Advancements. (2024). Longdom Publishing.
• Getting crystals your crystallographer will treasure: a beginner's guide.PMC.
• Analysis of Polar Compounds Using 100% Aqueous Mobile Phases with Agilent ZORBAX Eclipse Plus Phenyl-Hexyl and Other ZORBAX Phenyl Columns. (2009). Agilent.
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• Unravelling the effects of mobile phase additives in supercritical fluid chromatography. Part I: Polarity and acidity of the mobile phase.
• A novel N-heterocycles substituted oseltamivir derivatives as potent inhibitors of influenza virus neuraminidase: discovery, synthesis and biological evalu
• Oseltamivir analog with boron cluster modulator. (2012).
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• Ion Exchange Chrom
• HPLC Analysis of Very Polar Compounds in Bioanalysis.
• What can I use to purify polar reaction mixtures? (2023). Biotage.
• Synthesis of the Anti-influenza Drug Oseltamivir Phosph
• Isolation and Determination of Hydroxylated Nitrogen Heterocycles in a Coal Liquid.Analytical Chemistry.
• Mastering Ion Exchange Chromatography: Essential Guide. (2025). Chrom Tech, Inc.
• Principles of Ion Exchange Chrom
• Ion exchange chromatography: A comprehensive review. (2025). GSC Online Press.
• New, Azide-Free Transformation of Epoxides into 1,2-Diamino Compounds: Synthesis of the Anti-Influenza Neuraminidase Inhibitor Oseltamivir Phosphate (Tamiflu). (2001). The Journal of Organic Chemistry.
• How can i isolate polar basic compound with silica gel column chromatography? (2018).
• Purification of strong polar and basic compounds. (2023). Reddit.
• Ion Exchange Chrom
• Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column. (2010). PubMed.
• Recent problems with silica gel chromatography. (2025).
• Preparation and Evaluation of Oseltamivir Molecularly Imprinted Polymer Silica Gel as Liquid Chromatography St
• Some Useful and Practical Tips for Flash Chrom
• Heterocycles in Medicinal Chemistry.PMC.
• Recent Advances: Heterocycles in Drugs and Drug Discovery. (2024).
• A Review on Medicinally Important Heterocyclic Compounds. (2022).
• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. (2026). IntechOpen.
• Advances in Purification Techniques for Pharmaceutical Compound Isolation and Analysis. (2024). Journal of Chemical and Pharmaceutical Research.

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Technical Support Center: Resolving Diastereomers of 2-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-ol

Welcome to the technical support hub for the resolution of 2-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-ol diastereomers. This guide is designed for researchers, scientists, and drug development professionals actively engaged in the stereoselective synthesis and purification of this compound. Here, we address common challenges and provide in-depth, field-proven troubleshooting strategies and detailed protocols to streamline your experimental workflow.

Frequently Asked Questions (FAQs)

Q: Why is the separation of 2-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-ol diastereomers so challenging?

A: The primary challenge arises from the similar physicochemical properties of the diastereomers.[1] Since they are not mirror images, they do have different properties, but these differences can be subtle.[2][3] The cyclohexanol ring and the thiazole moiety create a molecule where the stereocenters are in close proximity, leading to only minor variations in polarity and spatial arrangement. This results in very similar retention times in chromatography and comparable solubilities, making separation by standard techniques difficult.

Q: What are the primary methods for resolving these diastereomers?

A: The most effective methods are chromatographic techniques, including High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC), as well as diastereoselective crystallization.[1][4][5] The choice of method depends on the scale of the separation, the required purity, and the available equipment.

Q: How can I determine the diastereomeric ratio of my sample?

A: Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive technique for determining the diastereomeric ratio by integrating the distinct signals for each diastereomer.[2][6] Chiral HPLC or SFC can also be used to quantify the ratio based on the peak areas of the separated diastereomers.[6]

Troubleshooting Guide: Chromatographic Resolution

Issue 1: Poor or No Resolution in HPLC/SFC

This is the most common issue, where the diastereomers co-elute or show significant peak overlap.

Root Cause Analysis & Solutions:

• Suboptimal Stationary Phase: The selectivity of the column is paramount. Diastereomers can often be separated on achiral stationary phases because they have different physical properties.[7][8] However, chiral stationary phases (CSPs) often provide superior selectivity.[6][9]

  • Actionable Advice: Screen a variety of stationary phases. For reversed-phase HPLC, start with a standard C18 column, but also consider phenyl-hexyl or pentafluorophenyl (PFP) phases which can offer different selectivities.[10] For normal phase and SFC, polysaccharide-based CSPs (e.g., derivatized cellulose or amylose) are highly effective for a wide range of compounds and should be your primary choice.[9][11]

• Incorrect Mobile Phase Composition: The mobile phase composition directly influences the interaction between the analytes and the stationary phase.[9]

  • Actionable Advice:

    • Solvent Strength: Systematically vary the ratio of your strong and weak solvents. For reversed-phase, this is typically acetonitrile or methanol with water. For normal phase/SFC, it's often an alcohol modifier (e.g., methanol, ethanol) in a non-polar solvent like hexane or supercritical CO2.[][13]

    • Mobile Phase Additives: Small amounts of additives can dramatically improve peak shape and selectivity.[9][14] For basic compounds like your thiazole derivative, adding a small amount (0.1%) of a basic modifier like diethylamine (DEA) can reduce peak tailing.[10] Conversely, acidic additives like formic acid or trifluoroacetic acid (TFA) can also alter selectivity.[9][13][15]

• Temperature Effects: Temperature can alter the thermodynamics of the separation, affecting both retention and selectivity.[9][10]

  • Actionable Advice: Screen a range of temperatures (e.g., 25°C, 35°C, 45°C). Sometimes, increasing the temperature can improve peak efficiency, while in other cases, sub-ambient temperatures may be required to enhance resolution.[9]

Workflow for Chromatographic Method Development

Caption: Decision workflow for chromatographic resolution.

Troubleshooting Guide: Diastereoselective Crystallization

Issue 2: Failure to Obtain Pure Diastereomers via Crystallization

Crystallization can be a cost-effective method for large-scale separation but is highly dependent on the system's thermodynamics.[5]

Root Cause Analysis & Solutions:

• Similar Solubilities: The diastereomers may have very similar solubilities in the chosen solvent system, leading to co-crystallization.

  • Actionable Advice:

    • Solvent Screening: Systematically screen a wide range of solvents with varying polarities. The goal is to find a solvent where one diastereomer is significantly less soluble than the other.

    • Temperature Gradient: Experiment with different cooling rates. Slow, controlled cooling often yields purer crystals than rapid crashing out of solution.

• Formation of a Stable Racemic Compound/Solid Solution: The diastereomers may form a more stable crystal lattice together than they do individually.

  • Actionable Advice: Consider derivatization with a chiral resolving agent to form diastereomeric salts.[5][16][17] These salts will have vastly different physical properties, often making crystallization-based separation feasible.[5][16] After separation, the resolving agent can be cleaved to yield the pure diastereomer.[16]

• Dynamic Diastereoselective Crystallization: If one of the stereocenters is prone to epimerization under certain conditions (e.g., basic or acidic), this can be leveraged.

  • Actionable Advice: Explore conditions that allow for equilibration between the diastereomers in solution.[18][19] If one diastereomer is less soluble, it will selectively crystallize, driving the equilibrium in solution towards that diastereomer, theoretically allowing for a yield greater than 50%.[18]

Detailed Experimental Protocols

Protocol 1: Analytical SFC Screening for Diastereomer Resolution

This protocol outlines a general screening approach to quickly identify promising separation conditions.

• Column Selection: Employ a column switcher with a selection of polysaccharide-based chiral stationary phases (e.g., Chiralpak AD-H, AS-H, IC).

• Sample Preparation: Dissolve the diastereomeric mixture in an appropriate solvent (e.g., methanol/chloroform) to a concentration of 1 mg/mL.

• SFC System & Conditions:

  • Mobile Phase A: Supercritical CO2

  • Mobile Phase B (Co-solvent): Methanol, Ethanol, and Isopropanol (screened individually)

  • Gradient: A rapid gradient from 5% to 40% co-solvent over 5-10 minutes is a good starting point.[20]

  • Flow Rate: 3-4 mL/min

  • Back Pressure: 150 bar

  • Temperature: 40°C

  • Detection: UV (select a wavelength appropriate for the thiazole ring)

• Data Analysis: Evaluate the chromatograms for each column/co-solvent combination. Look for conditions that provide baseline resolution (Rs > 1.5) between the two diastereomer peaks.

Parameter	Condition 1	Condition 2	Condition 3
Column	Chiralpak AD-H	Chiralpak AS-H	Chiralpak IC
Co-solvent	Methanol	Ethanol	Isopropanol
Gradient	5-40% over 8 min	5-40% over 8 min	5-40% over 8 min
Temperature	40°C	40°C	40°C
Resolution	Record Rs value	Record Rs value	Record Rs value

Table 1: Example of an SFC screening template.

Protocol 2: Determination of Diastereomeric Ratio by ¹H NMR

This protocol provides a general method for quantifying the diastereomeric ratio in a mixture.

• Sample Preparation: Accurately weigh and dissolve approximately 10-20 mg of the sample mixture in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• NMR Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Ensure a sufficient relaxation delay (d1) of at least 5 times the longest T₁ of the protons being integrated to guarantee accurate quantification.[6]

• Data Processing & Analysis:

  • Process the spectrum (Fourier transform, phase correction, baseline correction).

  • Identify well-resolved signals corresponding to each diastereomer. Protons on the cyclohexanol ring, particularly the one attached to the carbon bearing the hydroxyl group (H-1), are often good candidates as they are in different chemical environments.[2][21][22]

  • Carefully integrate the selected signals for each diastereomer.

  • Calculate the diastereomeric ratio by comparing the integral values.[2][6]

Troubleshooting Logic for Poor NMR Signal Resolution

Caption: Logic for resolving overlapping NMR signals.

References

• A Comparative Guide to Determining Diastereomeric Ratios: NMR Spectroscopy vs.
• Playing with Selectivity for Optimal Chiral Separation - LCGC Intern
• Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules.
• Determining Diastereomeric Ratios in Reactions of 1,1-Dimethoxypropan-2-amine: A Compar
• Enantiomeric Purific
• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background.
• Trouble with chiral separations - Chrom
• Impact of Reversed-Phase Chiral Chromatography on the LC-MS Analysis of Drugs in Biological Fluids.
• Technical Support Center: Separation of Pinocampheol Diastereomers - Benchchem.
• State of the Art in Crystallization‐Induced Diastereomer Transformations - ResearchG
• Chiral separation using cyclodextrins as mobile phase additives in open‐tubular liquid chromatography with a pseudophase co
• The effect of mobile phase composition on the chiral separation of compounds. RP-HPLC; NH4HCO3 (20 mM)
• Part 7: Analytical Techniques for Stereochemistry - Chiralpedia.
• Formation and Crystallization based Separation of Diastereomeric Salts - MPG.PuRe.
• Comparative study on separation of diastereomers by HPLC - ResearchG
• Diastereomeric ratio determination by high sensitivity band-selective pure shift NMR spectroscopy - Chemical Communic
• Evaluation of the General Applicability of SFC for Chiral Separations using a Racemic Compound Library | W
• Advancing SFC Method Development with a Multi-Column Supercritical Fluid Chromatography with Gradient Screening | American Pharmaceutical Review.
• Technical Support Center: Optimization of HPLC Separation for Piperidine Diastereomers - Benchchem.
• Diastereomer Method for Determining ee by 1H NMR and/or MS Spectrometry with Complete Removal of the Kinetic Resolution Effect | Organic Letters - ACS Public
• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configur
• (PDF) Synthesis, Chiral Separation, Barrier To Rotation And Absolute Configuration Of N-(O-Functionalized-Aryl)
• Synthesis of natural products and their derivatives using dynamic crystallization | Chemistry Letters | Oxford Academic.
• Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate form
• Comparison of chromatographic techniques for diastereomer separation of a diverse set of drug-like compounds - PubMed.
• Enantio- and Diastereoselective Mannich Reactions of ß-Dicarbonyls by Second Stage Diastereoconvergent Crystalliz
• Help with separation of diastereomers.
• 5.8: Racemic Mixtures and the Resolution of Enantiomers - Chemistry LibreTexts.
• HPLC Troubleshooting Guide.
• Synthesis of chiral cyclohexanol derived benzylamines and their applications in enantiodiscrimination of optically active analytes by NMR spectroscopy - New Journal of Chemistry (RSC Publishing).
• STEREOCHEMISTRY II SEM-1, CC-1B PART-12, PPT-12 Part-12: Resolution CONTENTS • Resolution of Racemic Modifications * Resolut - St.
• 1 T 1D 1H NMR spectra of cyclohexanol recorded with 16 scans. a...
• Separation of enantiomers of chiral imidazole and triazole derivatives using methanol as a mobile phase - ResearchG
• The Chiral Synthesis of Thiazole Amino Acid Enantiomers - Taylor & Francis.
• How to separate the diastereomer peak
• The Purification of Diastereomers by SepaFlash™ C18 Reversed Phase Cartridge.
• Chapter 2: Resolution of Racemic and Diastereomeric Mixtures - Books - The Royal Society of Chemistry.
• Examples of separation of the enantiomers of the Figure 1 chiral azoles...
• Progress on the Stereoselective Synthesis of Chiral Molecules Based on Metal-Catalyzed Dynamic Kinetic Resolution of Alcohols with Lipases - MDPI.
• Resolution of Diastereomeric Tartaric Acid Monoamides by Reversed-phase High Performance Liquid Chrom
• Preparative Enantioselective Chrom
• Enantiomeric Separation of New Chiral Azole Compounds - PubMed.
• NMR spectrum of cyclohexanol - hints on integr
• NMR for Stereochemical Elucid
• 1 H-NMR spectrum of cyclohexanol separated
• 3-Methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid.

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Technical Guide: Stability of 3-Methylisothiazole Moiety Under Acidic Conditions

Version: 1.0 Audience: Medicinal Chemists, Process Chemists, and Analytical Scientists Scope: Chemical stability, degradation mechanisms, and troubleshooting for the 3-methylisothiazole ring system in acidic media.

Executive Summary & Core Chemistry

The 3-methylisothiazole moiety is a 5-membered aromatic heterocycle containing a sulfur and a nitrogen atom in a 1,2-relationship. Unlike its reduced non-aromatic counterparts (isothiazolinones, commonly used as biocides) or positively charged isothiazolium salts, the neutral aromatic 3-methylisothiazole ring is highly robust against acidic hydrolysis.

Key Stability Parameters

Parameter	Status	Technical Context
Aqueous Acid (HCl, H₂SO₄)	Stable	The aromatic ring resists hydrolysis even at reflux (e.g., 6N HCl).
Lewis Acids (AlCl₃, BF₃)	Stable	Compatible with Friedel-Crafts conditions; coordination occurs at Nitrogen.
TFA / AcOH	Stable	Standard Boc-deprotection or solvolysis conditions are safe.
Reductive Acid (Zn/HCl)	Unstable	Critical Risk: The N-S bond cleaves rapidly under reductive conditions.
Oxidative Acid (H₂O₂/H⁺)	Conditional	Risk of S-oxidation to isothiazole-1,1-dioxides (sultams).

Mechanism of Stability & Degradation

To troubleshoot effectively, one must understand why the ring survives or fails.

The "Fortress" of Aromaticity

The isothiazole ring possesses 6

-electrons (similar to thiophene and pyridine). The nitrogen atom has a lone pair in the orbital, making it weakly basic ( of conjugate acid ).

• Protonation: In strong acids, protonation occurs at the Nitrogen (

  ).

• Effect: Protonation further deactivates the ring towards electrophilic attack but does not break the aromaticity. The

  bond remains intact because the positive charge is delocalized.

The Achilles' Heel: The N-S Bond

The Nitrogen-Sulfur (

) bond is the weakest link. While stable to simple hydrolysis, it is susceptible to:

• Reductive Cleavage: Metals in acid (Zn/AcOH, Fe/HCl) donate electrons into the

  orbital of the N-S bond, causing ring opening to form -amino thiones or thiols.

• Nucleophilic Attack (only if quaternized): If the nitrogen is alkylated (forming an isothiazolium salt), the C-5 position becomes highly electrophilic. Subsequent nucleophilic attack can trigger ring opening.

Visualizing the Stability Logic

The following decision tree illustrates the fate of the 3-methylisothiazole moiety under various acidic conditions.

Figure 1: Stability decision tree for 3-methylisothiazole in acidic media. Green paths indicate safe operations; red paths indicate degradation risks.

Troubleshooting Guide

Scenario A: "My compound disappeared during LCMS analysis."

Diagnosis: The 3-methylisothiazole ring is weakly basic. In acidic HPLC mobile phases (e.g., 0.1% Formic Acid), it will exist as the cation

.

• Check: Did the retention time shift significantly earlier (become more polar)? This is normal protonation, not degradation.

• Check: Is the mass spectrum showing

  or fragmentation?

• Solution: Neutralize the sample before injection or switch to a high pH buffer (Ammonium Bicarbonate) to observe the neutral species.

Scenario B: "I see a new peak with Mass M+2 or M+4 after treating with Zn/HCl."

Diagnosis: You have likely cleaved the N-S bond.

• Mechanism: Reductive ring opening produces an amino-enethione or imino-thiol species.

• Solution: Avoid metal/acid reductions. Use selective hydride reductions (e.g., NaBH₄) if possible, or catalytic hydrogenation under mild conditions (though S can poison catalysts).

Scenario C: "Yield is low during Boc-deprotection with TFA."

Diagnosis: It is unlikely the isothiazole ring is degrading.

• Root Cause: The isothiazole nitrogen may be trapping the carbocation or the deprotected amine might be forming a stable salt that precipitates or is lost during workup.

• Solution: Ensure the workup involves a basic wash (sat. NaHCO₃) to free the base. The isothiazole ring is stable in 50% TFA/DCM for >24 hours.

Experimental Protocols

Standard Acid Stability Stress Test

Use this protocol to validate the stability of your specific 3-methylisothiazole derivative.

Reagents:

• 1N HCl (Aqueous)

• Trifluoroacetic acid (TFA)

• Acetonitrile (HPLC grade)

Procedure:

• Preparation: Dissolve 5 mg of the substrate in 1 mL of Acetonitrile.

• Condition A (Simulated Stomach/Workup): Add 1 mL of 1N HCl. Heat to 50°C for 4 hours.

• Condition B (Deprotection Mimic): Add 1 mL of neat TFA. Stir at Room Temperature for 2 hours.

• Analysis: Aliquot 50 µL, dilute with 500 µL Methanol (neutral), and inject on HPLC/UPLC.

• Criteria:

  • Pass: >98% recovery of parent peak area (adjusted for dilution).

  • Fail: Appearance of new peaks >2% (specifically looking for ring-opened species).

Detection of Ring Opening (NMR)

If degradation is suspected, ¹H NMR is definitive.

• Intact Ring: Look for the C4-H singlet (or doublet if coupled) around 6.5 - 7.5 ppm and the C5-H (if unsubstituted) around 8.0 - 8.5 ppm .

• Ring Opened: Disappearance of the aromatic signals. Appearance of broad NH/SH signals or alkene protons shifted upfield (5.0 - 6.0 ppm).

Frequently Asked Questions (FAQ)

Q1: Can I perform a Friedel-Crafts acylation on a phenyl ring attached to the isothiazole? A: Yes. The isothiazole ring is stable to Lewis acids like AlCl₃. However, the isothiazole nitrogen will coordinate with the Lewis acid, deactivating the ring. You may need >2 equivalents of the Lewis acid (one to complex the nitrogen, one to catalyze the reaction).

Q2: Is the 3-methyl group acidic? A: Weakly. Unlike the 5-methyl group (which is more acidic due to the adjacent sulfur), the 3-methyl group requires very strong bases (e.g., n-BuLi) to deprotonate. It is inert to deprotonation in acidic or neutral media.

Q3: Can I use HBr/Acetic Acid for deprotection? A: Generally, yes. However, be cautious if your molecule contains other sensitive groups. The isothiazole ring itself will tolerate HBr/AcOH at room temperature. Avoid prolonged reflux which might invite nucleophilic attack by bromide if the ring is highly electron-deficient due to other substituents.

References

• Isothiazole Chemistry & Stability

  • Review on Isothiazoles and their Derivatives. Medwin Publishers. (2019). Link

  • Isothiazoles: Synthesis, Properties and Applications.[1][2] ResearchGate. (2002). Link

• Reactivity Profiles

  • Reactivity of Isothiazole with Electrophiles. PhysChemRes. (2022). Link

• Commercial Availability & Salt Stability

  • 5-Amino-3-methylisothiazole Hydrochloride (Product Data).[3][4] Sigma-Aldrich. Link

  • Isothiazole Physical Properties.[5] ChemicalBook. Link

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• 4. 5-Amino-3-methylisothiazole HCl, CasNo.52547-00-9 Pure Chemistry Scientific Inc. United States [pusl.lookchem.com]
• 5. medwinpublisher.org [medwinpublisher.org]

Technical Support Center: Grignard Reactions with Isothiazole Substrates

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for navigating the complexities of Grignard reactions involving isothiazole substrates. This guide is designed for researchers, medicinal chemists, and process development professionals who encounter challenges with this specific class of heterocyclic compounds. The unique electronic and structural properties of the isothiazole ring demand a nuanced approach compared to standard Grignard protocols. Here, we address common problems in a practical question-and-answer format, grounded in mechanistic principles and field-proven solutions.

Troubleshooting Guide

This section tackles specific experimental failures. Each entry details the likely causes of the problem and provides a step-by-step approach to resolution.

Question 1: My Grignard reaction with a halo-isothiazole substrate fails to initiate. What's going wrong?

Answer:

Failure to initiate is one of the most common hurdles in Grignard reagent formation. The root cause is almost always the passivation of the magnesium surface or the presence of trace inhibitors.

Causality: Magnesium metal is typically coated with a thin, passivating layer of magnesium oxide (MgO), which prevents it from reacting with the organic halide.[1][2] Additionally, Grignard reagents are potent bases and will be instantly quenched by any protic sources, primarily water.[2][3]

Solutions & Protocol:

• Rigorous Anhydrous Conditions: This is non-negotiable.

  • All glassware must be oven-dried or flame-dried under vacuum and cooled under an inert atmosphere (Argon or Nitrogen).[3]

  • Use only high-quality anhydrous solvents. Anhydrous diethyl ether or tetrahydrofuran (THF) are standard.[2] It is best practice to use solvent from a freshly opened bottle or a solvent purification system.

• Magnesium Activation: The MgO layer must be disrupted to expose fresh, reactive metal.[1]

  • Mechanical Activation: Before adding solvent, place the magnesium turnings in the flask and stir them vigorously under an inert atmosphere. This can help break up the oxide layer.[4]

  • Chemical Activation: Add a small crystal of iodine (I₂). The iodine reacts with the magnesium surface, creating small amounts of magnesium iodide and exposing fresh metal.[1][5] Alternatively, a few drops of 1,2-dibromoethane can be used; its reaction with Mg produces ethylene gas, providing a visual cue of activation.[1][2]

• Initiation:

  • Add a small portion of your halo-isothiazole solution to the activated magnesium.

  • Gentle heating with a heat gun may be required to start the reaction. A successful initiation is often marked by a gentle reflux of the solvent, a cloudy or gray appearance, and the disappearance of the iodine color.[2]

  • Once initiated, add the remainder of the halo-isothiazole solution dropwise to maintain a gentle reflux.[6]

Question 2: I'm observing very low yields of my desired isothiazole-containing alcohol. Why?

Answer:

Low yields in this context often point to two main culprits: competitive side reactions that consume your Grignard reagent or issues with the stability of the isothiazole ring itself.

Causality: The Grignard reagent is not just a nucleophile; it's also a very strong base.[7][8] The isothiazole ring has protons that are significantly more acidic than those on a simple benzene ring, particularly the proton at the C5 position. Your Grignard reagent can deprotonate the isothiazole ring, quenching itself in an acid-base reaction that is often faster than the desired nucleophilic addition to a carbonyl.

Solutions & Protocol:

• Employ Magnesium-Halogen Exchange: For preparing an isothiazolyl Grignard reagent, direct insertion of magnesium is often low-yielding. The superior method is a magnesium-halogen exchange, which proceeds under much milder conditions.[9][10] This involves reacting your bromo- or iodo-isothiazole with a commercially available, pre-formed Grignard reagent like isopropylmagnesium chloride (i-PrMgCl).[9] The use of i-PrMgCl·LiCl (often called a "Turbo Grignard") further accelerates the exchange, allowing it to occur at low temperatures where side reactions are minimized.[11]

• Control Reaction Temperature: Perform the addition of the Grignard reagent to your electrophile (e.g., an aldehyde or ketone) at low temperatures (e.g., -78 °C to 0 °C).[9] This favors the kinetically controlled nucleophilic addition over the thermodynamically favored deprotonation.

• Titrate Your Reagent: Never assume a 100% yield for your Grignard reagent formation. Its actual concentration must be determined via titration before use to ensure correct stoichiometry.[3] An insufficient amount of reagent is a common cause of low product yield.

Protocol: Titration of a Grignard Reagent

• Carefully dry a vial containing a magnetic stir bar.

• Add a precise mass of a suitable quenching agent (e.g., ~100 mg of L-menthol) and a crystal of an indicator (e.g., 2,2'-bipyridine).

• Dissolve the solids in ~2 mL of anhydrous THF under an inert atmosphere.

• Cool the vial to 0 °C in an ice bath.

• Slowly add the prepared Grignard reagent dropwise via a syringe while stirring vigorously.

• The endpoint is reached when the solution retains a persistent pink/red color from the indicator-Mg complex.

• Record the volume of the Grignard reagent added and calculate the molarity.[3]

Question 3: My reaction is messy, and I'm isolating several side products. What are they and how can I prevent them?

Answer:

The high reactivity of Grignard reagents can lead to several competing reaction pathways, especially with a sensitive substrate like isothiazole.

Causality & Prevention:

• Wurtz Coupling: The Grignard reagent (R-MgX) can react with the starting organic halide (R-X) to form a homocoupled product (R-R).[12]

  • Prevention: This is minimized by ensuring the halide is added slowly and dropwise to a well-stirred suspension of excess magnesium during reagent formation. This keeps the concentration of the halide low at all times.[6]

• Deprotonation: As discussed in Question 2, the Grignard reagent acts as a base, abstracting a proton from the isothiazole ring (typically at C5). This simply regenerates the unsubstituted isothiazole after aqueous workup.

  • Prevention: Use low temperatures for the reaction. If deprotonation is a persistent issue, consider using a less basic organometallic reagent, such as an organozinc compound.

• Enolization of the Electrophile: If your electrophile is a ketone with α-protons, the Grignard reagent can act as a base to deprotonate the α-carbon, forming an enolate.[3][8][13] After workup, this results in the recovery of your starting ketone.

  • Prevention: Use a less sterically hindered Grignard reagent if possible. Adding the ketone solution slowly to the Grignard reagent (reverse addition) can sometimes help. The addition of cerium(III) chloride (CeCl₃) to form an organocerium reagent in situ (the Luche reaction) can also suppress enolization and favor 1,2-addition.

Visualization: Competing Reaction Pathways

The following diagram illustrates the primary reaction and common side reactions that can occur.

Caption: Key reaction pathways in Isothiazole Grignard chemistry.

Frequently Asked Questions (FAQs)

Q: What makes the isothiazole ring so challenging for Grignard reactions compared to other aromatics?

A: The isothiazole ring presents a unique combination of electronic properties that complicate standard Grignard chemistry:

• Acidity of Ring Protons: The isothiazole ring is electron-deficient due to the electronegativity of the nitrogen and sulfur atoms. This increases the acidity of the ring protons, with the C-H bond at position 5 being the most acidic. Grignard reagents, being strong bases, can readily deprotonate this position, leading to non-productive consumption of the reagent.

• S-N Bond Weakness: The 1,2-relationship of the sulfur and nitrogen atoms creates a relatively weak S-N bond. This bond can be susceptible to nucleophilic attack by a strong nucleophile like a Grignard reagent, potentially leading to ring-opening and decomposition pathways.

• Coordination: The lone pairs on both the nitrogen and sulfur atoms can coordinate to the magnesium center of the Grignard reagent, which can alter its reactivity and solubility.

Q: What is the recommended best practice for preparing an isothiazolyl Grignard reagent?

A: The most reliable and functional-group-tolerant method is the Magnesium-Halogen Exchange . This avoids the harsh conditions and initiation problems of direct magnesium insertion.

Visualization: Mg-Halogen Exchange Workflow

Sources

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Reference Data & Comparative Studies

A Comparative Guide to the Electron Ionization Mass Spectrometry Fragmentation of Isothiazole Cyclohexanols

Introduction: Decoding Molecular Structure Through Fragmentation

Electron Ionization Mass Spectrometry (EI-MS) remains a cornerstone technique for the structural elucidation of unknown organic compounds. The high-energy ionization process (typically 70 eV) induces reproducible fragmentation of the molecular ion (M⁺•), generating a unique mass spectrum that serves as a molecular fingerprint. For drug development professionals and researchers, understanding these fragmentation patterns is paramount for identifying novel chemical entities, characterizing metabolites, and confirming synthetic products.

This guide provides an in-depth analysis of the EI-MS fragmentation patterns of isothiazole cyclohexanols. These bifunctional molecules, incorporating a stable aromatic isothiazole heterocycle and a reactive cyclohexanol moiety, present a fascinating case study in competing fragmentation pathways. We will dissect the characteristic fragmentation behaviors of each functional group independently and then synthesize this knowledge to predict and interpret the mass spectra of the combined structures. By comparing the fragmentation of positional isomers, we will establish diagnostic ions that are critical for unambiguous structural assignment.

Foundational Principles: The Fragmentation Canons

To comprehend the fragmentation of a composite molecule, one must first master the behavior of its components. The fragmentation of isothiazole cyclohexanols is primarily dictated by the well-established rules governing alcohols and aromatic heterocycles.

The Cyclohexanol Moiety: Pathways of Dehydration and Ring Cleavage

Alcohols are notorious for undergoing rapid fragmentation, often leading to a weak or entirely absent molecular ion peak.[1] This reactivity is dominated by two principal pathways: α-cleavage and dehydration.[2][3][4]

• α-Cleavage: This is the hallmark fragmentation of alcohols.[3] The process involves the cleavage of a carbon-carbon bond adjacent to the carbon bearing the hydroxyl group. This homolytic cleavage is energetically favorable as it results in a neutral radical and a resonance-stabilized oxonium ion, where the oxygen's lone pair electrons delocalize the positive charge.[3] In cyclohexanol, α-cleavage necessitates the opening of the ring, leading to a characteristic fragment ion at m/z 57.

• Dehydration (Loss of H₂O): The elimination of a neutral water molecule (18 Da) is another common pathway for alcohols, generating an alkene radical cation with a mass of [M-18]⁺•.[1][2][5] For cyclic alcohols, this is a particularly prominent fragmentation route.

The Isothiazole Ring: Aromatic Stability and Characteristic Fissions

In contrast to the labile alcohol group, the isothiazole ring is an aromatic system. Aromatic compounds typically exhibit a more prominent molecular ion peak due to the stability conferred by the delocalized π-electron system.[6][7] However, under 70 eV conditions, fragmentation still occurs. Studies on the mass spectral behavior of isothiazoles have shown that fragmentation proceeds through characteristic ring cleavage events. Key fragmentation steps often involve the expulsion of small, stable neutral species such as acetylene (C₂H₂), hydrogen cyanide (HCN), or thioformyl radical (HCS•), following the initial rupture of the weakest bond in the ring, the N–S bond.

The Competitive Landscape: Fragmentation of Isothiazole Cyclohexanols

When the isothiazole and cyclohexanol moieties are combined, their respective fragmentation pathways compete. The final mass spectrum is a composite of these competing and sequential reactions, with the relative abundance of fragment ions depending on the stability of the ions and neutrals formed.

We will consider a generic 4-(isothiazol-5-yl)cyclohexan-1-ol structure to illustrate the primary fragmentation routes.

Pathway A: Cyclohexanol-Directed Fragmentation

The initial ionization can occur at the oxygen atom, triggering fragmentation primarily within the cyclohexanol ring.

• Dehydration ([M-18]): This is anticipated to be a major fragmentation pathway. The loss of a water molecule is a low-energy process that yields a stable cyclic alkene radical ion. This [M-18] ion is often a prominent peak in the spectrum and serves as a key starting point for subsequent fragmentations.

• α-Cleavage (Ring Opening): Cleavage of the C1-C2 or C1-C6 bonds in the cyclohexanol ring is a classic α-cleavage reaction. This leads to the formation of an open-chain radical cation. Subsequent cleavages in this chain can produce a variety of smaller fragments. For instance, cleavage of the C4-C5 bond could lead to the loss of the isothiazole-substituted portion as a neutral radical, generating the aforementioned m/z 57 ion characteristic of the unsubstituted cyclohexanol ring.

Pathway B: Isothiazole-Directed Fragmentation

If the initial charge is localized on the isothiazole ring, or following rearrangements, fragmentation of the heterocycle can occur.

• Isothiazole Ring Cleavage: The molecular ion may undergo fragmentation initiated by the cleavage of the N-S bond. This can lead to the loss of characteristic neutral fragments like HCN or C₂H₂S, resulting in ions that retain the cyclohexanol portion.

• Benzylic-type Cleavage: The bond between the isothiazole ring and the cyclohexanol ring can cleave. This is particularly relevant if the charge can be stabilized on the aromatic isothiazole ring. This would result in an ion corresponding to the isothiazole moiety and a neutral cyclohexanol radical, or vice-versa.

The interplay of these pathways is what provides the rich structural information in the mass spectrum.

Comparative Analysis: The Power of Positional Isomerism

The true diagnostic power of MS is revealed when comparing the fragmentation of positional isomers. Let's compare the expected dominant fragments for 2-, 3-, and 4-(isothiazolyl)cyclohexan-1-ol.

Fragment Type	4-(Isothiazolyl)cyclohexanol	3-(Isothiazolyl)cyclohexanol	2-(Isothiazolyl)cyclohexanol	Rationale
[M-H₂O]⁺•	Prominent	Prominent	Prominent	Universal and highly favorable pathway for all cyclohexanol isomers.[2][8]
α-Cleavage Ion	m/z 57	m/z 57	m/z 57	If cleavage results in loss of the isothiazole-containing radical, the resulting oxonium ion is the same for all isomers.
Retro-Diels-Alder (from [M-H₂O]⁺•)	Possible	Possible	Possible	The cyclohexene radical cation formed after dehydration can undergo a retro-Diels-Alder reaction, but the fragments will differ based on the substituent position.
Isothiazole-containing fragments	Varies	Varies	Varies	Cleavage of the C-C bond between the two rings will yield an isothiazolyl cation or a cyclohexenyl cation, with masses dependent on the specific isothiazole isomer.

The key to differentiation lies in the fragmentation of the [M-H₂O]⁺• ion and other pathways that are sensitive to the substituent's position on the ring. For example, a retro-Diels-Alder reaction on the dehydrated molecular ion of the 4-substituted isomer would yield different neutral and charged fragments compared to the 3-substituted isomer.

Experimental Protocol: Acquiring High-Quality EI-MS Data

Trustworthy data is the bedrock of accurate structural elucidation. The following protocol outlines the standard procedure for analyzing a solid sample of an isothiazole cyclohexanol derivative via a direct insertion probe on a GC-MS system.

Step-by-Step Methodology

• Sample Preparation: Dissolve approximately 1 mg of the purified isothiazole cyclohexanol sample in 1 mL of a volatile solvent (e.g., methanol or dichloromethane).

• Instrument Calibration: Calibrate the mass spectrometer across the desired mass range (e.g., m/z 40-500) using a standard calibration compound such as perfluorotributylamine (PFTBA).

• Sample Introduction:

  • Dip the glass tip of the direct insertion probe into the sample solution.

  • Allow the solvent to evaporate completely, leaving a thin film of the analyte on the probe tip.

  • Insert the probe into the mass spectrometer's ion source through the vacuum lock.

• Data Acquisition:

  • Set the ion source to electron ionization (EI) mode with a standard electron energy of 70 eV.

  • Begin data acquisition. Program the probe to heat gradually (e.g., from 50°C to 250°C at a rate of 20°C/min) to ensure smooth volatilization of the sample into the ion source.

  • Acquire mass spectra continuously throughout the heating ramp.

• Data Analysis:

  • Identify the spectrum corresponding to the apex of the total ion chromatogram (TIC) to ensure it represents the pure compound, free from solvent or thermal decomposition products.

  • Analyze this spectrum, identifying the molecular ion (if present) and major fragment ions.

  • Compare the observed fragmentation pattern with the predicted pathways to confirm the structure.

Caption: Experimental workflow for EI-MS analysis.

Visualizing Fragmentation Pathways

To clarify these complex processes, the following diagrams illustrate the key fragmentation mechanisms for a representative 4-(isothiazol-5-yl)cyclohexan-1-ol.

Caption: Primary dehydration fragmentation pathway.

Caption: Cyclohexanol ring-opening via α-cleavage.

Conclusion

The EI-MS fragmentation of isothiazole cyclohexanols is a predictable yet complex interplay between the characteristic pathways of the alcohol and the aromatic heterocycle. The most diagnostically significant ions arise from the initial, highly favorable loss of water from the cyclohexanol ring, followed by subsequent fragmentation of the resulting [M-18]⁺• ion. While α-cleavage leading to smaller, non-heterocyclic fragments can indicate the presence of the cyclohexanol core, a detailed analysis of the higher mass fragments, particularly those derived from the dehydrated molecular ion, is essential for distinguishing between positional isomers. By understanding these competing mechanisms, researchers can confidently leverage mass spectrometry to elucidate the structure of this important class of bifunctional molecules.

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A Head-to-Head Comparison for the Medicinal Chemist: Isothiazole vs. Thiazole as Bioisosteres

Guide Overview: In the landscape of modern drug discovery, the strategic modification of lead compounds is paramount to achieving desired ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles and enhancing pharmacological activity. Bioisosteric replacement is a cornerstone of this process, and among the five-membered aromatic heterocycles, thiazole and its isomer, isothiazole, are frequently employed scaffolds.[1][2] While structurally similar, the seemingly subtle difference in the placement of the nitrogen and sulfur atoms—1,3- in thiazole versus 1,2- in isothiazole—imparts distinct physicochemical and electronic properties.[1][3] This guide provides an in-depth comparison of these two critical bioisosteres, moving beyond a simple recitation of facts to explore the causal relationships between their structural nuances and their resulting impact on drug design. We will delve into their electronic character, metabolic fate, and practical synthetic considerations, supported by experimental data and protocols to empower researchers in making informed decisions during lead optimization.

Part 1: The Fundamental Divide: Structural and Physicochemical Properties

The choice between an isothiazole and a thiazole core is not arbitrary; it is a decision rooted in the fundamental differences in their electronic architecture, which dictates their interactions with biological targets and their overall behavior in a physiological environment.

Structural and Electronic Profiles

The core difference lies in the arrangement of the heteroatoms. Thiazole features a 1,3-arrangement (S-C-N), while isothiazole has a 1,2-arrangement with a direct S-N bond.[3][4] This distinction is critical. The S-N bond in isothiazole is relatively weak and introduces unique electronic characteristics compared to the more common S-C and C-N bonds in thiazole.

Both rings are considered aromatic, possessing 6 π-electrons that are delocalized across the five-membered ring.[1][5] However, the distribution of electron density is markedly different. In thiazole, the nitrogen atom acts as an electron-withdrawing group (a 'pyridine-like' nitrogen), while the sulfur atom is electron-donating.[1][6] This creates a distinct dipole moment and influences the reactivity of the ring carbons. The isothiazole ring also behaves as a stable aromatic system.[5] Quantum chemistry calculations and experimental data from VUV absorption spectroscopy have been used to compare their electronic states, revealing differences in their valence and Rydberg-type excitations.[7]

Comparative Physicochemical Data

The utility of a scaffold in medicinal chemistry is heavily dependent on its physicochemical properties, which govern solubility, permeability, and target engagement. Below is a comparative summary of key parameters for the parent heterocycles.

Property	Thiazole	Isothiazole	Significance in Drug Design
Formula	C₃H₃NS	C₃H₃NS	Identical molecular weight for direct bioisosteric replacement.
Boiling Point	116-118 °C[1]	114 °C[3]	Indicates similar intermolecular forces for the parent compounds.
pKa (of conjugate acid)	2.5	-0.5[3]	Thiazole is significantly more basic. This has major implications for salt formation, solubility at physiological pH, and potential interactions with acidic residues in a protein target.
Dipole Moment	~1.6 D	~2.4 D	The higher dipole moment of isothiazole can influence its solubility in polar solvents and its ability to engage in dipole-dipole interactions with a target.
LogP (Octanol/Water)	0.4	0.5	The parent compounds have similar lipophilicity, making them good starting points for bioisosteric comparison. However, substituent effects can alter this balance significantly.[8][9]
Hydrogen Bonding	Nitrogen at pos-3 is a primary H-bond acceptor.[10]	Nitrogen at pos-2 is an H-bond acceptor. The adjacent sulfur can influence the acceptor strength and geometry.	The ability to form hydrogen bonds is crucial for target recognition and solubility. The different positions and electronic environments of the nitrogen atom lead to distinct H-bonding geometries.

Expert Insight: The most striking difference is the basicity. The higher pKa of thiazole means that at physiological pH (7.4), a larger fraction of thiazole-containing molecules will be protonated compared to their isothiazole counterparts. This is a critical consideration for CNS-targeted drugs, where passage through the blood-brain barrier is often favored for neutral species, or for drugs targeting enzymes where a specific protonation state is required for binding.

Part 2: The Practical Impact: Medicinal Chemistry Applications

The theoretical differences in physicochemical properties translate directly into practical consequences for drug development, from synthetic accessibility to in vivo performance.

Metabolic Stability and Pharmacokinetics

A molecule's susceptibility to metabolic enzymes is a key determinant of its half-life and overall pharmacokinetic profile.

• Thiazole: The C2 position of the thiazole ring is known to be susceptible to oxidation, particularly if unsubstituted. It can also be a site for metabolism by aldehyde oxidase (AO). The other ring carbons (C4 and C5) are generally more stable.

• Isothiazole: The isothiazole ring is often considered more metabolically robust than thiazole. The absence of a C-H bond adjacent to the nitrogen at the 2-position (as seen in thiazole's C2) removes a common site of oxidative metabolism. However, the S-N bond can be susceptible to reductive cleavage under certain biological conditions, although this is less common.

Causality in Action: The choice to replace a thiazole with an isothiazole can be a deliberate strategy to block a known metabolic soft spot. If a lead compound shows rapid clearance due to oxidation at the C2 position of a thiazole ring, switching to an isothiazole bioisostere can significantly improve its pharmacokinetic profile by removing that liability.

Synthesis and Reactivity

The ease and cost of synthesis are crucial factors in drug development.

• Thiazole Synthesis: The Hantzsch thiazole synthesis is a classic, robust, and widely used method, reacting an α-haloketone with a thioamide.[1] This makes a wide variety of substituted thiazoles readily accessible.

• Isothiazole Synthesis: The synthesis of the isothiazole core can be more complex. Common methods include the cycloaddition of nitrile sulfides or the reaction of enamino-thiones with specific reagents.[5][11] While numerous methods exist, they can sometimes be less general or require more specialized starting materials than the Hantzsch synthesis.[5][12]

Pharmacological Profile and Case Studies

Ultimately, the choice of bioisostere is validated by its effect on biological activity. The different electronic and steric profiles of isothiazole and thiazole lead to distinct interactions with protein targets.

• Case Study: Fungicides: In the field of agrochemicals, researchers have designed and synthesized novel isothiazole-thiazole hybrid derivatives.[13] In one study, compound 6u , an isothiazole-thiazole derivative, exhibited extremely high fungicidal activity against Pseudoperonospora cubensis and Phytophthora infestans, with EC50 values of 0.046 mg L⁻¹ and 0.20 mg L⁻¹, respectively.[13][14] This work highlights how combining the two scaffolds can lead to potent compounds. Another study showed that a 3,4-dichloroisothiazole moiety combined with cinnamamide morpholine resulted in a compound with excellent fungicidal activity and the ability to stimulate the plant's innate immunity.[15]

• Case Study: Anti-inflammatory Agents: A series of amides and esters of 5-(4-chlorobenzoyl)amino-3-methyl-4-isothiazolecarboxylic acid were synthesized and evaluated for anti-inflammatory activity.[16] This study built upon previous work on benzoylamino-isothiazole derivatives, where the drug denotivir (vratizolin) was developed. Several of the new compounds showed significant anti-inflammatory effects in carrageenan-induced edema tests, demonstrating the value of the isothiazole core in this therapeutic area.[16]

• Case Study: Antiproliferative Agents: In a search for new anticancer agents, bioisosteres of goniofufurone were created where the phenyl ring was replaced by a thiazole ring.[17] One of these thiazole-based compounds displayed potent growth inhibitory effects against the MCF-7 breast cancer cell line with an exceptionally low IC50 value of 0.19 nM, showcasing the power of thiazole in this context.[17]

Part 3: Experimental Protocols

To provide a practical context, we outline two fundamental experimental procedures relevant to the synthesis and characterization of these compounds.

Protocol 1: Representative Synthesis of a 2,4-Disubstituted Thiazole (Hantzsch Synthesis)

This protocol describes a general procedure for the widely used Hantzsch thiazole synthesis.

Objective: To synthesize 2-amino-4-phenylthiazole from phenacyl bromide and thiourea.

Materials:

• 2-Bromoacetophenone (phenacyl bromide)

• Thiourea

• Ethanol (95%)

• Sodium bicarbonate

• Reaction flask with reflux condenser and magnetic stirrer

• Heating mantle

• Filtration apparatus (Büchner funnel)

• Recrystallization solvent (e.g., ethanol/water)

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve thiourea (1.0 equivalent) in 30 mL of 95% ethanol. Stir the mixture until the thiourea is fully dissolved.

• Addition of Reactant: Add 2-bromoacetophenone (1.0 equivalent) to the flask.

• Reflux: Attach the reflux condenser and heat the mixture to reflux using a heating mantle. Maintain the reflux for 2-3 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. A precipitate of the hydrobromide salt of the product should form.

• Neutralization & Isolation: Cool the mixture in an ice bath. Slowly add a saturated solution of sodium bicarbonate to neutralize the hydrobromide salt until the solution is slightly basic (pH ~8). The free base of 2-amino-4-phenylthiazole will precipitate.

• Filtration: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with cold water.

• Purification: Recrystallize the crude product from a suitable solvent system, such as an ethanol-water mixture, to obtain the pure 2-amino-4-phenylthiazole.

• Characterization: Confirm the structure and purity of the final product using techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.[18]

Protocol 2: Determination of Lipophilicity (LogP) by RP-HPLC

This protocol provides a standardized method for experimentally determining the lipophilicity (expressed as log k' or correlated to logP) of a novel thiazole or isothiazole derivative.[8]

Objective: To determine the capacity factor (k'), a measure of lipophilicity, for a test compound using reversed-phase high-performance liquid chromatography.

Materials & Instrumentation:

• HPLC system with a UV detector, autosampler, and column oven.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

• HPLC-grade methanol or acetonitrile.

• HPLC-grade water.

• Test compound (thiazole or isothiazole derivative).

• Uracil or sodium nitrate (for dead time, t₀, determination).

• A series of standard compounds with known LogP values.

Procedure:

• Mobile Phase Preparation: Prepare an isocratic mobile phase of a specific composition (e.g., 60:40 methanol:water). Degas the mobile phase before use.

• System Equilibration: Set the column oven temperature (e.g., 25 °C) and pump the mobile phase through the HPLC system at a constant flow rate (e.g., 1.0 mL/min) until a stable baseline is achieved.

• Dead Time (t₀) Determination: Prepare a solution of uracil and inject it into the system. The retention time of this unretained compound is the dead time (t₀).

• Calibration Curve: Prepare individual solutions of 3-5 standard compounds with known LogP values. Inject each standard and record its retention time (tᵣ).

• Sample Analysis: Prepare a solution of the test compound (thiazole or isothiazole derivative) in the mobile phase. Inject the sample and record its retention time (tᵣ).

• Calculation:

  • For each standard and the test compound, calculate the capacity factor (k') using the formula: k' = (tᵣ - t₀) / t₀ .[8]

  • Calculate the logarithm of the capacity factor (log k').

  • Create a calibration curve by plotting the known LogP values of the standards against their calculated log k' values.

• LogP Determination: Use the linear regression equation from the calibration curve to calculate the LogP of the test compound from its measured log k' value.

Conclusion and Strategic Recommendations

The choice between isothiazole and thiazole is a nuanced decision that hinges on the specific goals of the drug design program. Neither scaffold is universally superior; their value lies in their distinct properties.

• Choose Thiazole when:

  • Synthetic accessibility is a priority. The Hantzsch synthesis and other established routes make a wide array of analogs readily available.[1]

  • Increased basicity is desired. A higher pKa can be leveraged for salt formation to improve solubility or for specific ionic interactions with a target.

  • The metabolic lability of the C2 position is not a concern or can be blocked with a substituent.

• Choose Isothiazole when:

  • Metabolic stability is a primary concern. The isothiazole ring often offers improved resistance to oxidative metabolism.[12]

  • Lower basicity is required. This is particularly important for CNS penetration or when avoiding protonation is necessary for activity.

  • A different hydrogen bonding vector or dipole moment could lead to improved target engagement.

Ultimately, the best approach is often empirical. Synthesizing and testing both bioisosteres in parallel provides the clearest data on which scaffold is better suited for a given biological target and desired pharmacokinetic profile. This head-to-head comparison, grounded in an understanding of their fundamental chemical differences, empowers medicinal chemists to navigate these choices strategically, accelerating the journey from lead compound to clinical candidate.

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• A Review on Isothiazoles and their Derivatives: Synthesis, Reactions and Pharmaceutical Importance. Medwin Publishers. [URL: https://medwinpublishers.com/MACIJ/a-review-on-isothiazoles-and-their-derivatives-synthesis-reactions-and-pharmaceutical-importance.pdf]
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• THIAZOLE AND ITS DERIV
• A Review Article on Chemistry, Synthesis and Therapeutic Importance of Thiazole Derivatives.
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• A Review on Isothiazoles and their Derivatives: Synthesis, Reactions and Pharmaceutical Importance. Semantic Scholar. [URL: https://www.semanticscholar.org/paper/A-Review-on-Isothiazoles-and-their-Derivatives%3A-Alam-Shilpi/60677a2858882b5889fd750393b0475878495037]
• Weak Hydrogen Bonds in Some Six- and Five-atom Interactions: An AIM Topological Analysis.
• Discovery of Novel Isothiazole, 1,2,3-Thiadiazole, and Thiazole-Based Cinnamamides as Fungicidal Candidates. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/31596575/]
• A Review on Biological Activity of Imidazole and Thiazole Moieties and their Derivatives. SciSpace. [URL: https://typeset.io/papers/a-review-on-biological-activity-of-imidazole-and-thiazole-2q2n2k0l]
• Bioactive thiazole and benzothiazole derivatives. European Journal of Medicinal Chemistry. [URL: https://open.metu.edu.tr/handle/11511/43872]
• Isothiazoles (1,2-Thiazoles): Synthesis, Properties and Applications. ResearchGate. [URL: https://www.researchgate.
• Design, synthesis and fungicidal activity of isothiazole–thiazole derivatives. ResearchGate. [URL: https://www.researchgate.
• Design, synthesis, and biological evaluation of thiazole bioisosteres of goniofufurone through in vitro antiproliferative activity and in vivo toxicity. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/35181744/]
• Hydrogen Bonding and Molecular Geometry in Isolated Hydrates of 2‐Ethylthiazole Characterised by Microwave Spectroscopy. ResearchGate. [URL: https://www.researchgate.net/publication/377772659_Hydrogen_Bonding_and_Molecular_Geometry_in_Isolated_Hydrates_of_2-Ethylthiazole_Characterised_by_Microwave_Spectroscopy]
• A Comparative Analysis of Thiazole and Its Synthetic Analogs in Drug Discovery. BenchChem. [URL: https://www.benchchem.com/blog/a-comparative-analysis-of-thiazole-and-its-synthetic-analogs-in-drug-discovery]
• Synthetic strategies for thiazole and isothiazole preparation versus a...
• Structures and IC 50 values of thiazole versus oxazole isosteres... ResearchGate. [URL: https://www.researchgate.net/figure/Structures-and-IC-50-values-of-thiazole-versus-oxazole-isosteres-against-VEGFR-2_fig3_373511874]
• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. MDPI. [URL: https://www.mdpi.com/1420-3049/27/13/3991]

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Introduction: The Challenge of Standardizing Isothiazole Derivative Analysis

An Application Scientist's Guide to Establishing In-House HPLC Retention Time Standards for Isothiazole Derivatives

Isothiazole derivatives are a broad class of heterocyclic compounds with significant applications in pharmaceuticals, agrochemicals, and industrial biocides. Their structural diversity, ranging from simple isothiazoles to complex fused-ring systems, presents a considerable challenge for standardized analytical methodologies. Unlike well-defined compound classes with established universal retention time standards, the analysis of isothiazole derivatives by High-Performance Liquid Chromatography (HPLC) often requires a more tailored approach. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to establish robust, in-house retention time standards for their specific isothiazole derivatives of interest. By developing and validating internal standards, laboratories can ensure the accuracy, reproducibility, and long-term consistency of their HPLC analyses.

The Rationale for In-House Retention Time Standards

The primary goal of a retention time (RT) standard in HPLC is to serve as a reliable benchmark for peak identification and to monitor the performance of the chromatographic system over time. For a diverse class like isothiazole derivatives, a single universal standard is often impractical due to the wide range of polarities and chemical properties. Establishing an in-house standard offers several advantages:

• Matrix-Specific Relevance: An in-house standard can be chosen to closely mimic the chromatographic behavior of the specific isothiazole derivative under investigation within a particular sample matrix.

• Enhanced Method Robustness: It provides a means to track and correct for variations in mobile phase composition, column performance, and instrument parameters, thereby improving the long-term reliability of the analytical method.

• Improved Peak Identification: In complex chromatograms, the consistent RT of an internal standard provides a crucial reference point for the accurate identification of the target analyte.

Selecting an Appropriate In-House Standard

The selection of a suitable in-house retention time standard is a critical first step. The ideal candidate should possess the following characteristics:

• Structural Similarity: The standard should ideally be a structurally related isothiazole derivative that is not present in the actual samples being analyzed. This ensures similar chromatographic behavior and response to the detection system.

• Chemical Stability: The compound must be stable in the chosen solvent and under the analytical conditions to provide consistent results over time.

• Commercial Availability or Ease of Synthesis: Ready availability of a high-purity standard is preferred. If not commercially available, a straightforward and reproducible synthesis route is necessary.

• Chromatographic Resolution: The standard should be well-resolved from the analyte of interest and any other components in the sample matrix.

A common strategy is to use a commercially available, stable isothiazole derivative with a slightly different substitution pattern from the analyte. For instance, if analyzing a series of 5-chloro-2-methyl-4-isothiazolin-3-one (CMIT) analogues, a non-chlorinated or differently substituted isothiazolinone could serve as a suitable standard.

Experimental Protocol: Establishing and Validating an In-House RT Standard

This section details a step-by-step methodology for establishing and validating an in-house retention time standard for an isothiazole derivative using reverse-phase HPLC.

Materials and Instrumentation

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD) is suitable.

• HPLC Column: A C18 column is a common starting point for the separation of moderately nonpolar compounds like many isothiazole derivatives. A typical column dimension is 4.6 mm x 150 mm with a 5 µm particle size.

• Solvents: HPLC-grade acetonitrile (ACN) and water are required for the mobile phase. Formic acid or trifluoroacetic acid (TFA) may be added to improve peak shape.

• Standard Compound: The selected in-house standard compound of high purity (>98%).

• Analyte: The isothiazole derivative of interest.

Method Development Workflow

The following diagram illustrates the workflow for developing and validating an in-house retention time standard.

Caption: Workflow for establishing an in-house HPLC retention time standard.

Step-by-Step Procedure

• Preparation of Stock Solutions:

  • Accurately weigh and dissolve the in-house standard and the analyte in a suitable solvent (e.g., ACN or a mixture of ACN and water) to prepare stock solutions of known concentrations (e.g., 1 mg/mL).

  • From the stock solutions, prepare working solutions at appropriate concentrations for HPLC analysis.

• Initial Chromatographic Screening:

  • Equilibrate the C18 column with a starting mobile phase composition (e.g., 50:50 ACN:water).

  • Inject the working solutions of the standard and the analyte separately to determine their individual retention times.

  • Perform a gradient elution (e.g., 10% to 90% ACN over 20 minutes) to get an overview of the elution profile and to ensure that both compounds elute within a reasonable time.

• Method Optimization:

  • Adjust the mobile phase composition (ratio of ACN to water) and the gradient slope to achieve good resolution between the analyte, the standard, and any impurities.

  • If peak tailing is observed, consider adding a small amount of an acidifier (e.g., 0.1% formic acid) to the mobile phase.

  • Optimize other parameters such as flow rate (typically 1.0 mL/min) and column temperature (e.g., 30 °C) to fine-tune the separation.

• Method Validation:

  • Repeatability: Inject the working solution containing both the analyte and the standard six consecutive times. Calculate the mean, standard deviation (SD), and relative standard deviation (%RSD) for the retention times of both peaks. The %RSD for retention time should typically be less than 1%.

  • Intermediate Precision: Repeat the analysis on a different day with a freshly prepared mobile phase and, if possible, by a different analyst. The results should be comparable to the initial repeatability data.

Example HPLC Conditions

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: 30% B to 80% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 275 nm

• Injection Volume: 10 µL

Data Analysis and Interpretation

The primary output of the validation experiments is a set of retention time data that demonstrates the stability and predictability of the chromatographic system.

Summary of Validation Data

The following table presents an example of the data that would be generated during the validation of an in-house retention time standard.

Parameter	Analyte (Isothiazole Derivative X)	In-House Standard (Isothiazole Derivative Y)	Acceptance Criteria
Repeatability (n=6)
Mean Retention Time (min)	8.45	10.21	-
Standard Deviation (min)	0.008	0.010	-
%RSD	0.09%	0.10%	< 1%
Intermediate Precision (Day 2)
Mean Retention Time (min)	8.48	10.25	-
%RSD	0.12%	0.11%	< 2%

This data demonstrates that the retention times for both the analyte and the in-house standard are highly reproducible, both within a single run and between different days, thus validating the suitability of the selected standard and the HPLC method.

Conclusion and Best Practices

Establishing a robust in-house retention time standard is a cornerstone of reliable HPLC analysis for isothiazole derivatives. By carefully selecting a suitable standard and rigorously validating the analytical method, research and quality control laboratories can significantly enhance the accuracy and consistency of their results. It is recommended to periodically re-evaluate the performance of the in-house standard and the HPLC method to ensure their continued suitability. This systematic approach, grounded in the principles of analytical method validation, provides a reliable framework for the analysis of this diverse and important class of compounds.

References

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. John Wiley & Sons. [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (1996). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• United States Pharmacopeia. (2023). <621> Chromatography. In USP-NF. [Link]

Biological Activity Profile: 3-Methylisothiazole vs. 3-Methylisoxazole Analogs

The following guide provides an in-depth technical comparison of 3-methylisothiazole and 3-methylisoxazole analogs, focusing on their biological activity, physicochemical distinctions, and experimental validation.

Executive Summary

The replacement of the oxygen atom in an isoxazole ring with a sulfur atom to form an isothiazole is a classic bioisosteric strategy in medicinal chemistry. While often treated as direct replacements, 3-methylisothiazole and 3-methylisoxazole analogs exhibit distinct pharmacological profiles driven by the "Sigma Hole" effect , differences in lipophilicity (LogP) , and aromaticity .

This guide objectively compares these two scaffolds, using the GABA-A agonist pair Muscimol (Isoxazole) and Thiomuscimol (Isothiazole) as the primary case study to demonstrate the functional consequences of this heteroatom swap.

Key Findings at a Glance

Feature	3-Methylisoxazole Analogs	3-Methylisothiazole Analogs
Electronic Character	Harder nucleophile; strong H-bond acceptor.	Softer nucleophile; exhibits positive -hole on Sulfur.
Lipophilicity	Lower (More water soluble).	Higher (Better membrane permeability).
Metabolic Stability	Susceptible to reductive cleavage (N-O bond).	Generally more stable to reduction; S-N bond is stronger.
Key Application	Glutamate/GABA agonists (e.g., AMPA, Muscimol).[1]	Antimicrobials, D2 agonists, Photoaffinity labels.

Physicochemical & Mechanistic Distinctions

The biological divergence between these analogs stems from the fundamental properties of the chalcogen atom (O vs. S) at position 1.

The Sigma Hole Effect

Unlike oxygen, the sulfur atom in the isothiazole ring exhibits a region of positive electrostatic potential on the extension of the C-S bond, known as a

-hole .[2]

• Isoxazole (Oxygen): The oxygen atom acts primarily as a hydrogen bond acceptor and a hard Lewis base. It interacts via electrostatics with positive residues.

• Isothiazole (Sulfur): The sulfur atom can engage in chalcogen bonding (S···Nucleophile). This allows isothiazole analogs to bind in pockets where a nucleophilic residue (e.g., backbone carbonyl oxygen or Histidine nitrogen) is present, potentially creating a "lock-and-key" fit that the isoxazole cannot achieve.

Lipophilicity and Permeability

Isothiazole analogs consistently display higher LogP values (typically +0.5 to +1.0 log units) compared to their isoxazole counterparts. This makes the isothiazole scaffold superior for:

• CNS Penetration: Crossing the blood-brain barrier (BBB).

• Bioavailability: Passive diffusion through lipid bilayers.

Case Study: GABA-A Receptor Agonism

The most authoritative comparison of these scaffolds exists in the neuropharmacology of GABA-A agonists.

Compound Pair:

• Muscimol: 5-aminomethyl-3-hydroxyisoxazole (Natural product).

• Thiomuscimol: 5-aminomethyl-3-hydroxyisothiazole (Synthetic bioisostere).

Comparative Pharmacological Data

The following table synthesizes experimental data regarding their binding and functional activity at the GABA-A receptor complex.

Metric	Muscimol (Isoxazole)	Thiomuscimol (Isothiazole)	Biological Implication
Receptor Affinity ( )	~5–10 nM	~5–10 nM	Equipotent: The S-for-O swap preserves orthosteric binding affinity.
GABA Uptake Inhibition	Moderate ( )	Inactive ( )	Selectivity: Thiomuscimol is a cleaner agonist, lacking reuptake inhibition side effects.
Metabolism (GABA-T)	Substrate	Substrate	Both are degraded by GABA transaminase, limiting systemic half-life.[3]
Photoaffinity Labeling	No	Yes	Thiomuscimol can covalently crosslink to the receptor under UV light (254 nm).

Critical Insight: While binding affinity is preserved, the selectivity profile changes. Thiomuscimol eliminates the GABA uptake inhibition seen with Muscimol, likely because the larger sulfur atom sterically hinders entry into the transporter's tight pocket, while the receptor's agonist pocket accommodates the bulk.

Visualizing the Interaction Logic

Figure 1: Comparative Structure-Activity Relationship (SAR) flow for GABAergic ligands. Note the divergence at the Transporter target due to steric/electronic differences.

Experimental Protocols

To validate the biological activity of these analogs, precise experimental workflows are required. Below are the standard protocols for synthesis and pharmacological assaying.

Protocol A: Radioligand Binding Assay (GABA-A)

Objective: Determine the

of a novel 3-methylisothiazole analog vs. [3H]-Muscimol.

Reagents:

• Ligand: [3H]-Muscimol (Specific Activity > 15 Ci/mmol).[1]

• Tissue: Rat cerebral cortex synaptic membranes (washed/frozen).

• Buffer: 50 mM Tris-Citrate buffer (pH 7.1).

• Displacer: 1 mM GABA (for non-specific binding).

Workflow:

• Membrane Prep: Thaw rat cortical membranes; wash 3x in Tris-Citrate buffer by centrifugation (20,000 x g, 10 min) to remove endogenous GABA. Resuspend to 1 mg protein/mL.

• Incubation: In 96-well plates, combine:

  • 50

    L [3H]-Muscimol (Final conc: 2 nM).

  • 50

    L Test Compound (Isothiazole analog, to M).

  • 100

    L Membrane suspension.

  • Control wells: Buffer only (Total binding) and 1 mM GABA (Non-specific binding).

• Equilibrium: Incubate at 0-4°C for 30 minutes . (Note: Low temperature prevents ligand degradation and receptor desensitization).

• Termination: Rapid filtration through GF/B glass fiber filters using a cell harvester. Wash 3x with ice-cold buffer.

• Quantification: Place filters in scintillation vials with 5 mL cocktail. Count radioactivity (CPM).

• Analysis: Plot % Inhibition vs. Log[Concentration]. Calculate

  and convert to using the Cheng-Prusoff equation.

Protocol B: General Synthesis of 3-Methylisothiazole Core

Objective: Synthesis of the 3-methylisothiazole scaffold from acyclic precursors. Reference: Based on cyclization of 3-aminocrotononitrile derivatives [1, 5].[4]

Steps:

• Precursor: Dissolve 3-aminocrotononitrile (1.0 eq) in anhydrous DMF.

• Thiolation: Add Carbon disulfide (

  ) (1.2 eq) and a base (NaH or KOH) at 0°C. Stir for 1 hour to form the dithiocarbamate intermediate.

• Cyclization: Add an oxidizing agent (typically Iodine,

  , or Hydrogen Peroxide) to induce oxidative cyclization (formation of the S-N bond).

• Workup: Quench with sodium thiosulfate (if Iodine used). Extract with Ethyl Acetate.[5]

• Purification: Silica gel chromatography (Hexane/EtOAc gradient). 3-methylisothiazoles are typically less polar than corresponding isoxazoles.

Assay Workflow Diagram

Figure 2: Workflow for the Radioligand Binding Assay to determine affinity of isothiazole analogs.

Conclusion

While 3-methylisoxazole and 3-methylisothiazole are structural isosteres, they are not functional clones.

• Use 3-Methylisoxazole when high water solubility is required and the target pocket is small or relies strictly on hydrogen bond acceptance (e.g., classic glutamate agonist sites).

• Use 3-Methylisothiazole to improve blood-brain barrier penetration, increase metabolic stability against reductive cleavage, or exploit specific "sigma-hole" interactions in the binding pocket.

For drug development, the isothiazole scaffold offers a strategic advantage in designing subtype-selective ligands (as seen with Thiomuscimol's lack of transporter affinity) and serves as a robust platform for photoaffinity labeling studies.

References

• Structural Analogues of GABA. Synthesis of 5-Aminomethyl-3-isothiazolol (Thiomuscimol). Source: Acta Chemica Scandinavica (1976). URL:[Link]

• Thiomuscimol, a new photoaffinity label for the GABAA receptor. Source: Journal of Neurochemistry (1990). URL:[Link]

• Sigma-Hole Interactions: Perspectives and Misconceptions. Source: MDPI Crystals (2017). URL:[Link]

• Synthesis and biological evaluation of thiazole-based derivatives. Source: PMC (National Institutes of Health). URL:[Link]

Sources

• 1. Synthesis of [3H]muscimol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sigma hole interactions - Wikipedia [en.wikipedia.org]
• 3. Thiomuscimol - Wikipedia [en.wikipedia.org]
• 4. 3-Aminocrotononitrile | 1118-61-2 [chemicalbook.com]
• 5. echemi.com [echemi.com]

A Comparative Guide to the Spectroscopic Analysis of Hydrogen Bonding in Heterocyclic Cyclohexanols

This guide provides an in-depth comparison of spectroscopic techniques for the analysis of hydrogen bonding in heterocyclic cyclohexanols. It is intended for researchers, scientists, and drug development professionals who are engaged in the structural elucidation and characterization of these important molecular scaffolds.

The nature and strength of hydrogen bonds play a pivotal role in determining the conformation, reactivity, and biological activity of heterocyclic molecules. A thorough understanding of these non-covalent interactions is therefore critical in fields ranging from medicinal chemistry to materials science. This guide will delve into the principles and practical applications of Fourier-Transform Infrared (FT-IR) and Nuclear Magnetic Resonance (NMR) spectroscopy, offering experimental insights and comparative data to aid in the selection of the most appropriate analytical approach.

The Significance of Hydrogen Bonding in Heterocyclic Cyclohexanols

Heterocyclic cyclohexanols are a class of compounds featuring a six-membered carbocyclic ring containing at least one heteroatom (such as nitrogen or oxygen) and a hydroxyl (-OH) group. The presence of both a hydrogen bond donor (-OH) and potential hydrogen bond acceptors (the heteroatom and the hydroxyl oxygen) allows for the formation of both intramolecular (within the same molecule) and intermolecular (between different molecules) hydrogen bonds.

These interactions are not merely structural curiosities; they profoundly influence:

• Conformational Preference: Intramolecular hydrogen bonding can lock the molecule into a specific chair or boat conformation, which in turn dictates the spatial arrangement of substituents and the molecule's overall shape.[1]

• Physicochemical Properties: Hydrogen bonding affects properties such as boiling point, solubility, and crystal packing.

• Biological Activity: The three-dimensional structure of a molecule is a key determinant of its interaction with biological targets like enzymes and receptors. By influencing conformation, hydrogen bonds can directly impact a compound's therapeutic efficacy.

Comparative Analysis of Spectroscopic Techniques

The two primary spectroscopic methods for probing hydrogen bonding are FT-IR and NMR spectroscopy. Each technique provides unique and complementary information about the nature of these interactions.

Fourier-Transform Infrared (FT-IR) Spectroscopy: A Direct Probe of Vibrational Frequencies

Principle: FT-IR spectroscopy measures the absorption of infrared radiation by a molecule, which excites molecular vibrations. The O-H stretching vibration is particularly sensitive to its environment. When a hydroxyl group participates in a hydrogen bond, the O-H bond is weakened and lengthened.[2] This results in a characteristic shift of the O-H stretching frequency to a lower wavenumber (red shift) and a significant broadening of the absorption band.[3][4]

Expertise & Experience in Experimental Design: The choice of solvent and concentration is paramount in FT-IR analysis of hydrogen bonding.

• Distinguishing Inter- vs. Intramolecular H-Bonds: A key experimental strategy involves dilution studies. Intermolecular hydrogen bonds are concentration-dependent; as the solution is diluted with a non-polar solvent (e.g., carbon tetrachloride), these bonds are broken, leading to a decrease in the broad, red-shifted band and the appearance of a sharp, "free" O-H band at a higher wavenumber (typically 3600-3700 cm⁻¹).[2][4] In contrast, intramolecular hydrogen bonds are concentration-independent, and their characteristic absorption band will remain largely unchanged upon dilution.[4]

Data Presentation: Interpreting FT-IR Spectra

The position, shape, and intensity of the O-H stretching band provide a wealth of information.

Type of O-H Group	**Typical Wavenumber (cm⁻¹) **	Band Shape	Interpretation
Free (non-H-bonded)	3600 - 3670	Sharp, narrow	Observed in the gas phase or very dilute solutions in non-polar solvents.[2][5]
Intramolecular H-bonded	3200 - 3550	Broad	The position is largely independent of concentration. The extent of the red shift correlates with the strength of the hydrogen bond.[4]
Intermolecular H-bonded (dimeric)	~3500	Broad	Appears at moderate concentrations.[5]
Intermolecular H-bonded (polymeric)	3200 - 3400	Very broad, intense	Dominates in concentrated solutions or pure liquids.[5]

Experimental Protocol: FT-IR Analysis of Hydrogen Bonding

This protocol outlines a self-validating system for characterizing hydrogen bonding in a sample heterocyclic cyclohexanol.

• Sample Preparation:

  • Prepare a stock solution of the heterocyclic cyclohexanol in a dry, non-polar solvent such as carbon tetrachloride (CCl₄) or cyclohexane at a relatively high concentration (e.g., 0.1 M).

  • Perform serial dilutions to obtain a range of concentrations (e.g., 0.05 M, 0.01 M, 0.005 M). The use of a non-polar solvent minimizes solvent-solute hydrogen bonding, allowing for the specific observation of solute-solute and intramolecular interactions.

• FT-IR Data Acquisition:

  • Using a Fourier-Transform Infrared Spectrometer, acquire the spectrum for each concentration, including a spectrum of the pure solvent as a background.

  • Use a liquid transmission cell with an appropriate path length (e.g., 0.1 to 1.0 mm).

• Spectral Analysis:

  • Subtract the solvent background from each sample spectrum.

  • Focus on the O-H stretching region (approximately 3200-3700 cm⁻¹).

  • Observe the changes in the absorption bands as a function of concentration. A persistent broad band at lower wavenumbers suggests intramolecular hydrogen bonding, while a band that diminishes in intensity with dilution, accompanied by the growth of a sharp peak around 3620 cm⁻¹, indicates intermolecular hydrogen bonding.[2][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Probe of the Electronic Environment

Principle: NMR spectroscopy provides information about the chemical environment of atomic nuclei. The chemical shift of a proton is highly sensitive to the electron density around it. When a hydroxyl proton participates in a hydrogen bond, it is deshielded, causing its signal to shift to a higher frequency (downfield) in the ¹H NMR spectrum.[6][7] The extent of this downfield shift is related to the strength of the hydrogen bond.

Expertise & Experience in Experimental Design:

• Solvent Effects: The choice of NMR solvent can significantly impact the observed chemical shift of the hydroxyl proton. Protic solvents (like D₂O or CD₃OD) can exchange with the hydroxyl proton, often leading to the disappearance of the signal.[8] Non-polar, aprotic solvents (like CDCl₃ or C₆D₆) are generally preferred for studying hydrogen bonding. Comparing spectra in a non-polar solvent versus a hydrogen-bond accepting solvent (like DMSO-d₆) can provide insights into the relative contributions of intra- and intermolecular interactions.

• Variable Temperature (VT) NMR: This is a powerful technique for studying the thermodynamics of hydrogen bonding.[9][10] As the temperature is lowered, the equilibrium often shifts towards the hydrogen-bonded state, resulting in a downfield shift of the hydroxyl proton signal.[10] Plotting the chemical shift as a function of temperature can provide thermodynamic parameters such as enthalpy (ΔH°) and entropy (ΔS°) of hydrogen bond formation.[9][10]

Data Presentation: Interpreting ¹H NMR Spectra

Parameter	Observation in the Presence of H-Bonding	Interpretation
Chemical Shift (δ)	Downfield shift (higher ppm value) of the OH proton.	The proton is deshielded due to the proximity of the electronegative acceptor atom. The stronger the H-bond, the greater the downfield shift.[6]
Signal Shape	Broadening of the OH proton signal.	This can be due to chemical exchange with residual water or other exchangeable protons. At lower temperatures, the signal may sharpen.
Temperature Coefficient (dδ/dT)	Negative value (upfield shift with increasing temperature).	As temperature increases, the hydrogen bond is weakened or broken, leading to increased shielding of the proton.[11][12]
Coupling Constants	Observation of coupling between the OH proton and adjacent C-H protons.	In the absence of rapid exchange, scalar coupling can be observed, providing structural information.

Experimental Protocol: Variable Temperature (VT) ¹H NMR Analysis

This protocol provides a framework for the thermodynamic characterization of intramolecular hydrogen bonding.

• Sample Preparation:

  • Dissolve a known concentration of the heterocyclic cyclohexanol in a dry, aprotic deuterated solvent (e.g., CDCl₃, toluene-d₈).

• NMR Data Acquisition:

  • Acquire a series of ¹H NMR spectra over a range of temperatures (e.g., from 298 K down to 223 K, in 10 K increments).

  • Allow the sample to equilibrate at each temperature for several minutes before acquiring the spectrum.

• Data Analysis:

  • Identify the hydroxyl proton signal in each spectrum and record its chemical shift (δ).

  • Plot the chemical shift (δ) as a function of temperature (T).

  • The slope of this plot gives the temperature coefficient (dδ/dT). A more negative value (typically < -4.6 ppb/K) is indicative of a proton involved in a hydrogen bond.[11]

  • For a more detailed thermodynamic analysis, the equilibrium constant at each temperature can be calculated if the chemical shifts of the fully hydrogen-bonded and non-hydrogen-bonded states are known or can be estimated. A van't Hoff plot (ln(K) vs. 1/T) can then be used to determine ΔH° and ΔS°.[9]

Case Study: Intramolecular Hydrogen Bonding in N-methyl-4-hydroxypiperidine

N-methyl-4-hydroxypiperidine can exist in two chair conformations, one with the hydroxyl group in an axial position and the other with it in an equatorial position. The axial conformer allows for the formation of an intramolecular hydrogen bond between the hydroxyl proton and the nitrogen lone pair.

FT-IR Analysis:

• In a dilute CCl₄ solution, the FT-IR spectrum would be expected to show a broad absorption band at a lower wavenumber (e.g., ~3450 cm⁻¹) corresponding to the intramolecularly hydrogen-bonded axial O-H group, which would persist upon further dilution. A sharper, less intense band at a higher wavenumber (~3620 cm⁻¹) might also be present, corresponding to the free equatorial O-H group.

NMR Analysis:

• The ¹H NMR spectrum in CDCl₃ would show two distinct O-H signals if the conformational interconversion is slow on the NMR timescale, or a single, averaged signal if the interconversion is fast.

• A VT-NMR experiment would be particularly insightful. As the temperature is lowered, the equilibrium would shift to favor the more stable conformer. If the intramolecularly hydrogen-bonded axial conformer is more stable, the averaged O-H signal would shift downfield.

Conclusion: A Synergistic Approach

Both FT-IR and NMR spectroscopy are indispensable tools for the characterization of hydrogen bonding in heterocyclic cyclohexanols.

• FT-IR spectroscopy offers a direct and rapid method to identify the presence of hydrogen bonding and to distinguish between intramolecular and intermolecular interactions through dilution studies.

• NMR spectroscopy , particularly variable temperature experiments, provides detailed information about the electronic environment of the hydroxyl proton and allows for the quantitative determination of the thermodynamic parameters of hydrogen bond formation.

For a comprehensive and unambiguous analysis, a synergistic approach employing both techniques is highly recommended. The insights gained from these spectroscopic methods are crucial for understanding the structure-property and structure-activity relationships that are fundamental to rational drug design and the development of new materials.

References

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Safety & Regulatory Compliance

Proper Disposal of 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol: A Guide for Laboratory Professionals

For researchers, scientists, and professionals in drug development, the responsible management and disposal of chemical compounds are fundamental to ensuring a safe laboratory environment and maintaining environmental integrity. This guide provides a comprehensive, step-by-step operational plan for the proper disposal of 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol. The procedures outlined herein are synthesized from established safety protocols for analogous chemical structures, including thiazole and cyclohexanol derivatives, and are designed to align with general laboratory safety and regulatory compliance.

Important Disclaimer: A specific Safety Data Sheet (SDS) for 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol could not be located. The information presented in this guide is based on the known properties and hazards of structurally similar compounds. It is imperative to consult with your institution's Environmental Health and Safety (EHS) department for guidance specific to your location and regulations. This document should be used as a supplement to, not a replacement for, your institution's official safety and waste disposal protocols.

Part 1: Hazard Assessment and Immediate Safety Precautions

Understanding the potential hazards of 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol is the first step in its safe handling and disposal. Based on its constituent functional groups (a thiazole ring and a cyclohexanol moiety), we can infer the following potential hazards:

• Health Hazards: Thiazole derivatives can be toxic if swallowed or in contact with skin, and may cause serious eye and respiratory irritation.[1] Some may also be suspected of causing genetic defects.[1] Cyclohexanol is harmful if swallowed, in contact with skin, or inhaled, and causes skin and serious eye irritation.[2][3]

• Environmental Hazards: Similar compounds can be harmful or toxic to aquatic life with long-lasting effects.[1][4] Therefore, release into the environment must be avoided.[1][4][5]

• Physical/Chemical Hazards: While not classified as flammable, many organic compounds will burn.[1] Thermal decomposition can lead to the release of irritating and toxic gases and vapors, including nitrogen oxides (NOx) and sulfur oxides (SOx).[1][6]

Recommended Personal Protective Equipment (PPE):

PPE Category	Specification
Eye/Face Protection	Chemical safety goggles or a face shield meeting government standards such as NIOSH (US) or EN 166 (EU) should be worn.[7]
Hand Protection	Use chemically resistant gloves (e.g., nitrile rubber) and inspect them for integrity before each use. Employ proper glove removal techniques to prevent skin contact.[7]
Body Protection	A lab coat, long-sleeved shirt, and pants are mandatory. For larger quantities or potential for splashing, a chemical-resistant apron should be considered.[7]
Respiratory Protection	If there is a risk of inhaling vapors or aerosols, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[7]

Part 2: Step-by-Step Disposal Protocol

The proper disposal of 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol is crucial to prevent harm to personnel and the environment. The following protocol outlines the necessary steps for its collection, storage, and disposal from a laboratory setting.

Step 1: Waste Segregation and Collection

Proper segregation of chemical waste is critical to prevent dangerous reactions and ensure correct disposal.[8]

• Solid Waste:

  • Collect any solid 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol waste, including contaminated consumables (e.g., weigh boats, pipette tips, gloves), in a dedicated, clearly labeled hazardous waste container.[1]

  • The container should be made of a compatible material, such as polyethylene, and have a secure, tight-fitting lid.

• Liquid Waste:

  • Solutions containing 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol should be collected in a separate, labeled hazardous waste container for non-halogenated organic liquids.[1][4]

  • Do not mix this waste stream with incompatible materials such as strong acids, bases, or oxidizers.[8][9]

  • Indicate the approximate concentration of the compound in the waste solution on the label.[1]

• Sharps Waste:

  • Any sharps, such as needles or contaminated broken glassware, must be disposed of in a designated sharps container.[1]

Step 2: Labeling of Hazardous Waste Containers

Accurate and clear labeling is a regulatory requirement and essential for safety.[10]

• All waste containers must be clearly labeled with the words "Hazardous Waste" .[10][11]

• The label must include the full chemical name: "2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol" . Do not use abbreviations or chemical formulas.[10]

• List all constituents of the waste container with their approximate percentages.[10]

• Include the date when waste was first added to the container.[11]

• Prominently display any associated hazard symbols (e.g., "Toxic," "Irritant").[1]

Step 3: Storage of Hazardous Waste

Waste containers must be stored safely pending collection and disposal.

• Store sealed and labeled hazardous waste containers in a designated and secure satellite accumulation area.[1][10] This area should be at or near the point of waste generation.[12]

• Ensure the storage area is well-ventilated.[1]

• Keep waste containers closed at all times, except when adding waste.[10] Do not leave funnels in the container opening.[10]

• Segregate containers of incompatible wastes. For example, keep organic waste away from acids and oxidizers.[8][10]

Step 4: Decontamination Procedures

• Thoroughly decontaminate all non-disposable equipment and work surfaces that may have come into contact with the compound.[1]

• Use a suitable solvent (e.g., ethanol or isopropanol) followed by a soap and water wash.[1]

• Collect all decontamination materials, such as wipes and paper towels, as solid hazardous waste.[1]

Step 5: Disposal of Empty Containers

• Empty containers that once held 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol must be managed properly to remove residual chemicals.[4]

• Triple rinse the empty container with a suitable solvent (e.g., ethanol or acetone).[4][13]

• Collect all rinseate as hazardous liquid waste.[4]

• After triple rinsing, deface or remove the original label. The container can then typically be disposed of in the appropriate glass or plastic recycling bin, in accordance with your institution's policies.[9][13]

Step 6: Arranging for Final Disposal

• When a waste container is approximately 90% full, arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[1][10]

• Provide a complete and accurate description of the waste to the disposal personnel.[11]

Part 3: Emergency Procedures for Spills

In the event of a spill or accidental release, immediate and decisive action is necessary to mitigate potential harm.

• Evacuate and Alert: Immediately notify all personnel in the vicinity of the spill and evacuate the immediate area.[7][11]

• Control Ignition Sources: If the substance is flammable, extinguish all nearby sources of ignition.[11]

• Ventilate: Ensure the area is well-ventilated. If the spill occurs in a poorly ventilated area, contact your institution's EHS department.[11]

• Containment: For minor spills, contain the liquid using an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent.[11] Do not use combustible materials like paper towels to absorb the main spill.[11]

• Cleanup: Carefully scoop the absorbed material into a sealable, labeled container for disposal.[4]

• Decontaminate: Clean the spill area with a suitable solvent followed by soap and water.[11] All materials used in the cleanup must be collected and disposed of as hazardous waste.[11]

• Reporting: Report the incident to your laboratory supervisor and the EHS office in accordance with your institution's policies.[11]

Part 4: Visualization of the Disposal Workflow

The following diagram illustrates the decision-making workflow for the proper disposal of 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol waste in a laboratory setting.

Caption: Disposal Workflow Diagram

References

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• Hazardous Chemical Waste Management Guidelines - Columbia | Research. (n.d.).
• Navigating the Safe Disposal of 4-(2-Naphthyl)-1,2,3-thiadiazole: A Procedural Guide - Benchchem. (n.d.).
• Chemical Waste Disposal Guidelines - Emory University. (n.d.).
• Laboratory chemical waste disposal guidelines - University of Otago. (n.d.).
• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES - University of Pennsylvania. (2003, February 15).
• Proper Disposal of 4-(2,4-Dimethylphenyl)-1,3-thiazole: A Guide for Laboratory Professionals - Benchchem. (n.d.).
• Proper Disposal of Isobornyl Cyclohexanol: A Guide for Laboratory Professionals - Benchchem. (n.d.).
• Cyclohexanol - SAFETY DATA SHEET - PENTA. (2025, July 8).
• CYCLOHEXANOL (D12, 98%) - Safety Data Sheet. (2018, October 3).
• Essential Guide to the Safe Disposal of 5,6-Dichlorobenzo[d]thiazole - Benchchem. (n.d.).
• Safety Data Sheet. (2010, March 29).
• Safety Data Sheet - Fisher Scientific. (2014, July 18).

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Comprehensive Safety and Handling Guide for 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol

This guide provides essential safety protocols and handling procedures for 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol, a novel compound with potential applications in pharmaceutical research and development. Given the absence of a specific Safety Data Sheet (SDS) for this molecule, this document synthesizes data from analogous structures—namely, thiazole derivatives and cyclohexanol compounds—to establish a robust framework for safe laboratory operations. Our primary objective is to empower researchers, scientists, and drug development professionals with the knowledge to manage this chemical responsibly, ensuring personal safety and experimental integrity.

Hazard Analysis: A Synthesis of Structural Precedents

The toxicological profile of 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol has not been extensively documented. Therefore, a conservative approach to handling is warranted, based on the known hazards of its core chemical moieties: the cyclohexanol ring and the methyl-thiazole group.

Cyclohexanol Moiety: Cyclohexanol is a known irritant to the skin, eyes, and respiratory tract.[1][2][3] Inhalation of its vapors can lead to narcotic effects at high concentrations, including headache, dizziness, and drowsiness.[1][2][3] Prolonged or repeated exposure may result in damage to the liver and kidneys.[1][2] It is also a combustible liquid.[2][4]

Thiazole Moiety: Thiazole and its derivatives are a class of heterocyclic compounds with a wide range of biological activities.[5][6] Many thiazole derivatives are known to be irritants to the skin, eyes, and respiratory system.[7][8] Some can cause skin sensitization, leading to allergic reactions upon repeated contact. Certain thiazole compounds have also been shown to have the potential for more significant systemic effects, though this is highly structure-dependent.

Based on this composite analysis, 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol should be treated as a substance that is potentially harmful by inhalation, ingestion, and skin contact, and as a potential irritant to the skin, eyes, and respiratory system.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE strategy is crucial for minimizing exposure risk. The following table outlines the minimum required PPE for handling 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol.

Protection Type	Specific Recommendations	Rationale
Hand Protection	Nitrile or neoprene gloves. Ensure gloves are inspected for integrity before each use. Change gloves immediately if contaminated.	To prevent skin contact with the potentially irritating and absorbable compound.[9]
Eye Protection	Chemical safety goggles or a full-face shield if there is a splash hazard.	To protect the eyes from splashes and aerosols of the potentially irritating substance.[9][10]
Skin and Body Protection	A fully buttoned laboratory coat. Consider a chemically resistant apron for larger quantities or when splashing is likely.	To protect the skin and clothing from contamination.[9]
Respiratory Protection	Work in a well-ventilated area, preferably within a certified chemical fume hood. If a fume hood is not available, a NIOSH-approved respirator with an organic vapor cartridge may be necessary, depending on the scale of the work and the potential for aerosolization.	To prevent inhalation of potentially harmful vapors or aerosols.[2][7]

Operational Protocols: Ensuring a Safe Workflow

Adherence to a systematic and cautious workflow is paramount. The following diagram and procedural steps outline a safe handling process from receipt of the compound to its temporary storage.

A step-by-step workflow for the safe handling of the compound.

Step-by-Step Handling Procedure:

• Preparation:

  • Designate a specific area within a certified chemical fume hood for all handling activities.

  • Ensure that a safety shower and eyewash station are readily accessible.[10]

  • Assemble all necessary equipment and reagents before introducing the compound.

  • Don the appropriate PPE as outlined in the table above.

• Aliquotting and Transfer:

  • When weighing the solid compound, use a spatula and a tared weigh boat or vial to minimize the generation of dust.

  • If handling a solution, use a calibrated pipette or syringe for accurate and contained transfers.

  • Always perform these tasks over a spill tray within the fume hood.

• In-Use Operations:

  • Keep all containers with the compound sealed when not in immediate use.

  • Avoid any actions that could lead to aerosolization, such as vigorous shaking or sonication outside of a closed system.

  • If heating the compound, do so in a well-controlled manner using a heating mantle or a sand/oil bath, and ensure adequate ventilation.

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, immediate and correct action is critical.

Incident	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[11]
Eye Contact	Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[4][11]
Inhalation	Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[9]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[9]
Minor Spill	Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand). Collect the absorbed material into a sealed, labeled container for proper disposal. Clean the spill area with a suitable solvent, followed by soap and water.
Major Spill	Evacuate the immediate area. Alert your supervisor and institutional safety officer. Do not attempt to clean up a large spill without proper training and equipment.

Disposal Plan: Responsible Chemical Waste Management

All waste materials contaminated with 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol must be treated as hazardous waste.

A logical flow for the proper disposal of contaminated materials.

Disposal Guidelines:

• Solid Waste: Contaminated gloves, paper towels, and other solid materials should be placed in a designated, sealed, and clearly labeled solid hazardous waste container.

• Liquid Waste: Unused solutions and reaction mixtures should be collected in a labeled, sealed, and chemically compatible liquid hazardous waste container. Do not mix incompatible waste streams.

• Empty Containers: "Empty" containers that held the compound should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous liquid waste. The rinsed container can then be disposed of according to institutional guidelines.

• Consult Your EHS: Always follow the specific hazardous waste disposal procedures established by your institution's Environmental Health and Safety (EHS) department.

By adhering to these guidelines, you can work safely with 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol, protecting yourself, your colleagues, and the environment.

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• Unknown. Safety Data Sheet. [Link]

• EFSA Journal. Safety and efficacy of thiazoles, thiophene and thiazoline belonging to chemical group 29 when used as flavourings for all animal species. [Link]

• Ghasemi, et al. Antibacterial Effects of Novel Thiazole Derivatives and the Toxicity of Oxothiazole on Liver Histopathology of Mice. Medical Laboratory Journal. 2015. [Link]

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